Thiotraniliprole

Core Science & Biosynthesis

Thiotraniliprole's Mechanism of Action on Ryanodine Receptors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiotraniliprole is a member of the diamide class of insecticides, a significant advancement in pest control technology.[1][2] These insecticides are characterized by their high efficacy against a wide spectrum of insect pests, particularly those in the order Lepidoptera, and their low toxicity to mammals.[1][2][3] This selectivity is a key advantage, attributed to structural differences between insect and mammalian ryanodine receptors (RyRs), the molecular target of diamide insecticides.[1][2][4] This guide provides a detailed examination of the mechanism of action of thiotraniliprole on ryanodine receptors, supported by quantitative data, experimental protocols, and visual diagrams of the core processes.

Core Mechanism of Action

The insecticidal activity of thiotraniliprole is rooted in its potent and specific interaction with insect ryanodine receptors.[3][4] RyRs are large, homotetrameric calcium channels located in the membrane of the sarcoplasmic and endoplasmic reticulum, playing a critical role in regulating intracellular calcium (Ca²⁺) levels.[4][5][6][7]

Thiotraniliprole functions as a ryanodine receptor activator.[1][2][4] Its binding to the insect RyR locks the channel in an open state, leading to an uncontrolled and sustained release of Ca²⁺ from internal stores into the cytoplasm of nerve and muscle cells.[1][2][3][4] This disruption of calcium homeostasis has profound physiological consequences for the insect, including:

• Continuous Muscle Contraction and Paralysis: The elevated cytosolic Ca²⁺ levels trigger persistent muscle contraction, leading to paralysis.[2][4]

• Cessation of Feeding: The paralysis and general disruption of cellular function cause the insect to stop feeding.[4]

• Lethargy and Death: Ultimately, the sustained cellular dysfunction leads to the death of the insect.[2][4]

The high selectivity of thiotraniliprole for insect RyRs over their mammalian counterparts is a cornerstone of its favorable safety profile.[1][2] While it can interact with mammalian RyR1, it does so with a much lower affinity, approximately 100-fold larger dissociation constant (Kd), making it a weak activator.[8]

Signaling Pathway

The binding of thiotraniliprole to the ryanodine receptor initiates a cascade of events that culminates in insect mortality. The following diagram illustrates this pathway.

Mechanism of action of thiotraniliprole on insect ryanodine receptors.

Quantitative Data on Diamide Insecticide Binding

Compound	Receptor Source	Assay Type	Parameter	Value	Reference
Chlorantraniliprole	Mammalian RyR1	Single-channel recording	Kd	~µM range (approx. 100-fold higher than for insect RyR)	[8]
Ryanodine	Mammalian RyR	[³H]-ryanodine binding	Kd	~1 nM	[9]
Ryanodine	Rabbit Skeletal Muscle	[³H]ryanodine binding	Bmax	76 +/- 30 pmol/g wet wt	[10]
Ryanodine	Frog Skeletal Muscle	[³H]ryanodine binding	Bmax	44 +/- 13 pmol/g wet wt	[10]

Experimental Protocols

The characterization of thiotraniliprole's interaction with ryanodine receptors relies on established in vitro assays. The primary methodologies are radioligand binding assays and fluorescence-based calcium imaging.

Radioligand Binding Assay

Radioligand binding assays are a standard method for quantifying the interaction between a ligand and its receptor, allowing for the determination of affinity (Kd) and receptor density (Bmax).[4] A competitive binding assay is a common approach.

Objective: To determine the binding affinity of thiotraniliprole for the ryanodine receptor by measuring its ability to compete with a radiolabeled ligand (e.g., [³H]ryanodine or [³H]chlorantraniliprole).

Materials:

• Tissue preparation containing insect ryanodine receptors (e.g., muscle membrane fractions).

• Radiolabeled ligand ([³H]ryanodine or a labeled diamide).

• Unlabeled thiotraniliprole.

• Incubation buffer.

• Glass fiber filters.

• Scintillation counter.

Methodology:

• Preparation: A suspension of the receptor-containing membrane preparation is made in the incubation buffer.

• Incubation: The membrane preparation is incubated with a fixed concentration of the radiolabeled ligand and varying concentrations of unlabeled thiotraniliprole.

• Competition: Thiotraniliprole competes with the radioligand for binding to the ryanodine receptors.

• Separation: The incubation mixture is rapidly filtered through glass fiber filters to separate the bound from the unbound radioligand. The filters trap the membranes with the bound radioligand.

• Washing: The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: The amount of radioactivity trapped on the filters is measured using a scintillation counter.

• Data Analysis: The data is analyzed to determine the concentration of thiotraniliprole that inhibits 50% of the specific binding of the radioligand (IC₅₀). This value can then be used to calculate the inhibition constant (Ki), which reflects the binding affinity of thiotraniliprole.

Workflow for a competitive radioligand binding assay.

Fluorescence-Based Calcium Imaging

This functional assay directly measures the effect of thiotraniliprole on the calcium release function of the ryanodine receptor.

Objective: To measure the release of Ca²⁺ from intracellular stores in response to thiotraniliprole application.

Materials:

• Insect cells or neurons expressing ryanodine receptors.

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Thiotraniliprole solution.

• Fluorescence microscope or plate reader.

Methodology:

• Cell Loading: The cells are loaded with a calcium-sensitive fluorescent dye. The acetoxymethyl (AM) ester form of the dye allows it to passively diffuse across the cell membrane.

• De-esterification: Inside the cell, esterases cleave the AM group, trapping the fluorescent dye in the cytoplasm.

• Baseline Measurement: The baseline fluorescence of the cells is measured before the application of thiotraniliprole.

• Compound Application: A solution of thiotraniliprole is added to the cells.

• Fluorescence Monitoring: The fluorescence intensity of the cells is monitored over time. An increase in fluorescence indicates a rise in intracellular Ca²⁺ concentration as the dye binds to the released calcium.

• Data Analysis: The change in fluorescence intensity is quantified to determine the concentration-response relationship and calculate the EC₅₀ value for thiotraniliprole-induced calcium release.

Workflow for a fluorescence-based calcium imaging assay.

Conclusion

Thiotraniliprole is a potent activator of insect ryanodine receptors, exhibiting high binding affinity and selectivity.[1][4] Its mechanism of action, centered on the disruption of intracellular calcium homeostasis, has been extensively characterized through a combination of radioligand binding assays and functional calcium imaging. The detailed understanding of its interaction with the RyR at a molecular level provides a solid foundation for the development of next-generation insecticides and for strategies to mitigate the impact of insect resistance.

References

• 1. New and selective ryanodine receptor activators for insect control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Ryanodine receptor - Wikipedia [en.wikipedia.org]
• 6. Ryanodine Receptors: Structure, Expression, Molecular Details, and Function in Calcium Release - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The structural basis of ryanodine receptor ion channel function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The insecticide chlorantraniliprole is a weak activator of mammalian skeletal ryanodine receptor/Ca2+ release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchmap.jp [researchmap.jp]
• 10. High-affinity [3H]PN200-110 and [3H]ryanodine binding to rabbit and frog skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure and Synthesis Pathway of Thiotraniliprole

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiotraniliprole is a diamide insecticide that, like its counterparts, functions by disrupting calcium regulation in the muscle cells of targeted insects.[1] This guide provides a detailed overview of its chemical identity, synthesis, and mode of action, drawing parallels with the closely related and more extensively documented compound, Tetraniliprole, where data for Thiotraniliprole is not publicly available.

Chemical Identity

Property	Value
IUPAC Name	3-bromo-1-(3-chloro-2-pyridinyl)-N-[2,4-dichloro-6-(propan-2-ylcarbamothioyl)phenyl]pyrazole-5-carboxamide[1][2]
Molecular Formula	C₁₉H₁₅BrCl₃N₅OS[1][2]
Molecular Weight	547.7 g/mol [2]
Synonyms	Tiorantraniliprole, 1442448-92-1[2]

Chemical Structure

Thiotraniliprole is a secondary carboxamide. It is formed from the formal condensation of the carboxylic acid group of 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid with the primary amino group of 2-amino-3,5-dichloro-N-(propan-2-yl)benzenecarbothioamide.[2]

Caption: Chemical structure of Thiotraniliprole.

Synthesis Pathway

Synthesis of Intermediates

1. Synthesis of Anthranilic Amide Intermediate:

• Bromination: The process begins with the bromination of a starting aniline derivative using hydrobromic acid and hydrogen peroxide.[3][4]

• Cyanation: The resulting bromide is then reacted with copper cyanide to introduce a cyano group, yielding an anthranilate.[3][4]

• Amidation: The anthranilate undergoes reaction with methylamine in a basic methanol/sodium methanolate medium to afford the final anthranilamide intermediate.[4]

2. Synthesis of Pyrazole Carboxylic Acid Intermediate:

• Acylation: An electrophilic acylation of a vinyl ether with trichloroacetyl chloride produces an enone.[3][4]

• Bromination and Substitution: The enone is treated with bromine, and the subsequent bromide is displaced with potassium acetate.[3][4]

• Pyrazole Formation: Reaction with hydrazine leads to a dihydropyrazole, which is then dehydrated to form the pyrazole ring.[3][4]

• Hydrolysis: Acidic hydrolysis removes the trichloroacetyl and acetate protecting groups to yield a pyrazole carboxylic acid.[3][4]

• Esterification and Chlorination: The carboxylic acid is treated with thionyl chloride followed by methanol to form a methyl ester and introduce a methylene chloride side chain.[3][4]

• Substitution: The methylene chloride side chain undergoes nucleophilic substitution with a tetrazole sodium salt in the presence of potassium iodide.[4]

Final Coupling Step

The final step in the synthesis of Tetraniliprole is the formation of a second amide bond by reacting the pyrazole carboxylic acid intermediate with the anthranilic amide intermediate in the presence of methanesulfonyl chloride and 2,6-lutidine.[4] This reaction often proceeds through a benzoxazinone intermediate.[4]

Caption: Generalized synthesis pathway for Tetraniliprole.

Physicochemical and Toxicological Properties (of Tetraniliprole)

Property	Value (for Tetraniliprole)
Molecular Weight	544.9 g/mol [1][5]
Water Solubility	Slightly to moderately soluble[1]
Log P (octanol-water partition coefficient)	2.8[1]
Vapor Pressure	Low[1]
Acute Oral LD50 (Rat)	> 2000 mg/kg[1]
Acute Dermal LD50 (Rat)	> 5000 mg/kg[1]
Acute Inhalation LC50 (Rat)	> 5.1 mg/L[1]
Avian Acute Oral LD50 (Bobwhite Quail)	> 2250 mg/kg[1]
Aquatic Toxicity LC50 (Rainbow Trout, 96h)	> 129 mg/L[1]
Aquatic Toxicity EC50 (Daphnia magna, 48h)	0.019 mg/L[1]

Note: This data pertains to Tetraniliprole and should be used as a general reference for the diamide class of insecticides.[1]

Experimental Protocols

Synthesis of Tetraniliprole Intermediates (General Methodology)

The synthesis of Tetraniliprole, and by extension Thiotraniliprole, involves a multi-step process. While specific reaction conditions such as temperature, pressure, and reaction times are proprietary, the general experimental approach for the key transformations is outlined below.

1. General Protocol for the Synthesis of Anthranilic Amide Intermediate:

• Bromination: To a solution of the starting aniline in a suitable solvent, hydrobromic acid and hydrogen peroxide are added, and the reaction is stirred until completion, monitored by an appropriate technique (e.g., TLC or LC-MS). The product is then isolated through extraction and purified.

• Cyanation: The brominated intermediate is reacted with copper cyanide in a polar aprotic solvent. The reaction mixture is heated, and upon completion, the product is isolated and purified.

• Amidation: The resulting anthranilate is dissolved in methanol, and a solution of methylamine and sodium methanolate is added. The reaction is stirred, and the final amide is isolated and purified.

2. General Protocol for the Synthesis of Pyrazole Carboxylic Acid Intermediate:

• Acylation: The vinyl ether is reacted with trichloroacetyl chloride in an appropriate solvent, often in the presence of a Lewis acid catalyst.

• Halogenation and Substitution: The resulting enone is brominated, followed by nucleophilic substitution with potassium acetate.

• Cyclization and Dehydration: The acetate-adduct is reacted with hydrazine to form the dihydropyrazole, which is subsequently dehydrated using a dehydrating agent like oxalyl chloride to yield the pyrazole.

• Hydrolysis and Functional Group Manipulation: The pyrazole intermediate is subjected to acidic hydrolysis to deprotect the carboxylic acid. The acid is then converted to the methyl ester via reaction with thionyl chloride and methanol. This is followed by a substitution reaction with the sodium salt of a tetrazole.

3. General Protocol for Residue Analysis in Water (LC/MS/MS):

• Objective: To quantify the concentration of Tetraniliprole and its major degradates in water samples.

• Sample Preparation: Water samples are typically extracted using solid-phase extraction (SPE) to concentrate the analyte and remove interfering substances.

• Chromatographic Separation: The extracted sample is injected into a liquid chromatograph (LC) system equipped with a suitable column (e.g., C18) to separate the parent compound from its metabolites.

• Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass spectrometer (MS/MS). The instrument is operated in multiple reaction monitoring (MRM) mode for selective and sensitive quantification of the target analytes.

References

• 1. benchchem.com [benchchem.com]
• 2. Tiorantraniliprole | C19H15BrCl3N5OS | CID 141447658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. What is the synthesis of the insecticide Tetraniliprole?_Chemicalbook [chemicalbook.com]
• 5. Tetraniliprole | C22H16ClF3N10O2 | CID 56602311 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Discovery and Development of Thiotraniliprole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiotraniliprole, also known as Tetraniliprole, is a third-generation anthranilic diamide insecticide developed by Bayer CropScience. It is a potent and selective modulator of insect ryanodine receptors (RyRs), offering broad-spectrum control of various chewing and sucking insect pests.[1] This technical guide provides an in-depth overview of the discovery, synthesis, mode of action, structure-activity relationships, and key experimental data related to Thiotraniliprole.

Discovery and Synthesis

The development of Thiotraniliprole is a result of extensive research in the chemical class of anthranilic diamides. The core structure was optimized to enhance insecticidal potency and spectrum of activity. The synthesis of Thiotraniliprole involves the coupling of two key intermediates: 2-amino-5-chloro-N,3-dimethylbenzamide and 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid.

Synthesis of Precursors

1. 2-amino-5-chloro-N,3-dimethylbenzamide:

A common synthetic route for this intermediate starts with 2-amino-3-methylbenzoic acid. The process involves several steps, including chlorination and amidation. One patented method describes a process that enhances the synthesis yield to 92% or above through a series of reactions including oxidation, chlorination, methyl substitution, nitration, reduction, and final amidation with methylamine.[2]

2. 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid:

This pyrazole carboxylic acid derivative is a crucial component. Its synthesis has been reported through various routes. One approach involves the reaction of 2-(3-bromo-1H-pyrazol-1-yl)-3-chloropyridine with lithium diisopropylamide followed by carboxylation with carbon dioxide.[1] Another method starts from 2,3-dichloropyridine, which undergoes hydrazino-substitution, cyclization with diethyl maleate, esterification, bromination, and hydrolysis to yield the final product.[3]

Final Coupling Reaction

The final step in the synthesis of Thiotraniliprole is the formation of an amide bond between the two precursors. This is typically achieved using a peptide coupling agent.

Synthetic pathway of Thiotraniliprole.

Mode of Action

Thiotraniliprole, like other diamide insecticides, selectively targets and activates insect ryanodine receptors (RyRs).[1] RyRs are large intracellular calcium channels located on the sarcoplasmic and endoplasmic reticulum that are essential for muscle contraction.

The binding of Thiotraniliprole to a specific allosteric site on the insect RyR locks the channel in a constitutively open state. This leads to an uncontrolled and sustained release of Ca²⁺ from intracellular stores into the cytoplasm of muscle and nerve cells.[1] The resulting depletion of Ca²⁺ stores and elevated cytosolic Ca²⁺ levels cause continuous muscle contraction, leading to paralysis, cessation of feeding, and ultimately, the death of the insect.[1]

The high selectivity of Thiotraniliprole for insect RyRs over their mammalian counterparts is a key feature contributing to its favorable safety profile.[1] This selectivity is attributed to significant structural differences in the binding site between insect and mammalian RyR isoforms.[1]

Mode of action of Thiotraniliprole.

Downstream Signaling Effects

The sustained elevation of intracellular Ca²⁺ triggered by Thiotraniliprole can activate various downstream signaling pathways, ultimately contributing to cell death. While the primary cause of insect death is paralysis and feeding cessation, the prolonged disruption of calcium homeostasis can induce apoptosis. Elevated cytosolic Ca²⁺ can activate Ca²⁺-dependent enzymes such as calmodulin and calcineurin.[4] Calcineurin, a phosphatase, can dephosphorylate and activate pro-apoptotic proteins.[4] Furthermore, Ca²⁺ overload in the mitochondria can trigger the release of pro-apoptotic factors like cytochrome c, leading to the activation of caspases and the execution of the apoptotic program.[5]

Potential downstream signaling pathway leading to apoptosis.

Quantitative Data

The efficacy of Thiotraniliprole has been evaluated against a range of insect pests. The following tables summarize key quantitative data.

Table 1: Insecticidal Activity of Thiotraniliprole and Chlorantraniliprole against Key Lepidopteran Pests

Insecticide	Pest Species	LC50 Value	Reference
Thiotraniliprole (as Tetraniliprole)	Chilo suppressalis	85.98-92.78% control at 30 g a.i./hm²	[6]
Chlorantraniliprole	Chilo suppressalis	0.568 - 13.547 mg a.i./liter	[7]
Chlorantraniliprole	Plutella xylostella	0.000275 - 0.00037 per cent	[8]
Chlorantraniliprole	Spodoptera frugiperda	2.781 mg/L	[9]
Cyantraniliprole	Plutella xylostella	0.069 mg/L	[10]

Table 2: Selectivity of Diamide Insecticides for Insect vs. Mammalian Ryanodine Receptors

Compound	Receptor Type	EC50 Value (µM)	Reference
Tetraniliprole	Rabbit RyR1	7.6	[11]
Flubendiamide	Rabbit RyR1	4.5	[11]

Note: A lower EC50 value indicates higher potency.

Experimental Protocols

Radioligand Binding Assay

This assay is used to determine the binding affinity (Kd) of a compound to its receptor.

• Preparation of Membranes: Isolate microsomes containing the ryanodine receptor from a suitable insect tissue (e.g., thoracic muscle of houseflies) or from cells expressing the receptor.

• Radioligand: Use a high-affinity radiolabeled ligand that binds to the ryanodine receptor, such as [³H]ryanodine.

• Competition Assay: Incubate the membranes with a fixed concentration of the radioligand and varying concentrations of the unlabeled test compound (Thiotraniliprole).

• Separation: Separate the bound and free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of the test compound to determine the IC50 value, which can then be used to calculate the Ki (inhibition constant).

Fluorescence-Based Calcium Imaging Assay

This assay measures the ability of a compound to induce calcium release from intracellular stores.

• Cell Culture: Use insect cells (e.g., Sf9 cells) or mammalian cells (e.g., HEK293) that endogenously or recombinantly express the ryanodine receptor of interest.

• Calcium Indicator Dye: Load the cells with a fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM). These dyes increase their fluorescence intensity upon binding to Ca²⁺.

• Baseline Measurement: Measure the baseline fluorescence of the cells before adding the test compound.

• Compound Addition: Add varying concentrations of Thiotraniliprole to the cells.

• Fluorescence Measurement: Monitor the change in fluorescence intensity over time using a fluorescence microscope or a plate reader.

• Data Analysis: Generate dose-response curves by plotting the change in fluorescence against the compound concentration to determine the EC50 value (the concentration that elicits a half-maximal response).

Workflow for a fluorescence-based calcium imaging assay.

Structure-Activity Relationship (SAR)

The insecticidal activity of anthranilic diamides is highly dependent on their chemical structure. While specific SAR studies for Thiotraniliprole are not extensively published in the public domain, general principles for this class of insecticides can be inferred from related compounds like chlorantraniliprole. Key structural features that influence activity include:

• The anthranilic acid moiety: Modifications to this part of the molecule can affect binding affinity and insecticidal spectrum.

• The pyrazole ring: The substituents on the pyrazole ring are critical for potency. The nature and position of the halogen atoms and other groups can significantly impact the interaction with the ryanodine receptor.

• The amide linker: The amide bond connecting the two aromatic systems is essential for maintaining the correct conformation for receptor binding.

Conclusion

Thiotraniliprole is a highly effective insecticide that represents a significant advancement in the class of anthranilic diamides. Its potent and selective mode of action on insect ryanodine receptors provides excellent control of a broad range of pests while maintaining a favorable toxicological profile for non-target organisms. A thorough understanding of its synthesis, mode of action, and the experimental methods used for its characterization is crucial for its responsible use in integrated pest management programs and for the development of future insect control agents.

References

• 1. Synthesis Of 3 Bromo 1 (3 Chloro 2 Pyridinyl) 1 H Pyrazole 5 [quickcompany.in]
• 2. CN105859574A - Synthesis method of 2-amino-5-chloro-N,3-dimethylbenzamide - Google Patents [patents.google.com]
• 3. Synthesis of 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic Acid | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Calcium and apoptosis: ER-mitochondria Ca2+ transfer in the control of apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. globethesis.com [globethesis.com]
• 7. researchgate.net [researchgate.net]
• 8. connectjournals.com [connectjournals.com]
• 9. Lethal, Sub-Lethal and Trans-Generational Effects of Chlorantraniliprole on Biological Parameters, Demographic Traits, and Fitness Costs of Spodoptera frugiperda (Lepidoptera: Noctuidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. An Improved Process For Preparation Of 2 Amino 5 Chloro N 3 Dimethyl [quickcompany.in]

Thiotraniliprole's Mode of Action in Insect Muscle Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Thiotraniliprole is a second-generation diamide insecticide that exhibits potent and selective activity against a range of lepidopteran pests. Its mechanism of action is centered on the targeted activation of the insect ryanodine receptor (RyR), a critical intracellular calcium (Ca²⁺) release channel. By binding to an allosteric site on the RyR, Thiotraniliprole locks the channel in a constitutively open conformation. This action leads to the uncontrolled and sustained release of Ca²⁺ from the sarcoplasmic reticulum into the cytoplasm of muscle cells. The resulting depletion of internal Ca²⁺ stores and pathologically high cytosolic Ca²⁺ levels trigger immediate feeding cessation, tonic muscle contraction, paralysis, and ultimately, insect death. This guide provides an in-depth examination of this molecular mechanism, supported by quantitative data, detailed experimental protocols, and visualizations of the core signaling pathways.

Core Mechanism of Action: Ryanodine Receptor Activation

The primary molecular target of Thiotraniliprole and other diamide insecticides is the ryanodine receptor (RyR).[1][2] RyRs are massive, homotetrameric ion channels located on the membrane of the sarcoplasmic reticulum (SR) in muscle cells and the endoplasmic reticulum (ER) in neurons and other cell types.[3][4] They are the principal mediators of Ca²⁺ release from intracellular stores, a process fundamental to excitation-contraction (E-C) coupling in muscles.

Thiotraniliprole functions as a potent RyR agonist. Its binding stabilizes the open state of the channel, leading to a massive, uncontrolled efflux of Ca²⁺ from the SR into the cytosol.[4] This catastrophic disruption of intracellular Ca²⁺ homeostasis is the direct cause of its insecticidal effects.[4] The high selectivity of diamide insecticides for insects over mammals is attributed to significant structural divergences between insect and mammalian RyR isoforms.[2][3]

Signaling Pathway Disruption

In a healthy insect muscle cell, a nerve impulse triggers depolarization of the cell membrane, activating voltage-gated L-type Ca²⁺ channels (dihydropyridine receptors, DHPRs). This activation mechanically gates the adjacent RyRs on the SR, causing a transient, controlled release of Ca²⁺ that initiates muscle contraction. Thiotraniliprole bypasses this regulatory mechanism, directly forcing the RyR into a prolonged open state, leading to continuous, unregulated Ca²⁺ release and tonic muscle paralysis.

Caption: Thiotraniliprole binds to the insect RyR, causing uncontrolled Ca²⁺ release and paralysis.

Quantitative Data: Insecticidal Potency

The potency of diamide insecticides is often evaluated using bioassays to determine the lethal concentration required to kill 50% of a test population (LC₅₀). Lower LC₅₀ values indicate higher toxicity. The diamondback moth, Plutella xylostella, is a major pest of cruciferous crops and has been extensively studied for resistance to diamides. The table below summarizes LC₅₀ values for Thiotraniliprole's close analogs, chlorantraniliprole and cyantraniliprole, against this pest.

Insecticide	Insect Species	Strain/Population	48h LC₅₀ (mg/L or ppm)	Reference
Chlorantraniliprole	Plutella xylostella	Susceptible Strain	0.23	[5]
Chlorantraniliprole	Plutella xylostella	Field Strain	0.25	[5]
Chlorantraniliprole	Plutella xylostella	Ludhiana Population	0.000275 % (~2.75 mg/L)	[1]
Chlorantraniliprole	Plutella xylostella	Guangdong (Resistant)	2,000-fold higher than susceptible	[6]
Cyantraniliprole	Plutella xylostella	Laboratory Strain	0.069	[7][8]

Note: The LC₅₀ values can vary significantly based on the specific bioassay method, insect strain, and history of insecticide exposure. High resistance ratios (RR), as seen in some field populations, indicate a reduced susceptibility to the insecticide.[6]

Detailed Experimental Protocols

The mechanism of Thiotraniliprole has been elucidated through several key experimental techniques. The following sections provide detailed, representative protocols for these methods.

Intracellular Calcium Imaging Assay

This method directly measures the ability of a compound to induce Ca²⁺ release from intracellular stores in isolated cells. Fura-2 AM is a ratiometric fluorescent indicator commonly used for this purpose.

Objective: To determine the half-maximal effective concentration (EC₅₀) of Thiotraniliprole for inducing intracellular Ca²⁺ release.

Materials:

• Isolated insect muscle cells or a suitable cell line (e.g., Sf9)

• Fura-2 AM (Cell permeant calcium indicator)

• Pluronic F-127

• High-quality DMSO

• Hanks' Balanced Salt Solution (HBSS) or similar physiological saline, buffered with HEPES (pH 7.2-7.4)

• Thiotraniliprole stock solution in DMSO

• Fluorescence microscope or plate reader with dual-excitation capabilities (340 nm and 380 nm) and emission detection (~505 nm)

Procedure:

• Cell Preparation: Plate dissociated insect muscle cells or neurons on glass-bottom dishes suitable for microscopy and allow them to adhere.

• Dye Loading Solution Preparation:

  • Prepare a 1 mg/mL Fura-2 AM stock solution in high-quality DMSO.

  • In a conical tube, add the required volume of buffered saline (e.g., HBSS).

  • Add Pluronic F-127 (e.g., to a final concentration of 0.02%) to the saline to aid in dye solubilization.

  • Add the Fura-2 AM stock to the saline to achieve a final loading concentration of 2-5 µM. Vortex thoroughly.

• Cell Loading:

  • Remove the culture medium from the cells and wash once with the buffered saline.

  • Add the Fura-2 AM loading solution to the cells.

  • Incubate at 37°C for 30-60 minutes in the dark to allow the dye to enter the cells and for intracellular esterases to cleave the AM group, trapping the dye.

• Washing:

  • Remove the loading solution and wash the cells 2-3 times with fresh buffered saline to remove extracellular dye.

  • Incubate the cells for an additional 30 minutes to ensure complete de-esterification of the dye.

• Imaging and Data Acquisition:

  • Mount the dish on the microscope stage.

  • Acquire a baseline fluorescence signal by alternately exciting the cells at 340 nm and 380 nm and measuring the emission at ~505 nm.

  • Apply varying concentrations of Thiotraniliprole (prepared by serial dilution in the saline) to the cells.

  • Record the change in fluorescence intensity at both excitation wavelengths over time.

• Data Analysis:

  • Calculate the ratio of the fluorescence intensity at 340 nm to that at 380 nm (F340/F380) for each time point and concentration.

  • The increase in this ratio is proportional to the increase in intracellular Ca²⁺ concentration.

  • Plot the peak change in the F340/F380 ratio against the logarithm of the Thiotraniliprole concentration.

  • Fit the data to a sigmoidal dose-response curve to calculate the EC₅₀ value.

Caption: Workflow for a fluorescence-based calcium imaging assay to determine EC₅₀.

Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ion channel activity in a patch of cell membrane or across the entire cell membrane (whole-cell configuration). It can be used to study how Thiotraniliprole affects the electrical properties of muscle cells.

Objective: To characterize the effects of Thiotraniliprole on membrane currents and potential in single insect muscle cells.

Materials:

• Isolated insect muscle fibers

• Patch-clamp amplifier and data acquisition system

• Micromanipulator and microscope

• Glass capillaries for pulling micropipettes

• External (Bath) Solution (example): 140 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 10 mM Glucose (pH adjusted to 7.3).

• Internal (Pipette) Solution (example): 140 mM KCl, 1 mM MgCl₂, 10 mM HEPES, 11 mM EGTA (pH adjusted to 7.2).

• Thiotraniliprole stock solution.

Procedure:

• Preparation: Isolate muscle fibers from a suitable insect preparation (e.g., larval body wall muscles). Place the preparation in a recording chamber filled with external solution.

• Pipette Pulling: Pull glass capillaries to create micropipettes with a tip resistance of 3-7 MΩ when filled with the internal solution.

• Obtaining a Seal: Under microscopic guidance, use the micromanipulator to bring the pipette tip into contact with the surface of a muscle cell. Apply gentle negative pressure to form a high-resistance (>1 GΩ) "gigaseal" between the pipette tip and the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of stronger negative pressure to rupture the membrane patch under the pipette tip, establishing electrical and diffusive access to the cell's interior.

• Voltage-Clamp Recording:

  • Set the amplifier to voltage-clamp mode.

  • "Clamp" the cell membrane at a specific holding potential (e.g., -80 mV).

  • Apply voltage steps to elicit ionic currents and record the baseline activity.

  • Perfuse the bath with the external solution containing Thiotraniliprole.

  • Record any changes in holding current or elicited currents, which would indicate the opening of ion channels (like the RyR, though its current is difficult to isolate directly this way, the downstream effects on other channels can be observed).

• Current-Clamp Recording:

  • Switch the amplifier to current-clamp mode.

  • Record the cell's resting membrane potential.

  • Apply Thiotraniliprole and observe any changes in the membrane potential. A large, sustained depolarization would be expected due to the massive Ca²⁺ efflux and activation of Ca²⁺-activated channels.

Isolated Insect Muscle Contraction Assay

This in vitro assay measures the direct effect of a compound on the contractility of isolated muscle tissue.

Objective: To observe and quantify Thiotraniliprole-induced muscle contraction.

Materials:

• Insect dorsal vessel (heart) or other suitable muscle tissue (e.g., from Lethocerus flight muscle).

• Dissection dish with insect saline.

• Force transducer and recording system.

• Temperature-controlled perfusion chamber.

• Insect saline solution.

Procedure:

• Dissection: Carefully dissect the desired muscle tissue (e.g., the dorsal vessel) from the insect in a chilled saline bath. Leave small attachment points intact for mounting.

• Mounting: Transfer the muscle preparation to the perfusion chamber. Attach one end to a fixed point and the other end to the force transducer.

• Equilibration: Perfuse the chamber with fresh saline at a constant temperature and allow the muscle to equilibrate until a stable baseline tension is achieved.

• Application of Thiotraniliprole: Switch the perfusion to a saline solution containing a known concentration of Thiotraniliprole.

• Measurement: Record the change in muscle tension over time. Thiotraniliprole is expected to induce a strong, sustained (tonic) contraction.

• Analysis: Quantify the amplitude and duration of the contraction. Perform dose-response experiments to determine the EC₅₀ for contraction.

Cascade of Events: From Molecule to Organism

The mode of action of Thiotraniliprole can be understood as a logical cascade of events, starting from the molecular interaction and culminating in the death of the insect. This sequence highlights the critical importance of the ryanodine receptor in insect physiology.

Caption: Cause-and-effect cascade from insecticide binding to insect death.

Conclusion

Thiotraniliprole's potent insecticidal activity is a direct consequence of its specific and high-affinity interaction with the insect ryanodine receptor. By forcing the RyR Ca²⁺ channel into a constitutively open state, it triggers a catastrophic failure of intracellular calcium homeostasis within the muscle cell. This leads to a well-defined series of physiological events, from tonic muscle contraction to paralysis and death. The detailed understanding of this mode of action, verified through techniques like calcium imaging, electrophysiology, and bioassays, is crucial for developing next-generation insecticides and for implementing effective resistance management strategies.

References

• 1. connectjournals.com [connectjournals.com]
• 2. Silence of ryanodine receptor gene decreases susceptibility to chlorantraniliprole in the oriental armyworm, Mythimna separata Walker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. New and selective ryanodine receptor activators for insect control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The insecticide chlorantraniliprole is a weak activator of mammalian skeletal ryanodine receptor/Ca2+ release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Residual toxicity and sublethal effects of chlorantraniliprole on Plutella xylostella (lepidoptera: plutellidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High levels of resistance to chlorantraniliprole evolved in field populations of Plutella xylostella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Physicochemical Properties of Technical Grade Thiotraniliprole: A Technical Guide

Chemical Identity

Thiotraniliprole is an insecticide belonging to the diamide class of chemistry.[1] Its mode of action involves the disruption of calcium regulation in the muscle cells of target insects.[1]

Property	Value
IUPAC Name	3-bromo-1-(3-chloro-2-pyridinyl)-N-[2,4-dichloro-6-(propan-2-ylcarbamothioyl)phenyl]pyrazole-5-carboxamide[2]
CAS Number	1442448-92-1[2]
Molecular Formula	C₁₉H₁₅BrCl₃N₅OS[2]
Molecular Weight	547.7 g/mol [2]

Physicochemical Properties of Tetraniliprole (as a surrogate)

The following tables summarize the available physicochemical data for technical grade tetraniliprole. These values provide an estimate of the expected properties of thiotraniliprole due to their structural similarities.

General Properties

Property	Value	Experimental Protocol
Melting Point	228.4–230.1°C (Technical Grade)[3][4]	OECD Guideline 102[3]
Boiling Point	Decomposes at temperatures above 230°C	Not applicable
Appearance	Beige, solid powder[3]	Visual Inspection
Vapor Pressure (20°C)	2.4 x 10⁻⁸ torr (3.2 x 10⁻⁶ Pa)[3]	OECD Guideline 104[3]

Solubility and Partitioning

Property	Value	Experimental Protocol
Water Solubility (20°C)	1.0 - 1.3 mg/L[3]	OECD Guideline 105[3]
Octanol-Water Partition Coefficient (Log Kow) at 25°C	2.6 (pH 4 and 7), 1.9 (pH 9)[3][4]	OECD Guideline 117 (HPLC Method)[3]
Dissociation Constant (pKa)	9.1[3][4]	OECD Guideline 112

Experimental Protocols

The determination of the physicochemical properties listed above generally follows standardized guidelines from the Organisation for Economic Co-operation and Development (OECD).

Melting Point (OECD Guideline 102)

This guideline describes several methods for determining the melting point or melting range of a substance.[5][6][7][8] The choice of method depends on the physical state of the sample.[7] Common methods include:

• Capillary Tube Method: The sample is packed into a capillary tube and heated in a liquid bath or a metal block.[6] The temperatures at which melting begins and is complete are recorded.

• Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These methods measure the heat flow to or from a sample as a function of temperature.[7]

Vapor Pressure (OECD Guideline 104)

This guideline outlines various methods for determining the vapor pressure of a substance, applicable to different pressure ranges.[9][10][11][12][13] At least two temperature points are required.[11][12] Methods include:

• Dynamic Method (Cottrell's method): Measures the boiling temperature of the substance at different pressures.[9]

• Static Method: The substance is placed in a sealed container, and the pressure of the vapor in equilibrium with the substance is measured at a constant temperature.[9][10]

• Gas Saturation Method: A stream of inert gas is passed through or over the substance, and the concentration of the substance in the gas is determined.[9]

Water Solubility (OECD Guideline 105)

This guideline provides two primary methods for determining the water solubility of a substance.[14][15][16][17]

• Column Elution Method: Suitable for substances with low solubility.[14] The substance is coated on a solid support in a column, and water is passed through. The concentration of the substance in the eluted water is measured until a plateau is reached.

• Flask Method: Suitable for substances with higher solubility.[14] An excess of the substance is stirred in water at a constant temperature until equilibrium is reached. The concentration of the substance in the aqueous phase is then determined.

Partition Coefficient (n-octanol/water) (OECD Guideline 117)

This guideline describes the determination of the octanol-water partition coefficient (Kow) using High-Performance Liquid Chromatography (HPLC).[18][19][20][21]

• Principle: The substance is passed through an HPLC column with a non-polar stationary phase. The retention time is measured and compared to those of reference substances with known Log Kow values.[18][20] The Log Kow of the test substance is then determined by interpolation.[18][20] This method is suitable for Log Kow values in the range of 0 to 6.[18][21]

Visualizations

Caption: Chemical structures of Thiotraniliprole and its structural analog Tetraniliprole.

Caption: Experimental workflow for the Column Elution Method (OECD 105).

References

• 1. benchchem.com [benchchem.com]
• 2. Tiorantraniliprole | C19H15BrCl3N5OS | CID 141447658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. apvma.gov.au [apvma.gov.au]
• 5. oecd.org [oecd.org]
• 6. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 7. laboratuar.com [laboratuar.com]
• 8. oecd.org [oecd.org]
• 9. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 10. consilab.de [consilab.de]
• 11. catalog.labcorp.com [catalog.labcorp.com]
• 12. oecd.org [oecd.org]
• 13. oecd.org [oecd.org]
• 14. OECD 105 - Phytosafe [phytosafe.com]
• 15. laboratuar.com [laboratuar.com]
• 16. oecd.org [oecd.org]
• 17. oecd.org [oecd.org]
• 18. oecd.org [oecd.org]
• 19. oecd.org [oecd.org]
• 20. OECD Test 117: Partition coefficient (n-octanol/water) by HPLC method - Analytice [analytice.com]
• 21. OECD 117 - Partition Coefficient, HPLC Method - Situ Biosciences [situbiosciences.com]

An In-depth Technical Guide to the Molecular Target and Binding Site of Thiotraniliprole

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thiotraniliprole, a member of the anthranilic diamide class of insecticides, exhibits potent and selective activity against a range of economically important insect pests. Its molecular mechanism of action is the specific targeting and activation of the insect ryanodine receptor (RyR), a large intracellular calcium channel critical for muscle function. This activation leads to an uncontrolled release of calcium from intracellular stores, resulting in muscle contraction, paralysis, and ultimately, insect death. This technical guide provides a comprehensive overview of the molecular target and binding site of Thiotraniliprole, detailing the quantitative binding data, the key amino acid residues involved in its interaction with the RyR, and the experimental protocols used for its characterization.

Molecular Target: The Insect Ryanodine Receptor

The primary molecular target of Thiotraniliprole is the insect ryanodine receptor (RyR).[1][2] RyRs are large, homotetrameric ion channels located on the membrane of the sarcoplasmic and endoplasmic reticulum of muscle and nerve cells.[2] Their primary physiological function is to mediate the release of stored calcium ions (Ca²⁺) into the cytoplasm, a process that is essential for excitation-contraction coupling in muscle cells.

Thiotraniliprole acts as a potent allosteric modulator of the insect RyR. Unlike the natural ligand ryanodine, which binds at a different site, Thiotraniliprole binds to a distinct site on the receptor, inducing a conformational change that locks the channel in an open state.[2][3] This leads to a continuous and uncontrolled efflux of Ca²⁺ from intracellular stores, depleting these stores and causing a sustained increase in cytosolic Ca²⁺ concentration. The resulting disruption of calcium homeostasis leads to irreversible muscle contraction, paralysis, cessation of feeding, and eventual death of the insect.[1]

The high selectivity of Thiotraniliprole for insect RyRs over their mammalian counterparts is a key attribute contributing to its favorable toxicological profile for non-target organisms.[4] This selectivity is attributed to significant sequence and structural differences in the binding site between insect and mammalian RyRs.

Thiotraniliprole Binding Site on the Insect Ryanodine Receptor

Cryo-electron microscopy (cryo-EM) studies have been instrumental in elucidating the precise binding location of diamide insecticides, including Thiotraniliprole, on the insect RyR.[2] Thiotraniliprole binds to a specific pocket within the transmembrane domain of the RyR, specifically in a region known as the pseudo-voltage-sensor domain (pVSD).[4] This binding site is distinct from the binding site of ryanodine and other classes of RyR modulators.

Key Amino Acid Residues

Site-directed mutagenesis and studies on insecticide-resistant insect populations have identified several key amino acid residues within the pVSD that are crucial for the binding of Thiotraniliprole and other diamides, as well as for the development of resistance. Alterations in these residues can significantly reduce the binding affinity of the insecticide.

Amino Acid Residue (Plutella xylostella numbering)	Role in Thiotraniliprole Interaction	Reference(s)
Isoleucine-4790 (I4790)	A key residue in the binding pocket. Mutations such as I4790M and I4790K are strongly associated with high levels of resistance to diamide insecticides.	[1][4]
Glycine-4946 (G4946)	Another critical residue for diamide binding. The G4946E mutation is a well-documented cause of diamide resistance in several insect species.	[1][5]
Lysine-4700 (K4700)	Involved in the formation of the binding pocket and contributes to the interaction with the insecticide molecule.	[4]
Tyrosine-4701 (Y4701)	Contributes to the specific binding of diamide insecticides.	[4]
Serine-4919 (S4919)	Plays a role in the interaction with the diamide molecule within the binding site.	[4]

Quantitative Binding Data

The binding affinity of Thiotraniliprole and its potency in activating insect RyRs have been quantified using various experimental assays. The half-maximal effective concentration (EC₅₀) is a common metric used to express the potency of the compound in functional assays. While specific Kd (dissociation constant) or Ki (inhibition constant) values for Thiotraniliprole are not widely reported in the public literature, the available EC₅₀ data and comparative data for other diamides underscore its high potency against insect RyRs.

Compound	Insect Species/Cell Line	Receptor Type	Assay Type	Measured Value	Reference(s)
Thiotraniliprole (Tetraniliprole)	Spodoptera frugiperda (Sf9 cells)	Wild-Type Insect RyR	Fluorescence-based Ca²⁺ release	EC₅₀: 174.5 nM	[2]
Thiotraniliprole (Tetraniliprole)	Rabbit	Mammalian RyR1	Fluorescence-based Ca²⁺ release	EC₅₀: 7.6 µM	[2][6]
Chlorantraniliprole	Heliothis virescens	Wild-Type Insect RyR	[³H]Ryanodine binding	Stimulation of binding	[7]
Chlorantraniliprole	Mammalian	RyR1	FRET-based saturation binding	Kd: Micromolar level (~100-fold > insect RyR)	[8]
Flubendiamide	Spodoptera frugiperda (Sf9 cells)	Wild-Type Insect RyR	Fluorescence-based Ca²⁺ release	EC₅₀: 59.3 nM	[2]

Experimental Protocols

The characterization of Thiotraniliprole's interaction with the insect RyR relies on specialized biochemical and cell-based assays. The following sections provide an overview of the methodologies for two key experiments.

Radioligand Binding Assays

Radioligand binding assays are a gold-standard method for quantifying the interaction between a ligand and its receptor. These assays can be used to determine the affinity (Kd) and the density (Bmax) of receptors in a given tissue preparation. Competition binding assays, a variation of this technique, are employed to determine the affinity (Ki) of an unlabeled compound, such as Thiotraniliprole, by measuring its ability to displace a known radiolabeled ligand, typically [³H]ryanodine.

Methodology: [³H]Ryanodine Competition Binding Assay

• Membrane Preparation:

  • Isolate muscle tissue (e.g., thoracic muscle from adult moths or flies) from the target insect species.

  • Homogenize the tissue in a suitable buffer (e.g., Tris-HCl with protease inhibitors).

  • Perform differential centrifugation to isolate the microsomal fraction, which is enriched in sarcoplasmic and endoplasmic reticulum membranes containing the RyRs.

  • Determine the protein concentration of the microsomal preparation.

• Binding Assay:

  • In a reaction tube, combine the insect muscle microsomes, a fixed concentration of [³H]ryanodine, and varying concentrations of the unlabeled competitor (Thiotraniliprole).

  • The assay buffer typically contains ions like K⁺ and Ca²⁺ to maintain the functional state of the RyR.

  • Incubate the mixture to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the incubation mixture through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand in the solution.

  • Wash the filter quickly with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification:

  • Place the filter in a scintillation vial with a scintillation cocktail.

  • Measure the radioactivity trapped on the filter using a liquid scintillation counter.

• Data Analysis:

  • Plot the amount of bound [³H]ryanodine as a function of the logarithm of the competitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of Thiotraniliprole that inhibits 50% of the specific binding of [³H]ryanodine).

  • Calculate the Ki value from the IC₅₀ value using the Cheng-Prusoff equation, which also takes into account the concentration and Kd of the radioligand.

Fluorescence-Based Calcium Imaging Assays

Fluorescence-based calcium imaging provides a functional measure of RyR activation by directly monitoring changes in intracellular Ca²⁺ concentrations in real-time. This technique is particularly useful for high-throughput screening of compounds that modulate RyR activity.

Methodology: Calcium Imaging in RyR-Expressing Cells

• Cell Culture and Transfection:

  • Culture a suitable host cell line, such as insect-derived Spodoptera frugiperda (Sf9) cells or Human Embryonic Kidney (HEK293) cells, which do not endogenously express high levels of RyRs.

  • Transfect the cells with a plasmid vector containing the cDNA of the insect RyR of interest. This leads to the heterologous expression of the insect RyR in the cell membranes.

• Loading with Calcium Indicator Dye:

  • Load the RyR-expressing cells with a Ca²⁺-sensitive fluorescent indicator dye (e.g., Fura-2 AM, Fluo-4 AM, or Cal-520 AM). These dyes are cell-permeant and become fluorescent upon binding to Ca²⁺ in the cytoplasm.

• Compound Application and Imaging:

  • Place the dye-loaded cells on the stage of a fluorescence microscope or a plate reader equipped with a fluidics system.

  • Establish a baseline fluorescence reading.

  • Apply varying concentrations of Thiotraniliprole to the cells.

• Data Acquisition:

  • Record the changes in fluorescence intensity over time. An increase in fluorescence indicates a rise in intracellular Ca²⁺ concentration due to the opening of the RyR channels.

• Data Analysis:

  • Measure the peak fluorescence intensity or the area under the curve for each concentration of Thiotraniliprole.

  • Plot the response as a function of the logarithm of the compound concentration.

  • Fit the data to a dose-response curve to determine the EC₅₀ value, which represents the concentration of Thiotraniliprole that elicits 50% of the maximal Ca²⁺ release.

Visualizations

Signaling Pathway

Caption: Signaling pathway of Thiotraniliprole's action on insect ryanodine receptors.

Experimental Workflows

Caption: Workflow for a competitive radioligand binding assay.

Caption: Workflow for a fluorescence-based calcium imaging assay.

References

• 1. benchchem.com [benchchem.com]
• 2. Cryo-EM structures of ryanodine receptors and diamide insecticides reveal the mechanisms of selectivity and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapid selection for resistance to diamide insecticides in Plutella xylostella via specific amino acid polymorphisms in the ryanodine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chimeric Investigations into the Diamide Binding Site on the Lepidopteran Ryanodine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Detection of ryanodine receptor G4911E and I4754M mutation sites and analysis of binding modes of diamide insecticides with RyR on Galeruca daurica (Coleoptera: Chrysomelidae) [frontiersin.org]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. The insecticide chlorantraniliprole is a weak activator of mammalian skeletal ryanodine receptor/Ca2+ release channel - PubMed [pubmed.ncbi.nlm.nih.gov]

insecticidal spectrum of Thiotraniliprole against agricultural pests

An In-depth Examination of a Novel Diamide Insecticide for Agricultural Pest Management

Thiotraniliprole is a second-generation anthranilic diamide insecticide that has demonstrated high efficacy against a broad spectrum of agricultural pests. Its unique mode of action, targeting the insect ryanodine receptor (RyR), provides a valuable tool for integrated pest management (IPM) programs, particularly in managing resistance to other insecticide classes. This technical guide provides a comprehensive overview of the insecticidal spectrum of Thiotraniliprole, detailing its efficacy, mode of action, and the experimental protocols used to evaluate its performance.

Mode of Action: Ryanodine Receptor Activation

Thiotraniliprole, like other diamide insecticides, exerts its insecticidal effect by selectively targeting and activating the ryanodine receptors in insects. These receptors are ligand-gated calcium channels located on the sarcoplasmic reticulum of muscle cells. The binding of Thiotraniliprole to the RyR locks the channel in an open state, leading to an uncontrolled release of intracellular calcium stores. This disruption of calcium homeostasis results in rapid muscle contraction, paralysis, cessation of feeding, and ultimately, the death of the insect.[1][2] The high selectivity of diamide insecticides for insect RyRs over their mammalian counterparts contributes to their favorable toxicological profile for non-target organisms.[1]

Figure 1: Signaling pathway of Thiotraniliprole's mode of action.

Insecticidal Spectrum and Efficacy

Thiotraniliprole exhibits a broad insecticidal spectrum, with notable activity against pests in the orders Lepidoptera, Coleoptera, and some species within Hemiptera and Thysanoptera.[3] Its primary route of activity is through ingestion, with some contact efficacy also observed.[2]

Lepidoptera (Moths and Butterflies)

Thiotraniliprole and its analogs have demonstrated excellent control of numerous lepidopteran pests, which are among the most damaging to agricultural crops. This includes key species such as the Diamondback Moth (Plutella xylostella), Fall Armyworm (Spodoptera frugiperda), and various stem borers.

Pest Species	Common Name	LC50 Value	Exposure Time	Larval Instar	Bioassay Method	Reference
Spodoptera frugiperda	Fall Armyworm	0.25 µg/g	72 hours	3rd	Diet Incorporation	[4]
Plutella xylostella	Diamondback Moth	0.000275% - 0.00037%	Not Specified	3rd	Leaf-disc Dip	[4]
Scirpophaga incertulas	Rice Yellow Stem Borer	Lower larval incidence than control	Field Trial	Not Specified	Field Application	[4]
Spodoptera litura	Tobacco Cutworm	1.29 mg/L	Not Specified	Adult	Ingestion	[5]

Table 1: Efficacy of Thiotraniliprole and related diamides against major lepidopteran pests.

Coleoptera (Beetles)

The insecticidal activity of diamides extends to various coleopteran pests.

Pest Species	Common Name	LC50 Value (ppm)	Exposure Time (HAT)	Bioassay Method	Reference
Aulacophora foveicollis	Red Pumpkin Beetle	14.793	24	Filter Paper Disc	[6]
Aulacophora foveicollis	Red Pumpkin Beetle	10.128	48	Filter Paper Disc	[6]

Table 2: Efficacy of Cyantraniliprole (a closely related diamide) against a coleopteran pest.

Hemiptera (True Bugs, Aphids, Whiteflies)

Thiotraniliprole and its analogs have shown efficacy against certain sucking pests in the order Hemiptera, which are significant vectors of plant diseases.

Pest Species	Common Name	LC50 Value (mg a.i. L-1)	Exposure Time	Bioassay Method	Reference
Bemisia tabaci (biotype B)	Sweetpotato Whitefly	0.033	Not Specified	Systemic (Cut Stem)	[7]
Aphis gossypii	Cotton Aphid	Not Specified	Field Trial	Field Application	[8]

Table 3: Efficacy of Thiotraniliprole and related diamides against hemipteran pests.

Thysanoptera (Thrips)

The control of thrips species is another area where diamide insecticides have shown potential.

Pest Species	Common Name	LC50 Value (mg L-1)	Life Stage	Bioassay Method	Reference
Frankliniella occidentalis	Western Flower Thrips	52.2 (composite)	Larvae	Not Specified	[9]
Frankliniella occidentalis	Western Flower Thrips	23-fold lower susceptibility than larvae	Adult	Not Specified	[9]
Thrips flavus	-	100% control at 11.25 g a.i./hm²	Not Specified	Field Trial	[10]

Table 4: Efficacy of Cyantraniliprole and Chlorantraniliprole against thysanopteran pests.

Experimental Protocols

The evaluation of Thiotraniliprole's insecticidal activity relies on standardized laboratory and field-based experimental protocols. These methods are crucial for determining efficacy, establishing lethal concentrations, and assessing performance under real-world conditions.

Leaf Dip Bioassay

This is a common laboratory method to determine the contact and ingestion toxicity of an insecticide to leaf-feeding insects.

Objective: To determine the median lethal concentration (LC50) of Thiotraniliprole against a target pest.

Materials:

• Technical grade Thiotraniliprole

• Distilled water and a suitable solvent (e.g., acetone)

• Non-ionic surfactant

• Fresh, untreated host plant leaves

• Petri dishes or ventilated containers

• Soft forceps or a fine brush

• Larvae of the target pest (e.g., 2nd or 3rd instar)

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of Thiotraniliprole. From this, create a series of dilutions to achieve the desired test concentrations. A surfactant is typically added to all solutions, including the control, to ensure even spreading on the leaf surface.[11]

• Leaf Treatment: Dip individual leaves into each test solution for a standardized period (e.g., 10-15 seconds), ensuring complete coverage. The leaves are then allowed to air dry. Control leaves are dipped in a solution containing only water and the surfactant.[11]

• Infestation: Place one treated leaf into each replicate container (e.g., Petri dish). A predetermined number of test insects (e.g., 10-20 larvae) are then introduced into each container.[11]

• Incubation: The containers are maintained in a controlled environment with specific temperature, humidity, and photoperiod.

• Data Collection: Assess larval mortality at set time intervals (e.g., 24, 48, and 72 hours). Larvae that are moribund (unable to move cohesively when prodded) are typically considered dead.[11]

• Data Analysis: The percentage mortality for each concentration is calculated, often corrected for any mortality in the control group using Abbott's formula. Probit analysis is then used to determine the LC50 value.

Figure 2: Workflow for a typical leaf dip bioassay.

Systemic Efficacy Bioassay (Cut Stem Method)

This laboratory method is used to evaluate the systemic activity of an insecticide when taken up by the plant's vascular system.

Objective: To assess the mortality of a target pest feeding on a plant that has systemically absorbed Thiotraniliprole.

Materials:

• Thiotraniliprole formulation

• Host plant seedlings

• Small vials or tubes

• Cotton or foam plugs

• Target insects (e.g., aphids, whitefly nymphs)

• Cages or ventilated containers

Procedure:

• Preparation of Test Solutions: Prepare a series of concentrations of Thiotraniliprole in water.

• Plant Preparation: Carefully excise the stems of young seedlings under water to prevent embolism.

• Systemic Uptake: Place the cut stem of each seedling into a vial containing a specific concentration of the Thiotraniliprole solution. The vial is sealed around the stem with a cotton or foam plug to hold the seedling and prevent evaporation.

• Translocation Period: Allow the seedlings to take up the insecticide solution for a defined period (e.g., 24-48 hours) under controlled environmental conditions.

• Infestation: After the uptake period, the treated plants are infested with the target pests. This can be done by placing the entire plant in a cage with adult insects or by transferring nymphs or larvae directly onto the leaves.

• Incubation and Assessment: The infested plants are maintained under controlled conditions, and mortality of the pests is assessed at regular intervals.

Figure 3: Workflow for a systemic efficacy bioassay.

Field Efficacy Trial

Field trials are essential for evaluating the performance of an insecticide under real-world agricultural conditions.

Objective: To determine the field efficacy of Thiotraniliprole against a target pest population and to assess its impact on crop yield and quality.

Methodology:

• Trial Design: A Randomized Complete Block Design (RCBD) is commonly used to minimize the effects of field variability. The trial will include multiple treatments: Thiotraniliprole at one or more application rates, a standard insecticide for comparison (reference product), and an untreated control. Each treatment is replicated several times (typically 3-4 blocks).[12][13]

• Plot Establishment: The experimental area is divided into plots of a standardized size. The treatments are randomly assigned to the plots within each block.

• Application: The insecticide is applied according to the protocol, using calibrated equipment to ensure accurate and uniform coverage. Application timing is critical and is often based on pest scouting and economic thresholds.

• Pest Assessment: Pest populations are monitored before and at regular intervals after the insecticide application. This can involve direct counts of insects per plant or leaf, or assessing the level of crop damage.

• Crop Safety Assessment: The treated crop is observed for any signs of phytotoxicity, such as leaf burn, stunting, or discoloration.

• Yield and Quality Assessment: At the end of the growing season, the crop is harvested from each plot, and the yield is measured. Crop quality parameters may also be assessed.

• Data Analysis: The collected data on pest populations, crop damage, and yield are subjected to statistical analysis (e.g., ANOVA) to determine if there are significant differences between the treatments.

Figure 4: Generalized workflow for a field efficacy trial.

Conclusion

Thiotraniliprole is a potent insecticide with a broad spectrum of activity against many economically important agricultural pests, particularly those in the order Lepidoptera. Its unique mode of action on the insect ryanodine receptor makes it a valuable tool for insecticide resistance management. The efficacy of Thiotraniliprole is supported by extensive laboratory and field-based research, utilizing standardized protocols to ensure reliable and comparable data. Further research to expand the understanding of its efficacy against a wider range of sucking pests and to optimize its use in diverse cropping systems will continue to enhance its value in sustainable agriculture.

References

• 1. youtube.com [youtube.com]
• 2. pp1.eppo.int [pp1.eppo.int]
• 3. google.com [google.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. insights.sent2promo.com [insights.sent2promo.com]
• 7. journals.flvc.org [journals.flvc.org]
• 8. researchgate.net [researchgate.net]
• 9. Cyantraniliprole: a valuable tool for Frankliniella occidentalis (Pergande) management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Toxicity and Efficacy of Thirty Insecticides Against Thrips flavus in Northeast China: Laboratory, Semifield, and Field Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. apvma.gov.au [apvma.gov.au]
• 13. entomol.org [entomol.org]

Thiotraniliprole's Selectivity for Insect vs. Mammalian Ryanodine Receptors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiotraniliprole, also known as Tetraniliprole, is a broad-spectrum insecticide belonging to the anthranilic diamide class.[1] Its efficacy is rooted in its potent and selective activation of insect ryanodine receptors (RyRs), crucial ion channels that regulate intracellular calcium (Ca²⁺) levels.[2][3] RyRs are large, ligand-gated ion channels located on the membrane of the sarcoplasmic and endoplasmic reticulum (SR/ER) that are essential for processes like muscle contraction.[2] The remarkable safety profile of thiotraniliprole for non-target organisms, particularly mammals, stems from its high degree of selectivity for insect RyRs over their mammalian counterparts.[3][4] This guide provides an in-depth technical examination of the molecular basis for this selectivity, supported by quantitative data, detailed experimental methodologies, and visual diagrams of the core mechanisms and workflows.

Core Mechanism of Action: Ryanodine Receptor Activation

Thiotraniliprole functions by targeting the insect ryanodine receptor.[1] Unlike the natural ligand ryanodine, it binds to a distinct allosteric site within the transmembrane region of the receptor.[2] This binding event locks the RyR channel in a constitutively open state, leading to an uncontrolled and sustained release of Ca²⁺ from the SR/ER into the cytoplasm of muscle and nerve cells.[3] The subsequent depletion of intracellular Ca²⁺ stores and elevated cytosolic Ca²⁺ levels result in continuous muscle contraction, paralysis, cessation of feeding, and ultimately, the death of the insect.[3]

Caption: Signaling pathway of Thiotraniliprole's action on insect ryanodine receptors.

Quantitative Analysis of Selectivity

The selectivity of thiotraniliprole is quantitatively demonstrated by comparing its potency on insect versus mammalian RyRs. This is typically expressed as the half-maximal effective concentration (EC₅₀), which is the concentration of the compound required to elicit 50% of its maximal effect. A lower EC₅₀ value signifies higher potency. Data from fluorescence-based assays show a dramatic difference in the EC₅₀ values of tetraniliprole (thiotraniliprole) when acting on insect versus mammalian receptors, confirming its high selectivity.[5] Diamide insecticides in general exhibit approximately 100- to 1,000-fold greater selectivity for insect RyRs than for their mammalian counterparts.[5]

Compound	Receptor Target	Species	EC₅₀ Value	Selectivity Ratio (Mammalian/Insect)
Tetraniliprole (TET)	Ryanodine Receptor (RyR)	Spodoptera frugiperda (Insect, Sf)	174.5 nM[5]	~43.5-fold
Ryanodine Receptor 1 (RyR1)	Rabbit (Mammalian, rRyR1)	7.6 µM (7600 nM)[5]
Chlorantraniliprole (Chlo)	Ryanodine Receptor 1 (RyR1)	Mammalian	~µM range[6]	~100-fold or greater[6]
Ryanodine Receptor (RyR)	Insect	nM range[7]

Structural Basis for Selectivity

The high selectivity of thiotraniliprole is fundamentally due to structural differences between insect and mammalian RyRs.[3] While mammals express three RyR isoforms (RyR1, RyR2, RyR3), insects possess only one.[5][8]

Cryo-electron microscopy (cryo-EM) studies have been instrumental in revealing the molecular basis for this selectivity.[5][9] Key findings include:

• Divergent Binding Site: Thiotraniliprole binds to a site located in the pseudo-voltage sensing domain (pVSD) of the RyR. This region exhibits significant sequence divergence, with only about 49.5% sequence identity between insect and mammalian RyRs.[5]

• Critical Amino Acid Residues: Specific amino acid residues within the binding pocket are crucial for the high-affinity interaction with diamides. The substitution of key insect-specific residues with their mammalian counterparts can drastically reduce the binding affinity of the insecticide.[9]

• Differential Binding Poses: Even within the same binding domain, different diamide insecticides can adopt distinct binding poses.[2][5] These subtle conformational differences can influence their insecticidal spectrum and efficacy.

Caption: Logical diagram illustrating the structural basis of Thiotraniliprole's selectivity.

Experimental Protocols

The characterization of thiotraniliprole's selectivity relies on sophisticated in vitro assays. The two primary methods are fluorescence-based calcium release assays and radioligand binding assays.

Fluorescence-Based Calcium Release Assay

This functional assay measures the ability of a compound to induce Ca²⁺ release from the ER in living cells engineered to express a specific RyR isoform. It is a powerful tool for determining the potency (EC₅₀) of RyR activators.[5][10]

Methodology:

• Cell Lines: Human embryonic kidney (HEK293) cells are commonly used due to their robust growth and transfection efficiency. Stable cell lines are generated to express the desired RyR isoform (e.g., insect SfRyR or mammalian rRyR1).[5][10]

• Reporter System: A genetically encoded Ca²⁺ indicator, such as R-CEPIA1er, is co-expressed in the cells. This fluorescent protein is localized to the endoplasmic reticulum and its fluorescence intensity changes in response to Ca²⁺ concentration.[2]

• Assay Procedure:

  • Cell Plating: HEK293 cells expressing the RyR of interest and the Ca²⁺ indicator are plated into multi-well plates.

  • Compound Addition: A range of concentrations of thiotraniliprole (or other test compounds) is added to the wells.

  • Fluorescence Measurement: The plate is read over time using a fluorescence plate reader. Activation of the RyR causes Ca²⁺ to be released from the ER, leading to a decrease in the fluorescence signal of the ER-localized indicator.[5]

  • Data Analysis: The change in fluorescence is plotted against the compound concentration, and the data are fitted to a dose-response curve to determine the EC₅₀ value.

Caption: Workflow for a fluorescence-based calcium release assay.

Radioligand Binding Assay

Radioligand binding assays are the gold standard for quantifying the direct interaction between a ligand and its receptor, allowing for the determination of binding affinity (Kᵢ or Kₔ) and receptor density (Bₘₐₓ).[11][12] A competitive binding assay is often used to assess the affinity of unlabeled compounds like thiotraniliprole.

Methodology:

• Preparation of Microsomes: Microsomal fractions, which are enriched in SR/ER membranes containing RyRs, are isolated from muscle tissue or cultured cells expressing the RyR of interest.[10]

• Radioligand: [³H]-ryanodine is a commonly used radioligand as it binds with high affinity to the open state of the RyR channel.[10][13]

• Assay Procedure:

  • Incubation: A fixed concentration of [³H]-ryanodine is incubated with the microsomal preparation in the presence of varying concentrations of the unlabeled test compound (thiotraniliprole).

  • Equilibrium: The mixture is incubated to allow the binding to reach equilibrium.

  • Separation: The receptor-bound radioligand is separated from the free (unbound) radioligand. This is typically achieved by rapid filtration through glass fiber filters, which trap the microsomes.[12][14]

  • Quantification: The amount of radioactivity trapped on the filters is measured using a scintillation counter.

  • Data Analysis: The data are used to generate a competition curve, from which the IC₅₀ (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The IC₅₀ value can then be converted to a binding affinity constant (Kᵢ).

Caption: Workflow for a competitive radioligand binding assay.

Conclusion

Thiotraniliprole's remarkable success as a selective insecticide is firmly grounded in its molecular interaction with the ryanodine receptor. The significant structural divergence between insect and mammalian RyR isoforms, particularly within the diamide binding site, confers a high degree of selectivity, with potencies that can be several orders of magnitude greater for the target insect species. This selectivity has been rigorously quantified through functional calcium release assays and direct radioligand binding studies. The detailed understanding of this mechanism at a structural and functional level not only validates the safety profile of thiotraniliprole but also provides a rational basis for the development of next-generation insecticides with enhanced efficacy and environmental safety.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. New and selective ryanodine receptor activators for insect control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cryo-EM structures of ryanodine receptors and diamide insecticides reveal the mechanisms of selectivity and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The insecticide chlorantraniliprole is a weak activator of mammalian skeletal ryanodine receptor/Ca2+ release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of Chlorantraniliprole and Flubendiamide Activity Toward Wild-Type and Malignant Hyperthermia-Susceptible Ryanodine Receptors and Heat Stress Intolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Comparative Perspective on Functionally-Related, Intracellular Calcium Channels: The Insect Ryanodine and Inositol 1,4,5-Trisphosphate Receptors [mdpi.com]
• 9. Structural basis for diamide modulation of ryanodine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchmap.jp [researchmap.jp]
• 11. Assays for Modulators of Ryanodine Receptor (RyR)/Ca2+ Release Channel Activity for Drug Discovery for Skeletal Muscle and Heart Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. Ryanodine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

A Deep Dive into Anthranilic Diamide Insecticides: A Technical Guide for Researchers

Introduction

The anthranilic diamide class of insecticides represents a significant advancement in pest management, offering potent and selective control of a wide range of economically important pests.[1][2] This technical guide provides an in-depth exploration of the foundational research on this class of insecticides, with a focus on their molecular mechanism of action, key experimental validations, and quantitative efficacy data. This document is intended for researchers, scientists, and professionals involved in drug development and crop protection.

The commercial success of the anthranilic diamides, including the flagship compounds chlorantraniliprole and cyantraniliprole, stems from their novel mode of action targeting the insect ryanodine receptor (RyR).[2][3] This specific molecular target provides a high degree of selectivity, resulting in low mammalian toxicity and a favorable environmental profile compared to many older classes of insecticides.[1][4] This guide will delve into the core scientific principles that underpin the efficacy and selectivity of these compounds.

Molecular Mode of Action: Ryanodine Receptor Activation

The primary target of anthranilic diamide insecticides is the ryanodine receptor, a large ion channel responsible for regulating the release of intracellular calcium (Ca²⁺) from the sarcoplasmic and endoplasmic reticulum.[5][6] In insects, the RyR plays a critical role in muscle contraction, and its disruption leads to paralysis and ultimately, death.

Anthranilic diamides act as potent activators of the insect RyR.[3] They bind to a specific allosteric site on the receptor, distinct from the binding site of ryanodine itself.[7] This binding event induces a conformational change in the receptor, locking it in an open state.[2] This leads to an uncontrolled and sustained release of Ca²⁺ from internal stores into the cytoplasm of muscle and nerve cells. The resulting depletion of intracellular Ca²⁺ stores and the persistently high cytosolic Ca²⁺ levels cause continuous muscle contraction, paralysis, cessation of feeding, and ultimately, the death of the insect.[5]

Signaling Pathway of Anthranilic Diamide Action

The following diagram illustrates the signaling cascade initiated by the binding of an anthranilic diamide insecticide to the insect ryanodine receptor.

References

• 1. The insecticide chlorantraniliprole is a weak activator of mammalian skeletal ryanodine receptor/Ca2+ release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of cyantraniliprole, a potent and selective anthranilic diamide ryanodine receptor activator with cross-spectrum insecticidal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Comparison of Chlorantraniliprole and Flubendiamide Activity Toward Wild-Type and Malignant Hyperthermia-Susceptible Ryanodine Receptors and Heat Stress Intolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Insect ryanodine receptor: distinct but coupled insecticide binding sites for [N-C(3)H(3)]chlorantraniliprole, flubendiamide, and [(3)H]ryanodine - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Thiotraniliprole Bioassays in Lepidopteran Larvae

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiotraniliprole is a third-generation anthranilic diamide insecticide demonstrating high efficacy against a broad spectrum of lepidopteran pests. Its mode of action involves the targeted activation of insect ryanodine receptors (RyRs), leading to an uncontrolled release of intracellular calcium, resulting in muscle paralysis and eventual mortality of the insect.[1] This targeted mechanism provides a significant advantage in pest management, offering selectivity and reduced risk to non-target organisms.

These application notes provide detailed protocols for conducting bioassays to determine the susceptibility of lepidopteran larvae to thiotraniliprole. The methodologies described herein, including diet incorporation, topical application, and leaf dip assays, are essential for resistance monitoring, efficacy evaluation of new formulations, and understanding the dose-response relationship of this important insecticide.

Mode of Action of Thiotraniliprole

Thiotraniliprole, like other diamide insecticides, exerts its toxic effect by targeting the ryanodine receptors in insect muscle cells. These receptors are large ion channels responsible for regulating the release of calcium from the sarcoplasmic reticulum, a critical process for muscle contraction. Thiotraniliprole binds to a specific allosteric site on the insect RyR, locking the channel in an open state. This leads to a continuous and uncontrolled leakage of calcium ions into the cytoplasm, causing muscle spasms, paralysis, and ultimately, the death of the insect larva. The high selectivity of thiotraniliprole for insect RyRs over their mammalian counterparts contributes to its favorable safety profile for non-target species.

Caption: Signaling pathway of thiotraniliprole's mode of action on insect ryanodine receptors.

Quantitative Data Summary

The following tables summarize the lethal concentration (LC50) values of diamide insecticides, including compounds closely related to thiotraniliprole, against various lepidopteran pests. These values are indicative of the potency of this class of insecticides. It is important to note that LC50 values can vary depending on the bioassay method, larval instar, and specific strain of the insect.

Table 1: LC50 Values of Diamide Insecticides against Spodoptera spp.

Insecticide	Species	Bioassay Method	LC50 Value	Exposure Time	Reference
Chlorantraniliprole	Spodoptera litura	Leaf Dip	0.0055%	72 hours	[2]
Chlorantraniliprole	Spodoptera frugiperda	Diet Incorporation	2.781 mg/L	48 hours	[3]
Chlorantraniliprole	Spodoptera cosmioides	Diet Incorporation	0.054 µg/mL	48 hours	[4]
Chlorantraniliprole	Spodoptera littoralis	Leaf Dip	0.06 - 1.07 mg/L	-	[5]

Table 2: LC50 Values of Diamide Insecticides against other Lepidopteran Pests

Insecticide	Species	Bioassay Method	LC50 Value	Exposure Time	Reference
Cyantraniliprole	Helicoverpa armigera	Diet Incorporation	0.065 mg/L	-	[6]
Cyantraniliprole	Helicoverpa armigera	Topical Application	28 mg/L	-	[6]
Chlorantraniliprole	Plutella xylostella	Leaf Dip	24.2-fold resistance ratio	-	[7]

Experimental Protocols

A standardized bioassay protocol is crucial for generating reproducible and comparable data. The following are detailed methodologies for three common bioassay techniques.

Diet Incorporation Bioassay

This method is effective for insecticides that are primarily active through ingestion.

Materials:

• Thiotraniliprole (technical grade or formulated product)

• Artificial diet for the target lepidopteran species

• Solvent (e.g., acetone or distilled water, depending on the formulation)

• Multi-well bioassay trays (e.g., 128-well)

• Blender or homogenizer

• Pipettes

• Second or third instar larvae of the target pest

• Incubator or environmental chamber

Procedure:

• Preparation of Thiotraniliprole Solutions: Prepare a stock solution of thiotraniliprole in a suitable solvent. From this stock, create a series of at least five to seven serial dilutions to establish a dose-response curve. A control solution containing only the solvent should also be prepared.

• Diet Preparation and Treatment: Prepare the artificial diet according to the standard procedure for the target species. While the diet is still in a liquid state, add the appropriate volume of the thiotraniliprole dilution to achieve the desired final concentrations in the diet. Mix thoroughly using a blender to ensure homogenous distribution.

• Dispensing Treated Diet: Dispense a consistent volume of the treated diet into each well of the bioassay trays.

• Larval Infestation: Once the diet has solidified, place one larva of the desired instar into each well.

• Incubation: Seal the trays to prevent larval escape and maintain humidity. Incubate the trays at a controlled temperature (e.g., 25 ± 2°C), relative humidity (e.g., 60-70%), and photoperiod (e.g., 16:8 h light:dark).

• Mortality Assessment: Assess larval mortality at predetermined intervals, typically 48, 72, and 96 hours after infestation. Larvae that do not move when prodded with a fine brush are considered dead.

• Data Analysis: Calculate the percentage of mortality for each concentration, corrected for control mortality using Abbott's formula. Determine the LC50 value and its 95% confidence limits using probit analysis.

Caption: Workflow for the diet incorporation bioassay.

Topical Application Bioassay

This method is used to evaluate the contact toxicity of an insecticide.

Materials:

• Thiotraniliprole

• Acetone (or another suitable volatile solvent)

• Micro-applicator or microsyringe

• Petri dishes

• Untreated artificial diet or host plant leaves

• Third instar larvae of the target pest

• CO2 or cold anesthesia

• Incubator or environmental chamber

Procedure:

• Preparation of Thiotraniliprole Solutions: Prepare a stock solution and serial dilutions of thiotraniliprole in a volatile solvent like acetone.

• Larval Anesthesia: Anesthetize the larvae using CO2 or by placing them on a cold plate to immobilize them.

• Topical Application: Using a micro-applicator, apply a precise volume (e.g., 0.5-1.0 µL) of the insecticide solution to the dorsal thoracic region of each larva. The control group should be treated with the solvent only.

• Post-Treatment Care: Place the treated larvae in Petri dishes containing a food source (untreated artificial diet or host plant leaves).

• Incubation: Incubate the Petri dishes under controlled environmental conditions.

• Mortality Assessment: Record mortality at 24, 48, and 72 hours post-application.

• Data Analysis: Calculate the median lethal dose (LD50) using probit analysis, expressing the results as µg of active ingredient per larva or per gram of larval body weight.

Leaf Dip Bioassay

This method simulates the exposure of larvae to insecticide residues on plant surfaces.[8]

Materials:

• Thiotraniliprole

• Distilled water

• Wetting agent (e.g., Triton X-100)

• Host plant leaves (e.g., cabbage, cotton)

• Beakers

• Forceps

• Filter paper

• Petri dishes or ventilated containers

• Second or third instar larvae of the target pest

• Incubator or environmental chamber

Procedure:

• Preparation of Thiotraniliprole Solutions: Prepare a stock solution and serial dilutions of thiotraniliprole in distilled water containing a small amount of a wetting agent (e.g., 0.01-0.1%) to ensure even leaf coverage.

• Leaf Preparation: Cut leaf discs of a uniform size from untreated host plants.

• Dipping: Using forceps, dip each leaf disc into the respective insecticide solution for a standardized time (e.g., 10-15 seconds) with gentle agitation.[8] The control leaf discs should be dipped in the water and wetting agent solution only.

• Drying: Place the dipped leaves on filter paper to air dry for approximately 1-2 hours.

• Larval Exposure: Place one dried leaf disc into each Petri dish or ventilated container. Introduce a known number of larvae (e.g., 10) onto each leaf disc.[8]

• Incubation: Maintain the containers under controlled environmental conditions.

• Mortality Assessment: Record the number of dead larvae after 48 and 72 hours.

• Data Analysis: Determine the LC50 values and their confidence limits through probit analysis after correcting for control mortality.

Caption: Logical workflow for dose-response analysis.

Conclusion

The provided protocols offer a standardized framework for assessing the efficacy of thiotraniliprole against lepidopteran larvae. Consistent application of these bioassay methods is essential for generating reliable data for resistance management programs and for the development of effective pest control strategies. The high potency of diamide insecticides, as indicated by the presented LC50 values, underscores their importance in modern agriculture. Further research to establish baseline susceptibility and monitor shifts in resistance to thiotraniliprole in various lepidopteran pest populations is highly recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. entomoljournal.com [entomoljournal.com]
• 3. Lethal, Sub-Lethal and Trans-Generational Effects of Chlorantraniliprole on Biological Parameters, Demographic Traits, and Fitness Costs of Spodoptera frugiperda (Lepidoptera: Noctuidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 5. researchgate.net [researchgate.net]
• 6. Susceptibility of Helicoverpa armigera (Lepidoptera: Noctuidae) to Cyantraniliprole Determined From Topical and Ingestion Bioassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assessing the Single and Combined Toxicity of Chlorantraniliprole and Bacillus thuringiensis (GO33A) against Four Selected Strains of Plutella xylostella (Lepidoptera: Plutellidae), and a Gene Expression Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Bacillus thuringiensis and Chlorantraniliprole Trigger the Expression of Detoxification-Related Genes in the Larval Midgut of Plutella xylostella [frontiersin.org]

Application Note & Protocol: Determination of Thiotraniliprole Residue in Soil by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiotraniliprole is a novel insecticide that requires sensitive and reliable analytical methods for monitoring its residues in environmental matrices like soil. This ensures environmental safety and regulatory compliance. This application note provides a detailed protocol for the quantitative analysis of Thiotraniliprole residues in soil using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described method, incorporating a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based extraction and cleanup procedure, is suitable for detecting low levels of Thiotraniliprole.[1][2][3]

Experimental Workflow

The overall experimental workflow for the analysis of Thiotraniliprole residue in soil is depicted in the following diagram.

Caption: Experimental workflow for Thiotraniliprole residue analysis in soil.

Quantitative Data Summary

The performance of the analytical method is summarized in the table below. The data is compiled from various studies and represents typical results achievable with the described protocol.

Analyte	Matrix	Fortification Level (µg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	LOQ (µg/kg)
Thiotraniliprole	Soil	10	77.8 - 102.5	1.6 - 8.9	10
Thiotraniliprole	Soil	50	77.8 - 102.5	1.6 - 8.9	10
Thiotraniliprole	Soil	100	77.8 - 102.5	1.6 - 8.9	10
Tetraniliprole	Soil	-	83.97 - 112.18	2.58 - 15.92	5.16 - 10.29

Note: Data for Tetraniliprole, a structurally related compound, is included to provide additional context on the performance of similar analytical methods.[1][2][3]

Detailed Experimental Protocol

Reagents and Materials

• Thiotraniliprole analytical standard (>98% purity)

• Acetonitrile (HPLC or LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Magnesium sulfate (MgSO₄), anhydrous

• Primary secondary amine (PSA) sorbent

• Sodium chloride (NaCl)

• Trisodium citrate dihydrate

• Disodium hydrogen citrate sesquihydrate

• Syringe filters (0.22 µm, PTFE or nylon)

• Centrifuge tubes (50 mL and 15 mL)

Sample Preparation and Extraction

• Sample Collection and Homogenization: Collect soil samples and air-dry them. Remove any stones and debris, and then sieve the soil through a 2 mm mesh to ensure homogeneity.

• Weighing: Accurately weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

• Fortification (for recovery studies): For recovery experiments, fortify the blank soil samples with a known concentration of Thiotraniliprole standard solution.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube containing the soil sample.

  • For the QuEChERS approach, also add the appropriate salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).[3]

  • Securely cap the tube and vortex or shake vigorously for 1-2 minutes to ensure thorough mixing and extraction of the analyte.

• Centrifugation: Centrifuge the sample at 5000 rpm for 5 minutes.

Sample Cleanup (Dispersive Solid-Phase Extraction - d-SPE)

• Transfer Supernatant: Carefully transfer the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing 150 mg of PSA and 900 mg of anhydrous MgSO₄.[4]

• Vortexing: Cap the tube and vortex for 1 minute to facilitate the removal of interfering matrix components.

• Centrifugation: Centrifuge the tube at 5000 rpm for 5 minutes.

• Filtration: Collect the final supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters. Instrument conditions should be optimized for the specific equipment used.

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 column (e.g., 50 mm x 2.1 mm, 2.5 µm particle size)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 10-15% B, ramp to 95% B, hold, and return to initial conditions
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL

Mass Spectrometry (MS/MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Nebulizer Gas	Nitrogen
Drying Gas Temperature	350 - 450 °C
Capillary Voltage	3.0 - 4.0 kV

MRM Transitions for Tetraniliprole (as a reference): [5]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Tetraniliprole (Quantification)	545.1	356.0	Optimize for instrument
Tetraniliprole (Confirmation)	545.1	376.0	Optimize for instrument

Note: The specific MRM transitions for Thiotraniliprole should be determined by infusing a standard solution into the mass spectrometer.

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the determination of Thiotraniliprole residues in soil. The use of a QuEChERS-based sample preparation procedure allows for high-throughput analysis with good accuracy and precision.[1][3] This method is suitable for routine environmental monitoring and risk assessment studies. Method validation parameters, including linearity, recovery, and limits of detection and quantification, should be established in accordance with relevant regulatory guidelines.[6]

References

• 1. researchgate.net [researchgate.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Determination of cyantraniliprole and its major metabolite residues in pakchoi and soil using ultra-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Quantification of Thiotraniliprole Levels in Water Samples by High-Performance Liquid Chromatography (HPLC)

Introduction

Thiotraniliprole is a novel insecticide belonging to the diamide class, which is effective against a variety of chewing and sucking insect pests. Its increasing use in agriculture necessitates the development of sensitive and reliable analytical methods to monitor its presence in environmental samples, such as water, to ensure environmental safety and regulatory compliance. This application note details a robust method for the quantification of Thiotraniliprole in water samples using High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS), a technique known for its high selectivity and sensitivity. The method described herein is based on established protocols for the analysis of closely related diamide insecticides, particularly Tetraniliprole, in aqueous matrices.[1][2]

Principle

The analytical method involves a straightforward sample preparation step followed by instrumental analysis. Water samples are first fortified with an isotopic internal standard to ensure accuracy and account for any matrix effects. The samples are then diluted with an organic solvent, mixed, and directly analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3] The separation of Thiotraniliprole from other matrix components is achieved on a reverse-phase HPLC column. Quantification is performed using the peak areas of the analyte in comparison to a calibration curve generated from standards of known concentrations.

Apparatus and Reagents

• Apparatus:

  • High-Performance Liquid Chromatography (HPLC) system

  • Tandem Mass Spectrometer (MS/MS)

  • Analytical balance

  • Vortex mixer

  • Centrifuge

  • Micropipettes

  • Autosampler vials

  • Syringe filters (0.22 µm)

• Reagents:

  • Thiotraniliprole analytical standard

  • Isotopically labeled internal standard

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic acid (or Acetic acid)

  • Methanol (HPLC grade)

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Thiotraniliprole analytical standard and dissolve it in 10 mL of acetonitrile.[4][5]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with acetonitrile to obtain concentrations ranging from 0.005 to 1 mg/L.[1][2]

• Internal Standard Stock Solution: Prepare a stock solution of the isotopically labeled internal standard in acetonitrile at a concentration of 1000 µg/mL.

• Calibration Standards: Prepare calibration standards by spiking the appropriate working standard solutions into blank water samples that have been processed in the same manner as the test samples.

Sample Preparation Protocol

The sample preparation for water samples is designed to be simple and rapid.

• Sample Collection: Collect water samples in clean amber glass bottles and store them at 4°C until analysis.[6]

• Fortification: Take a 10 mL aliquot of the water sample and add the isotopic internal standard.

• Dilution and Extraction: Add a specific volume of 1.25% acetic acid in acetonitrile to the sample.[3]

• Mixing: Thoroughly mix the sample using a vortex mixer.

• Filtration/Centrifugation: Centrifuge the sample to remove any particulates or filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[7]

HPLC and Mass Spectrometry Conditions

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 5 µm, 250 mm × 4.6 mm i.d.).[4]

  • Mobile Phase: A gradient of Mobile Phase A (0.1% Aqueous Formic Acid) and Mobile Phase B (Acetonitrile).[3][4]

  • Flow Rate: 0.8 mL/min.[4]

  • Injection Volume: 20 µL.[8]

  • Column Temperature: 25°C.[9]

  • Detector: Tandem Mass Spectrometer (MS/MS).

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative or positive ion mode, depending on the analyte's characteristics. For the related compound Tetraniliprole, negative ion mode has been used.[1][2]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions for both the analyte and the internal standard.

Data Presentation

The quantitative performance of the method for a closely related compound, Tetraniliprole, is summarized in the tables below. These values provide an expected performance range for the analysis of Thiotraniliprole.

Table 1: Method Validation Parameters for Tetraniliprole in Water

Parameter	Value	Reference
Linearity (R²)	>0.99	[1][2]
Limit of Detection (LOD)	1.55 - 3.09 µg/kg	[1][2]
Limit of Quantification (LOQ)	5.16 - 10.29 µg/kg	[1][2]
Average Recovery	83.97 - 112.18%	[1][2]
Relative Standard Deviation (RSD)	2.58 - 15.92%	[1][2]

Table 2: EPA Method Validation Data for Tetraniliprole in Water

Parameter	Value	Reference
Limit of Quantification (LOQ)	0.10 ng/mL	[3]
Method Detection Limit (MDL)	0.011 - 0.028 ng/mL	[3]

Mandatory Visualizations

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. epubs.icar.org.in [epubs.icar.org.in]
• 6. fortunejournals.com [fortunejournals.com]
• 7. epa.gov [epa.gov]
• 8. Development and Validation of HPLC Analytical Method for Chlorantraniliprole in Bulk and in the Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. internationaljournal.org.in [internationaljournal.org.in]

Application Note: Protocol for Studying Sublethal Effects of Thiotraniliprole on Non-Target Insects

Introduction

Thiotraniliprole, an insecticide belonging to the anthranilic diamide class, offers a unique mode of action targeting insect ryanodine receptors (RyRs).[1][2] This mechanism leads to the uncontrolled release of intracellular calcium, causing muscle paralysis, feeding cessation, and eventual death in target pests.[1][3][4] While designed for selectivity, assessing the sublethal impact of Thiotraniliprole on non-target insects, such as pollinators, predators, and parasitoids, is crucial for comprehensive environmental risk assessment and sustainable Integrated Pest Management (IPM) programs.[1][5] Sublethal effects are physiological or behavioral changes in individuals that survive exposure to a toxicant, which can include alterations in reproduction, development, feeding behavior, and mobility.[6][7]

This document provides detailed protocols for researchers to investigate the sublethal effects of Thiotraniliprole on various non-target insects. The methodologies cover behavioral, physiological, and molecular endpoints to build a comprehensive understanding of the insecticide's impact.

1. Mechanism of Action: Ryanodine Receptor Modulation

Thiotraniliprole's primary mode of action is the activation of insect ryanodine receptors, which are ion channels critical for muscle contraction.[1] Its binding to these receptors causes an unregulated and continuous release of calcium (Ca2+) from internal stores like the sarcoplasmic reticulum into the cytoplasm of muscle cells.[1][8] This disruption of calcium homeostasis leads to uncontrolled muscle contraction, paralysis, and an immediate halt in feeding, ultimately resulting in the insect's death.[1][4] The selectivity of diamide insecticides is attributed to differences in the sensitivity of RyRs between target pests and non-target organisms.[1]

Caption: Thiotraniliprole's mode of action on insect ryanodine receptors.

2. General Experimental Workflow

A multi-tiered approach is essential for evaluating the sublethal effects of Thiotraniliprole. The workflow begins with determining the appropriate sublethal concentrations, followed by a series of assays to measure impacts on behavior, life history, biochemistry, and gene expression.

Caption: General workflow for assessing sublethal effects of Thiotraniliprole.

3. Experimental Protocols

Protocol 1: Determination of Sublethal Concentrations

Objective: To determine the concentrations of Thiotraniliprole that cause a specific level of mortality (e.g., LC10, LC25) over a defined period, which will be used in subsequent sublethal assays.

Methodology:

• Insect Rearing: Culture the selected non-target insect species under controlled laboratory conditions (temperature, humidity, photoperiod) on a standard diet.

• Range-Finding Test: Conduct a preliminary test with a wide range of Thiotraniliprole concentrations to identify the approximate lethal range.

• Definitive Bioassay:

  • Prepare at least five serial dilutions of formulated Thiotraniliprole. A control (without insecticide) and a solvent control should be included.

  • Exposure Method (select one):

    • Diet Incorporation: Mix the insecticide into the artificial diet or sucrose solution. This is a primary route of exposure.[1]

    • Surface Contact: Treat surfaces like glass vials, petri dishes, or leaf discs with the insecticide solution and allow the solvent to evaporate.[2]

  • Introduce a known number of insects (e.g., 20-30 individuals per replicate) to each concentration. Use at least 3-5 replicates per concentration.

• Mortality Assessment: Record mortality at set time points (e.g., 24, 48, 72 hours). Insects are considered dead if they are unable to move when prodded with a fine brush.[5]

• Data Analysis: Use probit analysis to calculate the LC (Lethal Concentration) values (e.g., LC10, LC25, LC50) and their 95% confidence intervals.

Protocol 2: Behavioral Assays

Objective: To assess the impact of sublethal Thiotraniliprole exposure on key insect behaviors such as mobility and feeding.

A. Mobility / Locomotion Assay

• Exposure: Expose insects to a predetermined sublethal concentration (e.g., LC10) of Thiotraniliprole for a specified duration (e.g., 24 hours).

• Arena: Place individual insects into a clean arena (e.g., a petri dish).

• Tracking: Use video tracking software to record the insect's movement for a set period (e.g., 5-10 minutes).

• Parameters Measured:

  • Total distance moved

  • Velocity (average and maximum)

  • Time spent immobile

  • Turning frequency

• Analysis: Compare the locomotor parameters of treated insects with control groups using appropriate statistical tests (e.g., t-test or ANOVA). Sublethal exposure to neurotoxic insecticides can significantly impair locomotion.[9]

B. Feeding Assay

• Exposure: Expose predators or parasitoids to sublethal Thiotraniliprole via treated surfaces or by feeding them treated prey.[2]

• Bioassay: After exposure, provide a known number of prey items to each individual predator in a separate arena.[2]

• Quantification: After a defined period (e.g., 24 hours), count the number of prey consumed.[2] For phytophagous insects, the amount of diet consumed can be weighed or the area of a leaf disc consumed can be measured.

• Analysis: Compare the predation or feeding rate of treated insects to that of the control group. Sublethal insecticide levels can reduce predation rates by up to 90%.[6]

Protocol 3: Life History Parameter Assays

Objective: To evaluate the long-term effects of sublethal exposure on key life table parameters such as longevity, fecundity, and development.

Methodology:

• Exposure: Expose a cohort of newly emerged adult insects (for longevity and fecundity) or early-instar larvae (for development) to a sublethal concentration of Thiotraniliprole.

• Longevity: Monitor the cohort daily and record mortality to determine the average lifespan.

• Fecundity: Pair individual treated females with untreated males. Collect and count the number of eggs laid per female daily throughout her lifespan.[10]

• Development Time: For larval exposure, monitor the time taken to reach subsequent developmental stages (e.g., pupa, adult). Record pupation success and adult emergence rates.[1]

• Analysis: Compare longevity, total fecundity, and development times between treated and control groups. These data can be used to calculate population growth parameters like the intrinsic rate of increase (r).[2][10]

Protocol 4: Biochemical Assays (Enzyme Activity)

Objective: To measure the activity of key detoxification enzymes, which can be induced as a stress response to insecticide exposure.[11][12]

A. Enzyme Sample Preparation

• Collect insects surviving sublethal exposure at various time points (e.g., 6, 12, 24, 48 hours).[11]

• Homogenize whole insects or dissected tissues (e.g., midgut, fat body) in a cold phosphate buffer.[13]

• Centrifuge the homogenate at high speed (e.g., 10,000 x g) at 4°C.

• Collect the supernatant, which contains the crude enzyme extract, for analysis.[13] The protein concentration of the extract should be determined using a method like the Bradford assay to normalize enzyme activity.

B. Enzyme Assays (Spectrophotometric)

• Carboxylesterases (CarE): Measure the hydrolysis of a substrate like p-nitrophenyl acetate (pNPA). The increase in absorbance from the product (p-nitrophenol) is monitored.[14]

• Glutathione S-transferases (GSTs): Measure the conjugation of reduced glutathione (GSH) to a substrate like 1-chloro-2,4-dinitrobenzene (CDNB). The rate of formation of the conjugate is measured by an increase in absorbance.[14][15]

• Cytochrome P450 monooxygenases (P450s): Often measured using the 7-ethoxycoumarin O-deethylase (ECOD) assay, which quantifies the formation of the fluorescent product 7-hydroxycoumarin.[15]

Analysis: Compare the specific activity (nmol product/min/mg protein) of each enzyme in the treated group to the control group.[14]

Caption: Workflow for measuring detoxification enzyme activity.

Protocol 5: Gene Expression Analysis

Objective: To quantify changes in the expression of genes related to detoxification, stress response, and neurological function following sublethal exposure.

Methodology:

• Exposure and Sampling: Expose insects to a sublethal concentration of Thiotraniliprole and collect survivors at different time points.

• RNA Extraction: Extract total RNA from whole insects or specific tissues using a commercial kit or TRIzol method.

• cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• Quantitative PCR (RT-qPCR):

  • Design or obtain primers for target genes (e.g., specific P450s, GSTs, CarEs, or neuronal receptors) and reference (housekeeping) genes.

  • Perform qPCR using a SYBR Green or probe-based assay.

• Analysis: Calculate the relative expression of target genes in treated insects compared to controls using the ΔΔCt method. An upregulation of detoxification genes can indicate a molecular response to the insecticide.[16][17]

4. Data Presentation

Quantitative data should be summarized in tables for clear comparison between control and treated groups.

Table 1: Sublethal Effects of Thiotraniliprole on Life History Parameters of a Parasitoid Wasp (Illustrative Data)

Parameter	Control	Thiotraniliprole (LC25)	% Change	Source
Net Reproductive Rate (R₀)	71.33 females/generation	50.25 females/generation	-29.6%	[2]
Intrinsic Rate of Increase (r)	0.085	0.088	+3.5%	[10]
Adult Longevity (days)	36.9	28.5	-22.8%	[10]

| Fecundity (eggs/female) | 150 | 112 | -25.3% | Illustrative |

Table 2: Sublethal Effects on Behavior and Biochemistry (Illustrative Data)

Endpoint	Parameter	Control	Thiotraniliprole (LC10)	% Change
Behavior	Prey Consumed / 24h	15.2	8.1	-46.7%
	Total Distance Moved (cm/5min)	120.5	75.3	-37.5%
Biochemistry	GST Activity (nmol/min/mg)	35.4	58.7	+65.8%
	CarE Activity (nmol/min/mg)	102.1	145.9	+42.9%

| Gene Expression | CYP6G1 (relative fold change) | 1.0 | 4.5 | +350% |

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chlorantraniliprole Mode of Action [allpesticides.com]
• 4. peptechbio.com [peptechbio.com]
• 5. posagroecologia.ufv.br [posagroecologia.ufv.br]
• 6. Current Insights into Sublethal Effects of Pesticides on Insects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. irispublishers.com [irispublishers.com]
• 8. mdpi.com [mdpi.com]
• 9. Behavioral and Transcriptomic Analyses in the Indoxacarb Response of a Non-Target Damselfly Species | MDPI [mdpi.com]
• 10. academic.oup.com [academic.oup.com]
• 11. Frontiers | Protective and Detoxifying Enzyme Activity and ABCG Subfamily Gene Expression in Sogatella furcifera Under Insecticide Stress [frontiersin.org]
• 12. Insecticide Susceptibility and Detoxification Enzyme Activity of Frankliniella occidentalis under Three Habitat Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. scope.dge.carnegiescience.edu [scope.dge.carnegiescience.edu]
• 16. Transcriptomic analysis reveals pronounced changes in gene expression due to sub-lethal pyrethroid exposure and ageing in insecticide resistance Anopheles coluzzii - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Effect of Sublethal Doses of Imidacloprid on the Biological Performance of Aphid Endoparasitoid Aphidius gifuensis (Hymenoptera: Aphidiidae) and Influence on Its Related Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Thiotraniliprole Formulation Development in Laboratory Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiotraniliprole is a diamide insecticide, a class of chemicals known for their potent and selective activity against a range of insect pests.[1] Like other diamides, its mode of action is the disruption of calcium regulation in the muscle cells of target insects by acting on the ryanodine receptor.[1][2] This leads to uncontrolled release of internal calcium stores, causing muscle contraction, paralysis, and ultimately, death of the insect.[1][3] The high selectivity for insect ryanodine receptors over their mammalian counterparts contributes to the low mammalian toxicity of this class of insecticides.[4][5]

These application notes provide detailed protocols for the development of Thiotraniliprole formulations for laboratory research purposes, including methodologies for key experiments and data presentation guidelines.

Physicochemical Properties of Thiotraniliprole

Quantitative data for Thiotraniliprole is not extensively available in public literature. The following table summarizes key physicochemical properties, with some data for the structurally related diamide insecticide Tetraniliprole provided as a reference.

Property	Value	Reference
IUPAC Name	3-bromo-1-(3-chloro-2-pyridinyl)-N-[2,4-dichloro-6-(propan-2-ylcarbamothioyl)phenyl]pyrazole-5-carboxamide	[1]
Molecular Formula	C₁₉H₁₅BrCl₃N₅OS	[1]
Molecular Weight	547.7 g/mol	[6]
Appearance	Beige, solid powder (for Tetraniliprole)	[7]
Water Solubility	Low (characteristic of diamides)	[8]
Solubility in Organic Solvents	Expected to be more soluble in organic solvents like DMSO, methanol, and acetone.[8][9]
Log P (octanol-water partition coefficient)	2.8 (for Tetraniliprole)	[1]

Signaling Pathway of Thiotraniliprole

Thiotraniliprole, like other diamide insecticides, targets the insect ryanodine receptor (RyR), a ligand-gated calcium channel located on the sarcoplasmic reticulum of muscle cells.[2][4] Binding of Thiotraniliprole to the RyR locks the channel in an open state, leading to an uncontrolled release of calcium (Ca²⁺) from the sarcoplasmic reticulum into the cytoplasm.[1][3] This sustained high level of intracellular calcium results in continuous muscle contraction, leading to paralysis and eventual death of the insect.[1][10]

Caption: Signaling pathway of Thiotraniliprole in an insect muscle cell.

Formulation Development Protocols for Laboratory Research

For laboratory research, formulations are typically prepared on a smaller scale. The following are protocols for common formulation types.

Emulsifiable Concentrate (EC)

EC formulations are solutions of the active ingredient in a water-immiscible organic solvent with the addition of emulsifiers to allow for spontaneous emulsion formation upon dilution with water.

Materials:

• Thiotraniliprole (technical grade)

• Solvent (e.g., Aromatic 100, Cyclohexanone)

• Emulsifier blend (e.g., Calcium dodecylbenzenesulfonate and a non-ionic surfactant like a fatty alcohol ethoxylate)

• Glass beakers or flasks

• Magnetic stirrer and stir bar

• Analytical balance

Protocol:

• Weigh the required amount of Thiotraniliprole.

• In a beaker, add the solvent and begin stirring.

• Slowly add the Thiotraniliprole to the solvent while stirring until completely dissolved. Gentle warming may be applied if necessary, but care should be taken to avoid degradation.

• Add the emulsifier blend to the solution and continue stirring until a homogenous mixture is obtained.

• Store the resulting EC in a sealed, labeled container.

Example Formulation:

Component	Concentration (w/w)
Thiotraniliprole	5 - 20%
Solvent	70 - 85%
Emulsifier Blend	5 - 10%

Suspension Concentrate (SC)

SC formulations are stable dispersions of the solid active ingredient in water. This is a common formulation type for water-insoluble active ingredients like Thiotraniliprole.[8][10]

Materials:

• Thiotraniliprole (technical grade)

• Wetting agent (e.g., sodium lignosulfonate)

• Dispersing agent (e.g., naphthalene sulfonate condensate)

• Antifreeze agent (e.g., propylene glycol)

• Thickening agent (e.g., xanthan gum)

• Antifoaming agent (e.g., silicone-based)

• Biocide

• Distilled water

• Bead mill or high-shear homogenizer

• Analytical balance

Protocol:

• Prepare an aqueous phase by dissolving the wetting agent, dispersing agent, and antifreeze in water.

• Slowly add the Thiotraniliprole powder to the aqueous phase under high-shear mixing to form a slurry.

• Mill the slurry using a bead mill until the desired particle size is achieved (typically < 5 µm).

• In a separate container, prepare a solution of the thickening agent in water.

• Slowly add the thickener solution to the milled slurry under gentle agitation.

• Add the antifoaming agent and biocide and mix until homogenous.

• Store the final SC in a sealed, labeled container.

Example Formulation:

Component	Concentration (w/w)
Thiotraniliprole	10 - 40%
Wetting Agent	1 - 3%
Dispersing Agent	2 - 5%
Propylene Glycol	5 - 10%
Thickening Agent	0.1 - 0.5%
Antifoaming Agent	0.1 - 0.5%
Biocide	0.1 - 0.2%
Water	to 100%

Wettable Powder (WP)

WP formulations are powders that are mixed with water to form a suspension for spraying.

Materials:

• Thiotraniliprole (technical grade)

• Wetting agent (e.g., sodium lauryl sulfate)

• Dispersing agent (e.g., sodium lignosulfonate)

• Inert carrier/filler (e.g., kaolin clay, silica)

• Air-jet mill or similar grinding equipment

• Blender

• Analytical balance

Protocol:

• Weigh all the components separately.

• Combine the Thiotraniliprole, wetting agent, dispersing agent, and a portion of the carrier in a blender and mix thoroughly.

• Grind the pre-mix using an air-jet mill to achieve a fine particle size.

• Add the remaining carrier to the milled powder and blend until a uniform mixture is obtained.

• Store the WP in a moisture-proof, labeled container.

Example Formulation:

Component	Concentration (w/w)
Thiotraniliprole	25 - 80%
Wetting Agent	2 - 5%
Dispersing Agent	3 - 7%
Inert Carrier	to 100%

Experimental Protocols

The following are key experiments for evaluating the developed Thiotraniliprole formulations.

Solubility Determination

Objective: To determine the solubility of Thiotraniliprole in various solvents for EC formulation development.

Materials:

• Thiotraniliprole

• A range of organic solvents (e.g., DMSO, acetone, methanol, cyclohexanone)

• Scintillation vials or sealed glass tubes

• Shaking incubator or orbital shaker at a constant temperature

• Analytical balance

• HPLC or LC/MS/MS for quantification

Protocol:

• Add an excess amount of Thiotraniliprole to a known volume of each solvent in a sealed vial.

• Place the vials in a shaking incubator at a constant temperature (e.g., 25°C) and agitate for 24-48 hours to ensure equilibrium is reached.

• After equilibration, allow the samples to stand for a few hours for the undissolved solid to settle.

• Carefully take an aliquot of the supernatant and filter it through a 0.45 µm syringe filter.

• Dilute the filtered solution with a suitable mobile phase and analyze the concentration of Thiotraniliprole using a calibrated HPLC or LC/MS/MS method.[11]

Formulation Stability Testing

Objective: To assess the physical and chemical stability of the developed formulations under accelerated storage conditions.

Materials:

• Prepared Thiotraniliprole formulations

• Sealed containers

• Oven or climate chamber

• Particle size analyzer

• Viscometer

• HPLC or LC/MS/MS

Protocol:

• Place samples of the formulation in sealed containers and store them at an elevated temperature (e.g., 54°C for 14 days, which simulates two years at room temperature).

• At specified time points (e.g., 0, 7, and 14 days), remove samples for analysis.

• Physical Stability:

  • For ECs, check for crystallization or phase separation.

  • For SCs, measure particle size distribution, viscosity, and check for sedimentation.

  • For WPs, assess wettability and suspensibility.

• Chemical Stability:

  • Extract the active ingredient from the formulation using a suitable solvent.

  • Analyze the concentration of Thiotraniliprole using HPLC or LC/MS/MS to determine any degradation.[12]

Bio-efficacy Assay (Diet Incorporation Method)

Objective: To evaluate the insecticidal activity of the Thiotraniliprole formulations against a target pest.

Materials:

• Thiotraniliprole formulation

• Target insect species (e.g., larvae of a lepidopteran pest)

• Artificial insect diet

• Multi-well bioassay trays

• Pipettes

• Incubator with controlled temperature, humidity, and photoperiod

Protocol:

• Prepare a series of dilutions of the Thiotraniliprole formulation in water.

• Prepare the artificial diet according to the standard procedure and cool it to about 50-60°C.

• Incorporate a known volume of each formulation dilution into a specific volume of the molten diet to achieve the desired final concentrations.[13] A control diet with no insecticide should also be prepared.

• Dispense the treated diet into the wells of the bioassay trays and allow it to solidify.[13]

• Place one insect larva into each well.

• Seal the trays and place them in an incubator under controlled conditions.

• Assess larval mortality at regular intervals (e.g., 24, 48, 72 hours).

• Calculate the LC₅₀ (lethal concentration to kill 50% of the population) using probit analysis.

Experimental Workflows

Formulation Development Workflow

Caption: Workflow for laboratory-scale formulation development and evaluation.

Bio-efficacy Assay Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Insect ryanodine receptors: molecular targets for novel pest control chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Ryanodine Receptor as Insecticide Target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New and selective ryanodine receptor activators for insect control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tiorantraniliprole | C19H15BrCl3N5OS | CID 141447658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. apvma.gov.au [apvma.gov.au]
• 8. Preparation and Comprehensive Evaluation of the Efficacy and Safety of Chlorantraniliprole Nanosuspension - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
• 12. epa.gov [epa.gov]
• 13. benchchem.com [benchchem.com]

Application of Thiotraniliprole in Insecticide Resistance Monitoring Programs

Introduction

Thiotraniliprole is a novel diamide insecticide that offers a potent solution for managing a range of destructive insect pests.[1] Its primary mode of action involves the activation of insect ryanodine receptors (RyRs), which are crucial intracellular calcium channels in muscle and nerve cells.[1] This activation triggers an uncontrolled release of calcium from internal stores, leading to muscle contraction, paralysis, and eventual death of the insect.[1][2] As with any insecticide, the development of resistance is a significant concern that can undermine its efficacy. Therefore, robust resistance monitoring programs are essential for the sustainable use of Thiotraniliprole. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals to monitor for and manage Thiotraniliprole resistance.

Mode of Action and Resistance Mechanisms

Thiotraniliprole, like other diamide insecticides, targets the insect's ryanodine receptor.[1][3] This specific mode of action is highly effective against chewing and sucking pests.[4] However, insect populations can develop resistance through two primary mechanisms:

• Target-site resistance: This occurs due to mutations in the ryanodine receptor gene (RyR), which reduce the binding affinity of the insecticide to its target site. A notable mutation conferring high-level resistance to diamides is the I4790K substitution identified in Plutella xylostella.[1]

• Metabolic resistance: This mechanism involves the enhanced detoxification of the insecticide by metabolic enzymes before it can reach the target RyRs.[1] The primary enzyme families implicated in this process are Cytochrome P450 monooxygenases (P450s), Glutathione-S-Transferases (GSTs), and Carboxylesterases (CarE).[1]

Strains resistant to Thiotraniliprole have demonstrated cross-resistance to other diamide insecticides like chlorantraniliprole and cyantraniliprole.[1] Conversely, no cross-resistance has been observed with insecticides from different chemical classes, such as tolfenpyrad, indoxacarb, diafenthiuron, or abamectin.[1]

Resistance Monitoring Protocols

A proactive approach to resistance monitoring is crucial to detect shifts in susceptibility early and implement effective resistance management strategies.[5] This involves establishing baseline susceptibility data and conducting regular monitoring of field populations.[5]

Dose-Response Bioassays

Dose-response bioassays are fundamental for quantifying the level of resistance in an insect population. This is achieved by comparing the lethal concentration (e.g., LC50) of Thiotraniliprole for a field population to that of a known susceptible laboratory strain.[1] A significant increase in the LC50 value is a strong indicator of resistance.[1]

Table 1: Exemplary Dose-Response Data for Diamide Insecticides in Various Pest Populations

Insecticide	Pest Species	LC50 (mg/L) of Susceptible Strain	LC50 (mg/L) of Resistant Strain	Resistance Ratio (RR)	Reference
Tetraniliprole	Tuta absoluta	0.03	0.60	20.80	[6]
Chlorantraniliprole	Spodoptera frugiperda	Not specified	Not specified	1.74 - 5.60	[7]
Chlorantraniliprole	Chilo suppressalis	1.393 (baseline)	0.568 - 13.547	1.0 - 9.7	[8]
Chlorantraniliprole	Spodoptera frugiperda	Not specified	Not specified	2.02 - 10.39	[9]

Protocol: Leaf-Dip Bioassay

• Insect Rearing: Maintain a susceptible reference strain and collect field populations of the target insect. Rear them under controlled laboratory conditions (e.g., 25±1°C, 60-70% RH, 16:8 L:D photoperiod) on an appropriate artificial diet or host plant.

• Insecticide Preparation: Prepare a stock solution of technical-grade Thiotraniliprole in a suitable solvent (e.g., acetone). Make serial dilutions with distilled water containing a non-ionic surfactant (e.g., 0.1% Triton X-100). A typical concentration range to test would be 0.01, 0.1, 1, 10, and 100 mg/L, with a control of distilled water and surfactant only.

• Leaf Treatment: Select fresh, undamaged host plant leaves. Dip the leaves in the respective insecticide solutions for 10-30 seconds and allow them to air dry completely.

• Insect Exposure: Place the treated leaves in Petri dishes or ventilated containers. Introduce a known number of larvae (e.g., 20-30 second or third instars) into each container.

• Incubation and Assessment: Incubate the containers under controlled conditions. Assess mortality after a specific time interval (e.g., 48 or 72 hours). Larvae that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: Correct the mortality data for control mortality using Abbott's formula. Subject the data to Probit analysis to calculate the LC50 values, 95% confidence intervals, and the slope of the dose-response curve.[10] The Resistance Ratio (RR) is calculated as: RR = LC50 of the field population / LC50 of the susceptible strain.

Experimental Workflow for Dose-Response Bioassay

Caption: Workflow for conducting a dose-response bioassay.

Synergist Assays for Detecting Metabolic Resistance

Synergists can help elucidate the role of metabolic enzyme families in resistance by inhibiting their activity.

Table 2: Common Synergists and Their Target Enzyme Families

Synergist	Target Enzyme Family
Piperonyl butoxide (PBO)	Cytochrome P450 monooxygenases (P450s)
S,S,S-tributyl phosphorotrithioate (DEF)	Carboxylesterases (CarE)
Diethyl maleate (DEM)	Glutathione-S-Transferases (GSTs)

Protocol: Synergist Bioassay

• Determine Sublethal Synergist Concentration: Before the main assay, determine the maximum concentration of each synergist that does not cause significant mortality to the insects.

• Synergist Pre-treatment: Expose the insects to the pre-determined sublethal concentration of the synergist for a specific period (e.g., 1-2 hours) before exposing them to Thiotraniliprole.

• Dose-Response Bioassay: Conduct a dose-response bioassay as described above, but with insects pre-treated with the synergist.

• Data Analysis: Calculate the LC50 for each synergist-Thiotraniliprole combination. The Synergism Ratio (SR) is calculated as: SR = LC50 of Thiotraniliprole alone / LC50 of Thiotraniliprole + synergist. An SR value significantly greater than 1 suggests the involvement of the corresponding enzyme family in resistance.

Logical Relationship in Synergist Assays

References

• 1. benchchem.com [benchchem.com]
• 2. Chlorantraniliprole Mode of Action [allpesticides.com]
• 3. mda.state.mn.us [mda.state.mn.us]
• 4. youtube.com [youtube.com]
• 5. irac-online.org [irac-online.org]
• 6. mdpi.com [mdpi.com]
• 7. Chlorantraniliprole Resistance in Spodoptera frugiperda: Resistance Monitoring, Resistance Risk, and Resistance Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Resistance monitoring and mechanism in the fall armyworm Spodoptera frugiperda (Lepidoptera: Noctuidae) for chlorantraniliprole from Sichuan Province, China [frontiersin.org]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing Thiotraniliprole Efficacy in Field Trials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies and protocols for conducting field trials to assess the efficacy of Thiotraniliprole, a diamide insecticide. The following sections offer guidance on experimental design, application procedures, and methods for quantifying insect pest damage to ensure robust and reliable data collection.

Pre-Trial Considerations and Experimental Design

A well-designed field trial is crucial for obtaining meaningful data. The following considerations are essential for setting up a successful efficacy trial.

1.1. Site Selection and Experimental Layout

• Site History: Choose a site with a known history of infestation by the target pest(s). Avoid areas with recent applications of insecticides that could interfere with the trial results.

• Experimental Design: A Randomized Complete Block Design (RCBD) is a commonly used and recommended design for field trials to minimize the effects of field variability.[1]

• Plot Size and Replications: Plot sizes should be large enough to be representative and to minimize edge effects. For example, a plot size of 15 sqm (3x5m) with three replications is a common practice.[2] In orchards, a plot might consist of around eight trees.[3] Typically, trials include a control group, test item plots with multiple replicates (e.g., five), and reference plots with fewer replicates (e.g., three).[3]

1.2. Treatment Groups

• Untreated Control: An essential group that receives no insecticide application to serve as a baseline for pest population and crop damage.

• Thiotraniliprole Treatments: Include various concentrations of Thiotraniliprole to determine the optimal application rate.

• Reference (Positive Control): Include a commercially available insecticide with known efficacy against the target pest to benchmark the performance of Thiotraniliprole.

Application of Thiotraniliprole

Proper application techniques are paramount to ensure uniform coverage and to avoid confounding factors that could affect the trial's outcome.

2.1. Application Timing and Equipment

• Timing: Thiotraniliprole is most effective when applied at the first sign of pest activity, targeting early larval stages.[4]

• Equipment: Use a calibrated knapsack sprayer with a hollow cone nozzle for foliar applications to ensure even distribution of the insecticide.[2] For orchard applications, an atomiser may be more appropriate.[3] Regular inspection and calibration of spray nozzles are critical to prevent poor application.[4]

2.2. Spray Solution Preparation

• Water Volume: Use the correct water volume to ensure thorough coverage of the crop foliage.[4]

• pH of Spray Solution: Maintain a near-neutral pH (6.0-7.0) for the spray solution, as extreme pH values can lead to alkaline hydrolysis and reduce the stability of the active ingredient.[4]

• Adjuvants: The use of appropriate adjuvants can enhance spray deposition, spreading, and penetration into the leaf tissue.[4]

Quantitative Assessment of Insect Pest Damage

Accurate and consistent assessment of insect damage is critical for evaluating the efficacy of Thiotraniliprole. The methodology will vary depending on the target pest and crop.

3.1. General Principles of Damage Assessment

Pest injury is any observable deviation from a healthy crop, which can lead to crop loss.[5] Quantitative assessment of pest injuries can be characterized by methods based on prevalence, incidence, and severity.[5]

3.2. Protocols for Specific Pests

3.2.1. Rice Yellow Stem Borer (Scirpophaga incertulas)

The efficacy against rice stem borer is assessed by counting "dead hearts" (DH) during the vegetative stage and "white ear heads" (WEH) during the panicle initiation stage.[6]

• Data Collection: Observations are typically recorded at 3, 7, and 14 days after spraying.[6] A pre-treatment observation should be recorded 24 hours before the first spray.[6]

• Calculation of Percent Damage: The percent incidence of dead hearts is calculated using the following formula:[7] % Dead Heart = (Number of Dead Hearts / Total Number of Tillers) x 100

3.2.2. Diamondback Moth (Plutella xylostella) on Cabbage

For diamondback moth on cabbage, efficacy is determined by counting the larval population.

• Data Collection: Larval counts are conducted one day before spraying (pre-count) and at 1, 3, 7, and 14 days after spraying.[2] The larvae should be counted on the head and the outer leaves of the cabbage.[2]

• Calculation of Larval Reduction: The percentage of larval reduction over the untreated control is a key indicator of efficacy.

Data Presentation

Summarize all quantitative data into clearly structured tables for easy comparison.

Table 1: Efficacy of Thiotraniliprole against Rice Yellow Stem Borer (% Dead Heart)

Treatment	Pre-Treatment (%)	3 Days After Spraying (%)	7 Days After Spraying (%)	14 Days After Spraying (%)
Untreated Control
Thiotraniliprole (Rate 1)
Thiotraniliprole (Rate 2)
Reference Insecticide

Table 2: Efficacy of Thiotraniliprole against Diamondback Moth (Mean Larval Population per Plant)

Treatment	Pre-Treatment	1 Day After Spraying	3 Days After Spraying	7 Days After Spraying	14 Days After Spraying	% Larval Reduction over Control (at 14 DAS)
Untreated Control
Thiotraniliprole (Rate 1)
Thiotraniliprole (Rate 2)
Reference Insecticide

Experimental Protocols

5.1. Protocol 1: Field Efficacy Trial for Rice Yellow Stem Borer

• Trial Setup: Establish a Randomized Complete Block Design (RCBD) with a specified plot size and number of replications.

• Pre-Treatment Count: 24 hours before insecticide application, count the number of dead hearts and total tillers in a predetermined number of hills per plot.[6][7]

• Insecticide Application: Apply Thiotraniliprole and reference treatments according to the specified rates and methods. Ensure the untreated control plots are not contaminated.

• Post-Treatment Counts: Record the number of dead hearts and total tillers at 3, 7, and 14 days after spraying.[6]

• Data Analysis: Calculate the percentage of dead hearts for each observation period and analyze the data statistically to determine significant differences between treatments.

5.2. Protocol 2: Field Efficacy Trial for Diamondback Moth on Cabbage

• Trial Setup: Use a Randomized Complete Block Design (RCBD) with appropriate plot sizes and replications.[2]

• Pre-Treatment Count: One day before spraying, count the number of diamondback moth larvae on a set number of randomly selected plants per plot.[2]

• Insecticide Application: Apply the treatments as per the experimental plan.

• Post-Treatment Counts: Count the larval population at 1, 3, 7, and 14 days after spraying on the same or a new set of randomly selected plants.[2]

• Data Analysis: Calculate the mean number of larvae per plant for each treatment at each time point. Determine the percentage of larval reduction compared to the untreated control.

Mandatory Visualizations

Diagram 1: General Workflow for Field Efficacy Trials

Caption: Workflow for conducting a field efficacy trial.

Diagram 2: Decision Tree for Investigating Poor Efficacy

Caption: Troubleshooting workflow for poor field efficacy.[4]

References

• 1. ag.purdue.edu [ag.purdue.edu]
• 2. ijcmas.com [ijcmas.com]
• 3. eurofins.com [eurofins.com]
• 4. benchchem.com [benchchem.com]
• 5. Pest and pest injury quantification [quantipest.hub.inrae.fr]
• 6. researchgate.net [researchgate.net]
• 7. entomologyjournals.com [entomologyjournals.com]

Application Note and Protocol for the Analysis of Thiotraniliprole in Plant Tissues

Introduction

Thiotraniliprole is a novel diamide insecticide effective against a variety of chewing and sucking insect pests in agricultural crops. To ensure food safety and adhere to regulatory limits, it is essential to monitor its residue levels in plant-based products. This document provides a detailed application note and protocol for the extraction, cleanup, and quantification of Thiotraniliprole residues in various plant tissues. The methodology is primarily based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, which offers a simple, rapid, and efficient approach for pesticide residue analysis.[1][2][3] The final determination of Thiotraniliprole is typically performed using High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) or Ultra-High-Performance Liquid Chromatography (UHPLC), providing high selectivity and sensitivity.[1][4]

Target Audience

This document is intended for researchers, scientists, and professionals involved in pesticide residue analysis, food safety, and drug development.

Experimental Protocols

1. Sample Collection and Homogenization

Proper sample collection is crucial for obtaining representative analytical results.

• Sampling: Collect samples from various parts of the plant, such as leaves, fruits, and stems, depending on the scope of the study. If assessing a field, collect samples from different locations to ensure a representative composite sample.[5][6]

• Preparation: Upon collection, remove any soil or debris from the plant material. A soft brush can be used, or if necessary, a brief rinse with distilled water followed by air drying.[6][7] Do not prolong washing to avoid leaching of residues.

• Homogenization: Weigh a representative portion (typically 10-15 g) of the plant tissue.[1] For dry samples, rehydrate by adding a suitable amount of deionized water. Homogenize the sample using a high-speed blender until a uniform consistency is achieved.[1]

2. Extraction: Modified QuEChERS Protocol

The QuEChERS method is a popular technique for extracting pesticide residues from food matrices due to its simplicity, speed, and low solvent consumption.[1][3]

• Step 1: Transfer 10 g of the homogenized sample into a 50 mL centrifuge tube.[1]

• Step 2: Add 10 mL of acetonitrile to the tube.[1]

• Step 3: Add QuEChERS extraction salts. A common combination is 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).[1] Acetate or citrate buffers can also be used depending on the specific method (AOAC or European standard).[3]

• Step 4: Tightly cap the tube and shake it vigorously for 1 minute to ensure thorough mixing and extraction of the analyte.[1]

• Step 5: Centrifuge the tube at ≥3000 relative centrifugal force (rcf) for 5 minutes to separate the organic (acetonitrile) layer from the aqueous and solid phases.[1]

3. Cleanup: Dispersive Solid-Phase Extraction (d-SPE)

The cleanup step is essential for removing interfering matrix components such as pigments, sugars, and fatty acids, which can affect the accuracy and precision of the analysis.

• Step 1: Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE microcentrifuge tube.[1]

• Step 2: The d-SPE tube should contain a mixture of sorbents tailored to the matrix. A general-purpose combination includes 150 mg of anhydrous MgSO₄ (to remove residual water) and 50 mg of Primary Secondary Amine (PSA) (to remove organic acids, sugars, and fatty acids).[1]

  • For highly pigmented samples (e.g., leafy greens), add 50 mg of Graphitized Carbon Black (GCB).

  • For samples with high fat content, include 50 mg of C18 sorbent.[1]

• Step 3: Vortex the d-SPE tube for 30 seconds.

• Step 4: Centrifuge at ≥5000 rcf for 2 minutes.[1]

4. Final Extract Preparation and Analysis

• Step 1: Take an aliquot of the cleaned supernatant from the d-SPE tube.

• Step 2: Filter the extract through a 0.22 µm syringe filter into an autosampler vial.[1]

• Step 3: The sample is now ready for injection into the HPLC-MS/MS or UHPLC system for analysis.[1][4]

Data Presentation

The following table summarizes typical quantitative data for the analysis of Thiotraniliprole and similar diamide pesticides in plant tissues.

Parameter	Value	Matrix	Analytical Method	Reference
Linearity Range	0.005 - 1 mg/L	Rice	HPLC/MS	[2]
Linearity Range	0.05 - 1.00 μg/g	Tomato	Not Specified	[8]
Correlation Coefficient (R²)	> 0.99	Rice	HPLC/MS	[2]
Correlation Coefficient (R²)	> 0.99	Tomato	Not Specified	[8]
Limit of Detection (LOD)	0.01 µg/ml	Maize	RP-HPLC	[9][10]
Limit of Quantification (LOQ)	0.05 µg/ml	Maize	RP-HPLC	[9][10]
Recovery	78.28 - 104.77%	Tomato	Not Specified	[8]

Mandatory Visualization

Experimental Workflow for Thiotraniliprole Analysis

Caption: Workflow for Thiotraniliprole analysis in plant tissues.

References

• 1. benchchem.com [benchchem.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. ijesd.org [ijesd.org]
• 4. Dissipation pattern of tetraniliprole in/on green chilies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. foragelab.com [foragelab.com]
• 6. Sampling for Plant Tissue Analysis | New Mexico State University - BE BOLD. Shape the Future. [pubs.nmsu.edu]
• 7. agphd.com [agphd.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. epubs.icar.org.in [epubs.icar.org.in]

Application Notes and Protocols for Dose-Response Bioassay with Thiotraniliprole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting dose-response bioassays with Thiotraniliprole, a diamide insecticide. The information is intended to guide researchers in determining the susceptibility of target insect populations and to aid in the development of resistance management strategies.

Introduction

Thiotraniliprole, also known as Tetraniliprole, is a member of the anthranilic diamide class of insecticides (IRAC Group 28).[1] Its mode of action involves the activation of insect ryanodine receptors (RyRs), which are crucial for muscle contraction.[2] Thiotraniliprole's binding to these receptors leads to an uncontrolled release of calcium from the sarcoplasmic reticulum in muscle cells, resulting in muscle paralysis, cessation of feeding, and ultimately, the death of the insect.[1][2] This mechanism is highly selective for insects over mammals.[1] Thiotraniliprole is effective against a broad spectrum of chewing and sucking insect pests, including various species of Lepidoptera (caterpillars), Coleoptera (beetles), and some Diptera (flies).[3]

Data Presentation: Dose-Response of Thiotraniliprole

The efficacy of an insecticide is typically quantified by its median lethal concentration (LC50) or median lethal dose (LD50), which represents the concentration or dose required to kill 50% of a test population. A lower LC50 or LD50 value indicates higher toxicity. The following tables summarize reported LC50 values for Thiotraniliprole and the closely related diamide insecticide, Chlorantraniliprole, against several key agricultural pests. It is important to note that LC50 values can vary depending on the bioassay method, insect strain, larval instar, and exposure duration.

Table 1: Efficacy of Diamide Insecticides Against Lepidopteran Pests

Insecticide	Pest Species	LC50 Value	Exposure Time	Larval Instar	Bioassay Method
Chlorantraniliprole	Spodoptera frugiperda (Fall Armyworm)	1.29 mg/L	-	Adult	-
Chlorantraniliprole	Plutella xylostella (Diamondback Moth)	0.23 mg/L	48 hours	Susceptible Strain	Leaf-dip
Chlorantraniliprole	Spodoptera littoralis (Cotton Leafworm)	0.06 - 1.07 mg/L	-	2nd Instar	Leaf-dipping
Chlorantraniliprole	Loxostege sticticalis (Beet Webworm)	0.08183 µg/L	72 hours	3rd Instar	Insect-dip

Table 2: Efficacy of Diamide Insecticides Against Other Key Pests

Insecticide	Pest Species	LC50 Value (ppm)	Exposure Time (HAT)	Bioassay Method
Cyantraniliprole	Aulacophora foveicollis (Red Pumpkin Beetle)	14.793	24	Filter paper disc
Cyantraniliprole	Aulacophora foveicollis (Red Pumpkin Beetle)	10.128	48	Filter paper disc

HAT: Hours After Treatment

Experimental Protocols

The following are detailed protocols for two common bioassay methods used to determine the dose-response of insects to Thiotraniliprole: the leaf-dip bioassay and the diet incorporation bioassay.

Leaf-Dip Bioassay Protocol

This method is suitable for leaf-chewing insects such as lepidopteran larvae.

Materials:

• Technical grade Thiotraniliprole

• Distilled water

• Wetting agent (e.g., 0.1% Tween 80 or Triton X-100)

• Solvent (if necessary, e.g., acetone)

• Host plant leaves (e.g., cabbage, cotton, corn)

• Petri dishes or similar ventilated containers

• Filter paper

• Forceps

• Micropipettes

• Glass beakers and flasks

• Vortex mixer

• Test insects (e.g., 2nd or 3rd instar larvae)

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Thiotraniliprole in the chosen solvent. If using a commercial formulation, follow the manufacturer's instructions for dilution.

• Preparation of Serial Dilutions: Create a series of five to seven serial dilutions of Thiotraniliprole from the stock solution using distilled water containing a wetting agent.[5] A control solution containing only distilled water and the wetting agent must also be prepared.[6] A preliminary range-finding test is recommended to determine the appropriate concentration range that results in mortalities between 10% and 90%.[6]

• Leaf Preparation: Select fresh, untreated host plant leaves. Cut leaf discs of a uniform size (e.g., 5-6 cm diameter).[6]

• Treatment: Using forceps, dip each leaf disc into the respective insecticide solution for 10-30 seconds with gentle agitation.[7] Start with the control and progress from the lowest to the highest concentration.

• Drying: Place the treated leaf discs on a clean, non-absorbent surface to air-dry for at least 30 minutes.[5]

• Bioassay Setup: Place a piece of filter paper in the bottom of each Petri dish and add one treated leaf disc.

• Insect Infestation: Introduce a known number of test insects (e.g., 10-20 larvae) into each Petri dish.

• Incubation: Maintain the Petri dishes in a controlled environment, typically at 25 ± 2°C, 60-70% relative humidity, and a 16:8 hour (light:dark) photoperiod.

• Mortality Assessment: Record insect mortality at 24, 48, and 72 hours after treatment. Larvae are considered dead if they do not move when gently prodded with a fine brush.

• Data Analysis: Correct for control mortality using Abbott's formula.[4] Analyze the dose-response data using probit analysis to calculate the LC50, LC90, and their 95% confidence intervals.[4]

Diet Incorporation Bioassay Protocol

This method is suitable for insects that can be reared on an artificial diet.

Materials:

• Technical grade Thiotraniliprole

• Artificial diet for the target insect

• Distilled water

• Solvent (if necessary)

• Multi-well bioassay trays or individual rearing containers

• Micropipettes

• Blender or homogenizer

• Test insects (e.g., neonate or early instar larvae)

Procedure:

• Preparation of Thiotraniliprole Solutions: Prepare a series of Thiotraniliprole concentrations in distilled water or a suitable solvent.

• Diet Preparation: Prepare the artificial diet according to the standard procedure for the target insect species.

• Incorporation of Insecticide: While the diet is still in a liquid state, add the appropriate volume of each Thiotraniliprole dilution to a specific volume of the diet to achieve the desired final concentrations. Mix thoroughly using a blender or vortex mixer to ensure a homogenous distribution. Prepare a control diet containing only the solvent and distilled water.

• Dispensing Diet: Dispense a consistent volume of the treated and control diet into each well of the bioassay trays or individual rearing containers. Allow the diet to solidify.

• Insect Infestation: Place one larva into each well or container.

• Incubation: Seal the bioassay trays with a breathable membrane and incubate under the same controlled conditions as described for the leaf-dip bioassay.

• Mortality Assessment: Assess larval mortality after a specific exposure period (e.g., 5-7 days).

• Data Analysis: Analyze the data as described for the leaf-dip bioassay to determine the LC50 and other relevant toxicological endpoints.

Visualizations

Signaling Pathway of Thiotraniliprole

The following diagram illustrates the mode of action of Thiotraniliprole on the insect ryanodine receptor and the subsequent disruption of calcium homeostasis in muscle cells.

Caption: Mode of action of Thiotraniliprole on insect ryanodine receptors.

Experimental Workflow for Dose-Response Bioassay

The following diagram outlines the general workflow for conducting a dose-response bioassay with Thiotraniliprole.

Caption: General workflow for a Thiotraniliprole dose-response bioassay.

References

• 1. benchchem.com [benchchem.com]
• 2. rjas.org [rjas.org]
• 3. Analysis of Sublethal and Lethal Effects of Chlorantraniliprole on Loxostege sticticalis Based on Age-Stage, Two-Sex Life Table | MDPI [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]

Application Notes and Protocols for Tetraniliprole as a Reference Standard in Analytical Chemistry

A Note on Thiotraniliprole and Tetraniliprole: Initial searches for "Thiotraniliprole" revealed a limited amount of publicly available, detailed analytical methods for its use as a reference standard. However, the closely related compound, Tetraniliprole, is extensively documented and widely used for this purpose. Both are part of the anthranilic diamide class of insecticides and share a similar mode of action. Given the scarcity of specific data for Thiotraniliprole, this document will focus on the comprehensive analytical applications and protocols for Tetraniliprole , which is likely to be of greater practical use for researchers.

Introduction

Tetraniliprole is a broad-spectrum insecticide belonging to the diamide class of chemistry.[1] It functions by targeting and activating insect ryanodine receptors, leading to uncontrolled calcium release within muscle cells, resulting in paralysis and death of the target pest. Due to its widespread use in agriculture, the accurate detection and quantification of its residues in environmental and food samples are crucial for regulatory compliance and safety assessment. High-purity Tetraniliprole reference standards are essential for the development, validation, and routine application of analytical methods for residue analysis.

Physicochemical Properties of Tetraniliprole

A thorough understanding of the physicochemical properties of Tetraniliprole is fundamental for developing effective analytical methods, particularly for sample preparation and chromatographic separation.

Property	Value
IUPAC Name	1-(3-chloro-2-pyridinyl)-N-[4-cyano-2-methyl-6-(methylcarbamoyl)phenyl]-3-[[5-(trifluoromethyl)tetrazol-2-yl]methyl]pyrazole-5-carboxamide
CAS Number	1229654-66-3
Molecular Formula	C₂₂H₁₆ClF₃N₁₀O₂
Molecular Weight	544.9 g/mol
Appearance	White to slightly yellow crystalline powder
Melting Point	-43.8 °C
Boiling Point	81.6 °C
Flash Point	2 °C (35.6 °F) (closed cup)
Storage Temperature	2-10 °C or Freeze (<-10 °C)

Signaling Pathway

Tetraniliprole's mode of action is the modulation of insect ryanodine receptors (RyRs), which are ion channels critical for calcium regulation in muscle cells.

References

• 1. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Efficacy of Thiotraniliprole in Greenhouse Experiments

This guide is designed for researchers, scientists, and professionals in drug development to troubleshoot and resolve issues related to the suboptimal performance of Thiotraniliprole in greenhouse experiments. By addressing common pitfalls in experimental setup and execution, this resource aims to ensure the generation of accurate and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is Thiotraniliprole and its mode of action?

Thiotraniliprole is a diamide insecticide. Its primary mode of action is the activation of insect ryanodine receptors (RyRs), which are intracellular calcium channels crucial for muscle and nerve cell function.[1] This activation leads to an uncontrolled release of calcium from internal stores, causing muscle contraction, paralysis, and ultimately, insect death.[1]

Q2: What are the initial signs of poor Thiotraniliprole efficacy in my experiment?

Key indicators of reduced efficacy include:

• Survival of specific life stages: The insecticide may be effective against younger larval stages but less so against older, more developed insects.

• Inconsistent control: Pockets of high pest pressure may persist despite what appears to be a uniform application.

• Rapid pest population rebound: The targeted pest population recovers more quickly than anticipated after an application.

Q3: Could the issue be insecticide resistance?

Yes, insecticide resistance is a significant factor that can lead to control failure. There are two primary mechanisms of resistance to diamide insecticides like Thiotraniliprole:

• Target-site resistance: This involves genetic mutations in the ryanodine receptor gene (RyR) that reduce the binding affinity of the insecticide to its target. A notable mutation is the I4790K substitution, which has been identified in Plutella xylostella and is associated with high-level resistance.

• Metabolic resistance: This occurs when insects have enhanced detoxification capabilities through metabolic enzymes such as Glutathione-S-Transferases (GSTs), Carboxylesterases (CarE), and Cytochrome P450 monooxygenases (P450s), which break down the insecticide before it can reach its target site.

Q4: Does resistance to Thiotraniliprole mean other insecticides will also be ineffective?

Thiotraniliprole-resistant insect strains have demonstrated significant cross-resistance to other diamide insecticides, including chlorantraniliprole, cyantraniliprole, and tetrachlorantraniliprole. However, cross-resistance has not been observed with insecticides from different chemical classes such as tolfenpyrad, indoxacarb, diafenthiuron, or abamectin.

Q5: How do environmental conditions within the greenhouse affect Thiotraniliprole's performance?

Greenhouse environmental conditions can significantly impact the efficacy of Thiotraniliprole:

• Temperature: High temperatures can accelerate the degradation of the active ingredient. It is advisable to avoid applications during the hottest parts of the day.

• UV Radiation: Greenhouse lighting and natural sunlight can cause photodegradation of Thiotraniliprole. Applying the insecticide during periods of lower UV intensity, such as early morning or evening, may enhance its residual performance. Some greenhouse plastics that reduce UV transmission have been shown to increase the longevity of certain insecticides.

• pH of Spray Solution: The pH of the water used to mix the insecticide can affect its stability through a process called alkaline hydrolysis. Most pesticides are more stable in slightly acidic to neutral water.

Troubleshooting Guide

If you are experiencing poor efficacy with Thiotraniliprole, follow this step-by-step guide to identify and resolve the issue.

Diagram: Troubleshooting Workflow for Poor Thiotraniliprole Efficacy

Caption: A step-by-step workflow for diagnosing poor Thiotraniliprole efficacy.

Step 1: Investigate Pest Resistance

The first step when observing poor efficacy is to determine if the target pest population has developed resistance.

• Action: Conduct a dose-response bioassay to quantify the level of resistance (see Experimental Protocol 1 ). This involves comparing the lethal concentration (e.g., LC50) of Thiotraniliprole for your experimental population to that of a known susceptible laboratory strain. A significant increase in the LC50 value is a strong indicator of resistance.

• If Resistance is Confirmed:

  • Consider rotating to an insecticide with a different mode of action.

  • To investigate the mechanism of resistance, perform a synergist assay (see Experimental Protocol 4 ) to determine if metabolic resistance is a contributing factor.

Step 2: Evaluate Application Technique

Even with a susceptible pest population, improper application can lead to control failure.

• Action: Assess the quality of your spray application.

  • Spray Coverage: Inadequate coverage of the plant foliage, especially the undersides of leaves where many pests reside, can leave untreated areas for pests to thrive. Use water-sensitive paper to evaluate your spray coverage (see Experimental Protocol 2 ).

  • Equipment Calibration: Ensure that your spray equipment is properly calibrated to deliver the intended dose. Check nozzles for wear and ensure the pump is providing the necessary pressure.

  • Water Volume: Using the correct water volume is essential for thorough coverage of the target crop.

Step 3: Assess Environmental and Chemical Factors

Several factors related to the greenhouse environment and the spray solution can impact efficacy.

• Action: Review your experimental conditions and procedures.

  • Spray Solution pH: Test the pH of your spray solution (see Experimental Protocol 3 ). Diamide insecticides can be susceptible to alkaline hydrolysis, which degrades the active ingredient.

  • Temperature and UV Light: Record the temperature and light conditions during application. High temperatures and intense UV light can degrade Thiotraniliprole.

  • Growing Media and Irrigation: For systemic applications, the growing medium can influence insecticide availability.

    • Organic Matter: Media with high organic matter, such as peat moss, may bind the insecticide, making it less available for root uptake.

    • Irrigation Method: Drip irrigation is generally more effective for delivering systemic insecticides to the root zone compared to overhead irrigation, which can lead to runoff and less precise application. Do not allow leachate for the first ten days after a drench application to ensure full plant uptake.

Quantitative Data Summary

Table 1: Factors Influencing Diamide Insecticide Efficacy

Parameter	Optimal Range/Condition	Poor Efficacy Condition	Rationale
Spray Solution pH	5.0 - 6.5	> 7.0 (Alkaline)	Prevents alkaline hydrolysis, which degrades the active ingredient.[2][3]
Application Temperature	Cool to moderate	High temperatures	High temperatures can accelerate the degradation of the insecticide.
UV Exposure	Low (early morning/evening application)	High (mid-day application)	UV radiation can cause photodegradation of the active ingredient.
Spray Coverage	Thorough, uniform coverage of all plant surfaces, including undersides of leaves	Incomplete or uneven coverage	Ensures the target pest comes into contact with a lethal dose.
Resistance Ratio (RR)	RR ≈ 1	RR >> 1	A high RR indicates the pest population is significantly less susceptible to the insecticide.

Table 2: Cross-Resistance Profile of a Thiotraniliprole-Resistant Strain of Plutella xylostella

Insecticide	Chemical Class	Resistance Ratio (RR)
Thiotraniliprole	Diamide	5141.58
Chlorantraniliprole	Diamide	44670.05
Cyantraniliprole	Diamide	7038.58
Tetrachlorantraniliprole	Diamide	1506.01
Tolfenpyrad	Pyrazole	No cross-resistance
Indoxacarb	Oxadiazine	No cross-resistance
Diafenthiuron	Thiourea	No cross-resistance
Abamectin	Avermectin	No cross-resistance
Data from a study on a laboratory-selected resistant strain.

Experimental Protocols

Protocol 1: Resistance Bioassay (Leaf-Dip Method)

This protocol is used to determine the susceptibility of an insect population to Thiotraniliprole.

Materials:

• Thiotraniliprole (technical grade)

• Solvent (e.g., acetone or DMSO)

• Distilled water

• Tween 80 (or similar surfactant)

• Fresh, untreated leaves of the host plant

• Petri dishes

• Filter paper

• Soft-bristled paintbrush

• Test insects (e.g., second-instar larvae)

• Incubator

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Thiotraniliprole in the chosen solvent.

• Preparation of Serial Dilutions: Create a series of five to seven serial dilutions of Thiotraniliprole from the stock solution using distilled water containing 0.1% Tween 80. A control solution with only distilled water and Tween 80 should also be prepared.

• Leaf Treatment: Dip individual leaves into each dilution for approximately 10-15 seconds, ensuring complete coverage.

• Drying: Air-dry the treated leaves on a clean, non-absorbent surface for at least 30 minutes.

• Bioassay Setup: Place a piece of filter paper in the bottom of each Petri dish and add a treated leaf disc.

• Insect Infestation: Carefully transfer 10-15 larvae onto each leaf disc using a soft-bristled paintbrush.

• Incubation: Incubate the Petri dishes at a constant temperature (e.g., 25 ± 1°C), humidity, and photoperiod.

• Mortality Assessment: Assess larval mortality after 48 hours. Larvae that are unable to move in a coordinated manner when prodded with a paintbrush are considered dead.

• Data Analysis: Correct for control mortality using Abbott's formula if necessary. Use probit analysis to calculate the LC50 (lethal concentration to kill 50% of the population).

Protocol 2: Spray Coverage Evaluation

This protocol helps visualize the distribution of your spray application.

Materials:

• Water-sensitive paper cards

• Clips or staples

• Sprayer with your intended Thiotraniliprole solution (or water as a proxy)

Methodology:

• Card Placement: Attach water-sensitive paper cards to various locations on the plants within your experimental setup. Place cards on both the upper and lower surfaces of leaves, and at different heights and depths within the plant canopy.

• Application: Perform your spray application as you normally would.

• Drying and Collection: Allow the cards to dry completely before collecting them.

• Evaluation: Examine the cards for the distribution and density of the blue spots, which indicate where the spray droplets landed.

• Analysis: Assess the uniformity of coverage. Areas with few or no spots indicate poor coverage. This can be quantified using image analysis software if a more precise measurement is needed.

Protocol 3: pH Compatibility Test (Jar Test)

This simple test determines if the pH of your water source is affecting the stability of the Thiotraniliprole solution.

Materials:

• Two clean, clear glass jars with lids

• The water source you use for your experiments

• Thiotraniliprole formulation

• Buffering or acidifying agent (if needed)

• pH meter or pH test strips

Methodology:

• Sample Collection: Fill one jar with a known volume of your source water.

• Initial pH Measurement: Measure and record the pH of the water.

• Add Pesticide: Add the proportional amount of Thiotraniliprole to the jar as you would for your spray tank.

• Mix and Wait: Cap the jar and shake well. Let the solution sit for 15-30 minutes.

• Observe for Incompatibility: Look for any signs of physical incompatibility, such as the formation of flakes, crystals, or a gel.

• Final pH Measurement: Measure and record the pH of the final solution. If the pH is above 7.0, it may be contributing to poor efficacy.

• Test with Buffer (if needed): In the second jar, add the same amount of water and a buffering agent according to the manufacturer's instructions to achieve a pH between 5.0 and 6.5. Then add the Thiotraniliprole, mix, and observe as before.

Protocol 4: Synergist Assay for Metabolic Resistance

This protocol helps to identify the involvement of major detoxification enzyme families in Thiotraniliprole resistance.

Materials:

• Thiotraniliprole

• Synergists:

  • Piperonyl butoxide (PBO) - P450 inhibitor

  • S,S,S-tributyl phosphorotrithioate (DEF) or Triphenyl phosphate (TPP) - Esterase inhibitors

  • Diethyl maleate (DEM) - GST inhibitor

• Insect population to be tested

• Materials for the chosen bioassay method (e.g., leaf-dip bioassay as in Protocol 1)

Methodology:

• Determine Maximum Sublethal Concentration of Synergists: For each synergist, perform a dose-response bioassay to find the highest concentration that does not cause significant mortality in the test insect population.

• Synergist Co-exposure: Include the maximum sublethal concentration of the synergist in the Thiotraniliprole serial dilutions used for the bioassay.

• Bioassay: Perform a dose-response bioassay with Thiotraniliprole in the presence of each synergist. Also, run a parallel bioassay with Thiotraniliprole alone.

• Data Analysis:

  • Calculate the LC50 of Thiotraniliprole alone and in combination with each synergist.

  • Calculate the Synergism Ratio (SR) for each synergist: SR = LC50 of Thiotraniliprole alone / LC50 of Thiotraniliprole + synergist.

  • An SR value significantly greater than 1 suggests the involvement of the enzyme system inhibited by that synergist in the resistance mechanism.

Visualizations of Key Pathways and Relationships

Diagram: Thiotraniliprole Mode of Action

Caption: Signaling pathway of Thiotraniliprole's mode of action in insects.

Diagram: Mechanisms of Resistance to Thiotraniliprole

Caption: Two primary mechanisms of insect resistance to Thiotraniliprole.

References

• 1. assets.envu.com [assets.envu.com]
• 2. Water pH & Pesticide Mixing: A Quick Reference for New Hampshire Applicators | Extension [extension.unh.edu]
• 3. atticusllc.com [atticusllc.com]

Technical Support Center: Optimizing Thiotraniliprole Spray Application for Research Plots

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the application of Thiotraniliprole for research plots.

Frequently Asked Questions (FAQs)

Q1: What is Thiotraniliprole and its mode of action?

Thiotraniliprole is a diamide insecticide. Its mode of action involves the disruption of calcium regulation in the muscle cells of target insects.[1] It binds to and activates ryanodine receptors, leading to an uncontrolled release of internal calcium stores. This results in muscle contraction, paralysis, feeding cessation, and ultimately, the death of the pest.[1] This insecticide is effective through both contact and ingestion and exhibits systemic properties within the plant.[1]

Q2: What are the primary indicators of poor efficacy in a field trial?

Key indicators of potential efficacy failure include:

• Lack of rapid feeding cessation: Treated insects continue to damage the crop.[1]

• Slower than expected mortality: While mortality with diamides can take 2-7 days, a noticeable lack of insect death within this timeframe is a concern.[1]

• Survival of specific life stages: The product may be less effective against older, more robust insects compared to younger larval stages.[1]

• Inconsistent control: Pockets of high pest pressure persist across the trial plot despite what should have been a uniform application.[1]

• Rapid pest population rebound: The pest population recovers more quickly than anticipated after an application.[1]

Q3: How do environmental conditions impact the performance of Thiotraniliprole?

Environmental factors can significantly influence the efficacy of Thiotraniliprole:

• UV Radiation (Sunlight): Can degrade the active ingredient on the plant surface, reducing its residual activity.[1] Applying during periods of lower UV intensity, such as early morning or evening, may improve performance.[1]

• High Temperatures: Can accelerate the degradation of the insecticide.[1] It is advisable to avoid spraying during the hottest part of the day.[1][2]

• Rainfall: Heavy rainfall shortly after a foliar application can wash the product off the leaves. A sufficient drying period is necessary, and the use of a sticker adjuvant can improve rainfastness.[1][3]

• Wind Speed: High wind speeds can lead to spray drift, resulting in poor coverage and off-target deposition.[1] Always follow label recommendations and consider using drift-reducing nozzles.[1]

Q4: What is the importance of adjuvants in Thiotraniliprole spray applications?

Adjuvants can significantly enhance the performance of Thiotraniliprole by:

• Improving spray deposition and retention: Wetting and spreading adjuvants reduce the surface tension between the spray droplet and the leaf surface, ensuring better coverage, especially on waxy or hairy leaves.[3][4]

• Enhancing penetration: Some adjuvants, like oils, can help the active ingredient penetrate the plant cuticle.[4][5][6]

• Increasing rainfastness: Sticker adjuvants create a water-repellent barrier that binds the insecticide to the leaf surface, preventing it from being washed off by rain.[3]

• Reducing spray drift: Drift control agents increase the average droplet size, ensuring more of the product reaches the target.[5][7]

• Conditioning the water: Water conditioners can sequester minerals in hard water that might otherwise deactivate the pesticide.[3]

Troubleshooting Guides

Guide 1: Investigating Poor Efficacy

If you are observing poor performance of Thiotraniliprole in your research plots, a structured initial assessment can help identify the potential cause.

Initial Assessment Workflow

Caption: A workflow for troubleshooting poor field efficacy.

Step-by-Step Troubleshooting:

• Verify Application Records: Double-check that the application rates, dates, spray volumes, and any tank-mix partners align with the experimental protocol.[1]

• Inspect Application Equipment: Check nozzles for wear and ensure proper calibration and pressure.[1][8] Inconsistent spray patterns can result from blocked or worn nozzles.[8]

• Scout the Field Thoroughly: Examine the distribution of surviving pests. Are they in missed areas, or is survival widespread? Note the life stage of the surviving insects.[1]

• Review Environmental Conditions: Analyze weather data before, during, and after the application for extreme temperatures, rainfall, or high UV index days.[1]

• Consult Control Plots: Compare pest pressure and plant damage in treated plots to untreated control plots to confirm if the product is having any effect.[1]

If this initial assessment does not reveal any application or environmental issues, the possibility of insecticide resistance should be investigated.

Guide 2: Optimizing Spray Application Parameters

Proper application technique is crucial for the success of Thiotraniliprole trials.[1]

Key Application Parameters

Parameter	Recommendation	Rationale
Nozzle Type	Select nozzles that produce a medium to coarse droplet size for systemic insecticides.[9] Air induction (AI) or Turbo Teejet Induction (TTI) nozzles can reduce drift while providing adequate coverage.[9][10]	Finer droplets are more susceptible to drift, while overly coarse droplets may result in poor coverage.[2][10][11] The ideal nozzle choice depends on a trade-off between coverage and drift potential.[12]
Operating Pressure	Generally, operate within the manufacturer's recommended pressure range for the chosen nozzle. For regular flat-fan nozzles, this is often 20-30 psi.[11] Higher pressures (e.g., above 40 psi) can increase the number of fine, drift-prone droplets.[2][11]	Pressure directly affects droplet size.[13] While higher pressure can increase coverage, it also significantly increases drift potential.[2]
Spray Volume	Use sufficient water volume to ensure thorough coverage of the target crop canopy.[1] For many ground applications, a spray volume of 10-20 gallons per acre is recommended.[14]	Inadequate water volume can lead to poor coverage, leaving untreated areas where pests can survive.[1]
Boom Height	Adjust boom height according to nozzle spacing and spray angle to ensure proper overlap of spray patterns.[11]	Incorrect boom height can lead to uneven application across the swath.
Travel Speed	Maintain a consistent and appropriate travel speed. Higher speeds can increase spray drift.	Speed affects the application rate and can influence spray deposition.
Water Quality	Use clean water with a pH near neutral (6.0-7.0).[1] Poor water quality with suspended sediment can reduce efficacy.[15]	Extreme pH can cause alkaline hydrolysis and reduce the stability of the active ingredient.[1] Some pesticides can bind to sediment, making them unavailable for pest uptake.[15]

Logical Relationship of Spray Parameters

Caption: Key factors influencing Thiotraniliprole field performance.

Experimental Protocols

Protocol 1: Leaf-Dip Bioassay to Investigate Potential Insecticide Resistance

This protocol can be used to provide evidence of insecticide resistance in a field-collected pest population.[1]

Materials:

• Technical grade Thiotraniliprole

• Distilled water and a suitable solvent (e.g., acetone) if required

• Non-ionic surfactant (e.g., 0.1% Triton X-100)

• Fresh, unsprayed host plant leaves

• Petri dishes or ventilated containers

• Soft forceps

• Larvae of the target pest (e.g., 2nd or 3rd instar) collected from the trial area and a known susceptible population (if available)

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of Thiotraniliprole.

  • Create a series of at least five to seven serial dilutions to achieve the desired test concentrations. Include the recommended field rate, a 10x field rate, and a 0.1x field rate.[1]

  • Include a surfactant in all solutions, including the control, at a standard rate (e.g., 0.1%).[1]

  • Prepare a control solution containing only distilled water and the surfactant.[16]

• Leaf Treatment:

  • Dip individual leaves into each test solution for 10-15 seconds, ensuring complete coverage.[1]

  • Allow the leaves to air dry completely on a clean, non-absorbent surface.[1]

  • Dip control leaves in the surfactant-water solution only.[1]

• Infestation:

  • Place one treated leaf into each petri dish.

  • Introduce 10-20 larvae into each dish using soft forceps.[1]

  • Replicate each concentration at least four times.[1]

• Incubation:

  • Maintain the petri dishes in a controlled environment (e.g., 25°C, >60% relative humidity, 16:8 L:D photoperiod).[1]

• Data Collection:

  • Assess larval mortality at 24, 48, and 72 hours after infestation.[1]

  • Consider larvae that are moribund (unable to move cohesively) as dead.[1]

Data Analysis:

• Calculate the lethal concentration (LC50) for both the field-collected and susceptible populations using probit analysis.

• Determine the resistance ratio (RR) by dividing the LC50 of the field population by the LC50 of the susceptible population. A higher RR indicates a greater level of resistance.[16]

Thiotraniliprole Mode of Action Signaling Pathway

Caption: Signaling pathway for Thiotraniliprole's mode of action.

References

• 1. benchchem.com [benchchem.com]
• 2. PI232/PI232: Managing Pesticide Drift [edis.ifas.ufl.edu]
• 3. Rainfastness and Other Adjuvants for Tank Mix | Syensqo [syensqo.com]
• 4. Adjuvants | De Sangosse [desangosse.co.uk]
• 5. extension.psu.edu [extension.psu.edu]
• 6. Understanding adjuvants used with agriculture chemicals – Crops and Soils [cropsandsoils.extension.wisc.edu]
• 7. vtpp.ento.vt.edu [vtpp.ento.vt.edu]
• 8. aspee.com [aspee.com]
• 9. Proper Nozzle Selection for Pesticide Applications | UT Crops News [news.utcrops.com]
• 10. m.youtube.com [m.youtube.com]
• 11. fieldreport.caes.uga.edu [fieldreport.caes.uga.edu]
• 12. pesticidestewardship.org [pesticidestewardship.org]
• 13. researchgate.net [researchgate.net]
• 14. vtpp.ento.vt.edu [vtpp.ento.vt.edu]
• 15. extension.purdue.edu [extension.purdue.edu]
• 16. benchchem.com [benchchem.com]

Navigating Thiotraniliprole Solubility: A Technical Resource for Researchers

Technical Support Center

For researchers, scientists, and drug development professionals working with the diamide insecticide Thiotraniliprole, achieving consistent and accurate experimental results hinges on proper dissolution. Due to its low aqueous solubility, Thiotraniliprole can present significant challenges in preparing stock solutions and maintaining solubility in experimental media. This technical support center provides a comprehensive guide to understanding and overcoming these solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is Thiotraniliprole and why is its solubility a challenge in experimental settings?

A1: Thiotraniliprole is a potent insecticide belonging to the diamide class (IRAC Group 28). Like other diamides, it acts as a ryanodine receptor modulator in insects, leading to muscle paralysis and death. Its chemical structure, while effective for its insecticidal properties, results in low solubility in water and many aqueous buffers used in biological assays. This can lead to compound precipitation, inaccurate concentration measurements, and unreliable experimental outcomes.

Q2: What are the general solubility characteristics of Thiotraniliprole and its analogs?

Q3: Which organic solvents are recommended for preparing a stock solution of Thiotraniliprole?

A3: Based on data from closely related diamide insecticides, Dimethyl Sulfoxide (DMSO) and acetone are highly effective solvents for preparing concentrated stock solutions. For example, in various toxicology studies, stock solutions of diamide insecticides are prepared by dissolving the technical grade compound in acetone. Chlorantraniliprole has been noted to be soluble in DMSO at concentrations of at least 62.5 mg/mL.

Troubleshooting Guide: Common Solubility Problems

Problem: My Thiotraniliprole is precipitating out of my aqueous experimental medium after dilution from a stock solution.

• Possible Cause 1: Exceeded Aqueous Solubility Limit. Even a small percentage of an organic solvent from your stock solution may not be enough to keep Thiotraniliprole dissolved in a primarily aqueous medium.

  • Solution: Decrease the final concentration of Thiotraniliprole in your assay. It is also advisable to perform a solubility test in your specific medium before the main experiment.

• Possible Cause 2: Incompatible Solvent. The organic solvent used for the stock solution is not miscible enough with the aqueous medium, causing the compound to crash out.

  • Solution: While DMSO is a common choice, consider using a co-solvent system. For instance, preparing a high-concentration stock in a minimal amount of DMSO and then diluting it with a more miscible solvent like ethanol before the final dilution into the aqueous medium can improve solubility.

Problem: I am unable to dissolve the Thiotraniliprole powder in my chosen solvent.

• Possible Cause 1: Insufficient Solvent Volume. You may be attempting to create a solution that is too concentrated for the chosen solvent.

  • Solution: Refer to the solubility data for analogous compounds in the table below. Increase the volume of the solvent incrementally until the powder is fully dissolved.

• Possible Cause 2: Slow Dissolution Kinetics. The compound may be dissolving, but at a very slow rate.

  • Solution: Gentle heating (be cautious of compound degradation) and sonication can significantly accelerate the dissolution process. Vortexing the solution for an extended period can also be effective.

Quantitative Data Summary

While specific quantitative solubility data for Thiotraniliprole is limited in publicly available literature, the following table summarizes the solubility of its close analog, Chlorantraniliprole, in various common laboratory solvents. This data can serve as a valuable guide for solvent selection.

Solvent	Solubility of Chlorantraniliprole (mg/mL at 20°C)
Dimethylformamide	124
Acetone	3.4
Methanol	1.7
Ethyl Acetate	1.1
Acetonitrile	0.71
n-Octanol	0.39
Water	0.001

This data is for Chlorantraniliprole and should be used as an estimation for Thiotraniliprole.

Key Experimental Protocols

Protocol 1: Preparation of a Thiotraniliprole Stock Solution in Acetone

This protocol is adapted from methodologies used for toxicological studies of diamide insecticides.[1]

• Weighing: Accurately weigh the desired amount of technical-grade Thiotraniliprole (typically 95-99% pure) in a suitable glass vial.

• Correction Factor: To prepare a stock solution with a precise concentration of the active ingredient (a.i.), apply a correction factor:

  • Correction Factor (CF) = 100 / (% a.i. of the technical grade insecticide)

  • Weight of technical insecticide needed = (Desired Concentration) x (Desired Volume) x (CF)

• Dissolution: Add the appropriate volume of acetone to the vial.

• Mixing: Securely cap the vial and vortex until the Thiotraniliprole is completely dissolved. If necessary, use a sonicator for a few minutes to aid dissolution.

• Storage: Store the stock solution in a tightly sealed, parafilm-wrapped vial at 4°C or -20°C, protected from light.

Protocol 2: Preparation of a Thiotraniliprole Stock Solution in DMSO

This protocol is suitable for preparing a highly concentrated stock solution for in vitro assays.

• Weighing: Accurately weigh the Thiotraniliprole powder into a sterile, conical tube.

• Initial Dissolution: Add a minimal amount of high-purity DMSO (e.g., cell culture grade) to the tube.

• Vortexing: Vortex the mixture vigorously for 1-2 minutes until the powder is fully dissolved.

• Final Volume: Add DMSO to reach the final desired concentration and vortex again to ensure homogeneity.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Visualizing Workflows and Concepts

Caption: A typical experimental workflow for preparing and using Thiotraniliprole solutions.

Caption: A troubleshooting guide for addressing Thiotraniliprole precipitation issues.

Caption: The signaling pathway illustrating the mode of action of Thiotraniliprole.

References

• 1. au.envu.com [au.envu.com]

Technical Support Center: Analysis of Thiotraniliprole and its Degradation Products in Environmental Samples

This technical support center is designed for researchers, scientists, and professionals engaged in the environmental analysis of the insecticide Thiotraniliprole and its degradation products. Here you will find troubleshooting guidance and frequently asked questions to support your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Thiotraniliprole and what are its major degradation products in the environment?

A1: Thiotraniliprole (also known as Tetraniliprole) is a broad-spectrum insecticide belonging to the anthranilic diamide class.[1] Its primary mode of action is the modulation of ryanodine receptors in insects.[1] In the environment, Thiotraniliprole degrades primarily through hydrolysis and photolysis.[2] One of its major and most frequently monitored degradation products is BCS-CQ63359, a quinazolinone derivative.[3][4] Several other metabolites, including BCS-CR60014, BCS-CR74541, BCS-CU81055, BCS-CT30673, and BCS-CU81056, have also been identified in soil and water samples.[1][3]

Q2: What are the key environmental factors influencing the degradation rate of Thiotraniliprole?

A2: The degradation of Thiotraniliprole is significantly influenced by several environmental factors:

• pH: Hydrolysis is a major degradation pathway, and the rate is pH-dependent, generally being faster in neutral to alkaline conditions.

• Sunlight (UV Radiation): Photodegradation is a key route of breakdown for Thiotraniliprole in water and on soil surfaces.

• Soil Properties: The rate of degradation in soil is affected by microbial activity, organic matter content, soil type, moisture levels, and temperature. Higher microbial activity and moisture can accelerate biotic degradation.

• Temperature: Higher temperatures generally increase the rates of both chemical and microbial degradation.

Q3: What is the recommended analytical technique for quantifying Thiotraniliprole and its degradation products?

A3: The most common and recommended analytical method is High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).[2][5] This technique offers high selectivity and sensitivity for the detection and quantification of Thiotraniliprole and its metabolites in complex environmental matrices like soil and water.[2][5]

Q4: What is the QuEChERS method and why is it used for analyzing Thiotraniliprole?

A4: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a sample preparation technique widely used for the extraction and cleanup of pesticide residues from various matrices.[2][5] It involves an initial extraction with acetonitrile, followed by a partitioning step with salts and a cleanup step using dispersive solid-phase extraction (d-SPE).[2] The method is favored for its simplicity, speed, low solvent consumption, and effectiveness in removing matrix interferences, making it well-suited for the analysis of Thiotraniliprole and its degradation products.[2][5][6]

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Thiotraniliprole and its degradation products.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Analyte Recovery	Inefficient Extraction: The solvent may not be effectively extracting the analytes from the sample matrix.	• Ensure the sample is thoroughly homogenized before extraction.• For soil with high organic matter, consider increasing the extraction time or using a more vigorous extraction technique like microwave-assisted extraction.• Verify the composition and pH of the extraction solvent.
Analyte Degradation During Sample Preparation: Thiotraniliprole can degrade under certain pH and temperature conditions.	• Avoid high temperatures during extraction and solvent evaporation steps.• Ensure the pH of the extraction and final solutions are compatible with the stability of the analytes.• Process samples as quickly as possible and store extracts in a refrigerator or freezer.[3]
Poor d-SPE Cleanup: The chosen sorbent may not be effectively removing matrix interferences, or it may be co-adsorbing the analytes.	• Optimize the d-SPE sorbents. For example, use C18 for nonpolar interferences and PSA (primary secondary amine) for fatty acids and sugars.• Ensure the amount of sorbent is appropriate for the sample matrix.
High Variability in Results	Inconsistent Sample Homogenization: Non-uniform samples will lead to variable analyte concentrations.	• Homogenize the entire field sample before taking a subsample for analysis.• For soil, air-dry and sieve to ensure uniformity.
Matrix Effects in LC-MS/MS: Co-eluting matrix components can suppress or enhance the ionization of the target analytes, leading to inaccurate quantification.	• Use matrix-matched calibration standards to compensate for matrix effects.• Employ isotopically labeled internal standards for the most accurate quantification.[3] • Optimize the cleanup step to remove as many interfering compounds as possible.
Peak Tailing or Splitting in Chromatogram	Column Contamination: Buildup of matrix components on the analytical column.	• Use a guard column and replace it regularly.• Implement a column wash step at the end of each analytical run.• If necessary, flush the column with a stronger solvent.
Inappropriate Mobile Phase: The pH or composition of the mobile phase may not be optimal for the analytes.	• Ensure the mobile phase pH is compatible with the pKa of the analytes.• Check for mobile phase degradation or contamination.
Ghost Peaks	Carryover from Previous Injections: High-concentration samples can contaminate the injection system.	• Inject a blank solvent after high-concentration samples to wash the system.• Optimize the needle wash procedure in the autosampler.

Data Presentation

Table 1: Performance of Analytical Methods for Thiotraniliprole and its Metabolites

Analyte	Matrix	Method	LOQ	Recovery (%)	Reference
Thiotraniliprole	Water	LC-MS/MS	0.10 ng/mL	Not Specified	[7]
Thiotraniliprole & Metabolites	Water	LC-MS/MS	0.10 ng/mL (ppb)	Not Specified	[1]
Thiotraniliprole	Rice, Soil, Water	HPLC/MS	5.16 - 10.29 µg/kg	83.97 - 112.18	[5][8]
Thiotraniliprole & Metabolites	Soil	LC-MS/MS	2 ppb	Not Specified	[3]
Thiotraniliprole & Metabolites	Tomato, Soil	LC-MS/MS	0.01 µg/g	72 - 91	[9]

Table 2: Dissipation Half-Life (DT₅₀) of Thiotraniliprole in Various Matrices

Matrix	Application Rate	Half-Life (Days)	Reference
Pigeon Pea	X Dose	4.39	[8]
Pigeon Pea	1.25X Dose	5.81	[8]
Tomato	375 g a.i. ha⁻¹	5.65	[9]
Tomato	469 g a.i. ha⁻¹	7.46	[9]
Chilli	X Dose	1.58	[10]
Chilli	1.25X Dose	1.99	[10]
Brinjal	X Dose	1.42	[10]
Brinjal	1.25X Dose	1.79	[10]
Maize Straw	118 g a.i. ha⁻¹	9.0 - 10.8	[11]
Soil (Maize field)	118 g a.i. ha⁻¹	9.5 - 21.7	[11]

Experimental Protocols

Protocol 1: Analysis of Thiotraniliprole and its Metabolites in Water by LC-MS/MS

This protocol is based on EPA method FV-004-W16-01.[1]

• Sample Preparation:

  • Take an aliquot of the water sample.

  • Add an appropriate volume of an isotopically labeled internal standard solution.

  • Dilute the sample with 1.25% acetic acid in acetonitrile.[1]

  • Mix thoroughly.

• LC-MS/MS Analysis:

  • Instrument: HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • Quantification: Based on the comparison of peak areas of the analytes to those of known standards.[1]

• Quality Control:

  • Include unfortified control samples, samples fortified at the Limit of Quantification (LOQ), and samples fortified at 10x LOQ in each analytical set.[1]

Protocol 2: Analysis of Thiotraniliprole and its Metabolites in Soil using Microwave-Assisted Extraction and LC-MS/MS

This protocol is based on BCS Analytical Method 01373.[3]

• Extraction:

  • Weigh 20 g of the soil sample into a microwave extractor vessel.

  • Add an extraction mixture of acetonitrile/water/acetic acid.

  • Extract in a microwave extractor.

  • After extraction, add an internal standard solution of isotopically labeled reference compounds.[3]

  • Centrifuge the extract to remove fine soil particles.

• LC-MS/MS Analysis:

  • Instrument: HPLC system coupled to a tandem mass spectrometer (MS/MS).

  • Ionization Mode: Electrospray Ionization (ESI).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Quantification/Confirmation):

    • Thiotraniliprole (BCS-CL73507): 545.1 → 356.0 / 545.1 → 376.0[3]

    • BCS-CQ63359: 527.0 → 389.0 / 527.0 → 374.1[3]

    • BCS-CR60014: 563.0 → 356.0 / 563.0 → 394.0[3]

    • BCS-CR74541: 564.0 → 356.0 / 564.0 → 395.0[3]

    • BCS-CU81055: 550.0 → 395.1 / 550.0 → 356.0[3]

    • BCS-CT30673: 545.8 → 408.1 / 545.8 → 267.0[3]

    • BCS-CU81056: 532.0 → 394.1 / 532.0 → 366.0[3]

• Quality Control:

  • The Limit of Quantification (LOQ) for each analyte in soil is 2 ppb.[3]

  • Ensure linearity of detector response with standards ranging from 0.03 ppb to 50 ppb.[3]

Visualizations

Caption: Primary degradation pathways of Thiotraniliprole in the environment.

Caption: General experimental workflow for Thiotraniliprole analysis.

Caption: Logical workflow for troubleshooting low analytical recovery.

References

• 1. epa.gov [epa.gov]
• 2. benchchem.com [benchchem.com]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. Development and validation of QuEChERS method for estimation of chlorantraniliprole residue in vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Method validation, residue dissipation and dietary risk assessment of tetraniliprole, BCS-CQ63359, spirotetramat and its metabolites in or on tomato using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Concentration and dissipation of chlorantraniliprole and thiamethoxam residues in maize straw, maize, and soil - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Thiotraniliprole Impact on Beneficial Insects in Laboratory Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for minimizing the impact of Thiotraniliprole on beneficial insects in laboratory assays.

Frequently Asked Questions (FAQs)

Q1: What is the mode of action of Thiotraniliprole and how does it affect insects?

Thiotraniliprole is an insecticide belonging to the anthranilic diamide class. Its mode of action involves the activation of insect ryanodine receptors (RyRs), which are crucial for muscle contraction.[1] Thiotraniliprole binds to these receptors, causing an uncontrolled release of calcium from the sarcoplasmic reticulum in muscle cells. This leads to muscle paralysis, cessation of feeding, and ultimately, the death of the insect.[1] Its primary route of exposure is through ingestion, with some contact activity.[1]

Q2: Is Thiotraniliprole selective in its action?

Research indicates that Thiotraniliprole exhibits a high degree of selectivity, having a minimal impact on a range of beneficial arthropods.[1] This selectivity is attributed to differences in the sensitivity of ryanodine receptors between target pests and non-target organisms.[1] It has demonstrated good efficacy against a wide array of insect pests, including caterpillars, flies, beetles, and aphids.[1]

Q3: What is the known impact of Thiotraniliprole on honey bees?

Thiotraniliprole is highly toxic to adult and larval honey bees on an acute oral exposure basis.[1] On an acute contact basis, it is highly toxic to adult honey bees but practically non-toxic to adult bumble bees.[1] Product labels for formulations containing Thiotraniliprole carry a warning about its toxicity to bees and advise against application to blooming plants or weeds if bees are visiting the treatment area.[1]

Q4: Can Thiotraniliprole be used in Integrated Pest Management (IPM) programs?

Yes, due to its high selectivity and minimal impact on many beneficial arthropod populations, Thiotraniliprole is considered an excellent fit for Integrated Pest Management (IPM) programs.[1] Its compatibility with biological control agents allows for a more sustainable approach to pest management.[1]

Troubleshooting Guides

Issue 1: High mortality observed in control groups.

• Possible Cause: Contamination of experimental units or diet.

  • Solution: Ensure all glassware, rearing containers, and equipment are thoroughly cleaned and rinsed with an appropriate solvent to remove any residual pesticides from previous experiments.[2] Use dedicated equipment for handling Thiotraniliprole solutions. Prepare a fresh, untreated diet for the control group for each experiment.

• Possible Cause: Unhealthy or stressed insects.

  • Solution: Use insects of a consistent age and developmental stage from a healthy, thriving colony. Acclimate insects to the experimental conditions for a set period before starting the assay.

Issue 2: Inconsistent or highly variable results between replicates.

• Possible Cause: Inconsistent dosing or exposure.

  • Solution: Ensure uniform application of Thiotraniliprole in diet-incorporation assays by thoroughly mixing the compound into the diet before it solidifies. For contact assays, use a Potter spray tower or similar device to ensure a uniform residue on surfaces.[1]

• Possible Cause: Degradation of Thiotraniliprole in the artificial diet.

  • Solution: Prepare fresh treated diets regularly, especially for longer-duration experiments. Store stock solutions and treated diets in appropriate conditions (e.g., refrigerated and protected from light) to minimize degradation. While specific data on Thiotraniliprole's half-life in artificial diets is limited, the stability of insecticides in diets with high water content can be a concern.[3]

Issue 3: No sublethal effects observed at expected concentrations.

• Possible Cause: The chosen endpoints are not sensitive enough.

  • Solution: In addition to survival and fecundity, consider assessing more subtle sublethal effects such as changes in feeding behavior, locomotion, or developmental time.[4][5]

• Possible Cause: Insufficient exposure duration.

  • Solution: Sublethal effects may take longer to manifest. Extend the observation period of your experiment, potentially across different life stages of the insect.

Issue 4: Difficulty in dissolving or formulating Thiotraniliprole for assays.

• Possible Cause: Improper solvent selection.

  • Solution: For technical grade Thiotraniliprole, use a small amount of a suitable organic solvent like acetone to create a stock solution before making serial dilutions in water.[1] For formulated products, follow the manufacturer's instructions for dilution. Always include a solvent-only control to account for any effects of the solvent on the insects.

Data Presentation

Table 1: Lethal Toxicity (LC50) of Diamide Insecticides to Beneficial Insects

Insecticide	Beneficial Insect Species	Life Stage	Assay Type	LC50 Value	Exposure Time	Source(s)
Chlorantraniliprole	Trichogramma brassicae	Adult	Residual Contact	13.28 µg a.i./mL	-	[6]
Tetraniliprole	Trichogramma brassicae	Adult	Residual Contact	Mortality of 23.33% in <5 days (at RC)	<5 days	[7]
Chlorantraniliprole	Trichogramma evanescens	Adult	Residual Contact	Mortality of 26.11% at 3 DPT (at RC)	3 days	[7]
Tetraniliprole	Trichogramma evanescens	Adult	Residual Contact	Mortality of 21.11% at 3 DPT (at RC)	3 days	[7]
Cyantraniliprole	Chrysoperla carnea	Larva	Not Specified	Reduced larva to adult survival	-	[8]
Chlorantraniliprole	Chrysoperla carnea	Larva	Not Specified	Reduced larva to adult survival	-	[8]
Chlorantraniliprole	Coccinella septempunctata	2nd Instar Larva	Contact	482.7063 g a.i./ha	72 hours	[9]
Chlorantraniliprole	Neoseiulus idaeus	Adult Female	Not Specified	Moderately Harmful	-	[10]
Cyantraniliprole	Orius insidiosus	Adult	Not Specified	No significant negative impact on population	-	[11]

Note: Data for Thiotraniliprole is often reported under its other name, Tetraniliprole. Data for the closely related diamides, Chlorantraniliprole and Cyantraniliprole, are included for comparative purposes as direct LC50 values for Thiotraniliprole on a wide range of beneficials are limited.

Table 2: Sublethal Effects of Diamide Insecticides on Beneficial Insects

Insecticide	Beneficial Insect Species	Life Stage	Effect Observed	Concentration	Source(s)
Tetraniliprole	Habrobracon hebetor	Adult	Adverse effect on intrinsic rate of population increase	LC25 (30.8 µg ai/L)	[4]
Tetraniliprole	Habrobracon hebetor	Adult	Reduced net reproductive rate	LC25 (30.8 µg ai/L)	[4]
Chlorantraniliprole	Coccinella septempunctata	Larva/Adult	Reduced fecundity, fertility, and predation	Sublethal doses	[9]
Chlorantraniliprole	Neoseiulus idaeus	Adult Female	Reduced daily oviposition rate and fecundity	Not Specified	[10]
Imidacloprid	Orius insidiosus	Adult	Ceased feeding	Not Specified	[5]

Experimental Protocols

Protocol 1: Acute Contact Toxicity Assay for Adult Parasitic Wasps (e.g., Trichogramma spp.)

Objective: To determine the median lethal concentration (LC50) of Thiotraniliprole to adult parasitic wasps upon contact with treated surfaces.

Materials:

• Thiotraniliprole (technical grade or formulated product)

• Acetone (or other suitable solvent for technical grade)

• Distilled water

• Surfactant (e.g., Triton X-100)

• Glass plates or Petri dishes

• Potter spray tower or equivalent

• Ventilated cages or vials

• Adult parasitic wasps (<24 hours old)

• Honey or sucrose solution (for feeding)

• Fine-bristled paintbrush

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of Thiotraniliprole in the appropriate solvent. Create a series of 5-7 serial dilutions. A control (solvent only) and a negative control (water only) should be included.

• Treatment of Surfaces: Uniformly treat the glass plates or Petri dishes with each test concentration using a Potter spray tower. Allow the surfaces to dry completely in a fume hood.

• Insect Exposure: Introduce a known number of adult wasps (e.g., 20-25) into each cage or vial containing a treated surface.

• Feeding: Provide a small droplet of honey or sucrose solution on an untreated surface within the exposure arena.

• Incubation: Maintain the experimental units at controlled conditions (e.g., 25 ± 1°C, 60-70% RH, 16:8 L:D photoperiod).

• Mortality Assessment: Record mortality at 24, 48, and 72 hours post-exposure. An insect is considered dead if it is unable to move when gently prodded with a paintbrush.

• Data Analysis: Correct for control mortality using Abbott's formula. Calculate the LC50 value and 95% confidence intervals using probit analysis.[12][13]

Protocol 2: Sublethal Ingestion Assay for Predatory Beetles (e.g., Coccinella septempunctata)

Objective: To evaluate the sublethal effects of Thiotraniliprole on the fecundity and feeding rate of predatory beetles.

Materials:

• Thiotraniliprole

• Artificial diet or prey (e.g., aphids)

• Rearing containers

• Oviposition substrate (e.g., black filter paper)

• Microscope

Procedure:

• Determine Sublethal Concentration: From acute toxicity data, determine a sublethal concentration (e.g., LC10 or LC25) of Thiotraniliprole.

• Preparation of Treated Diet: Incorporate the sublethal concentration of Thiotraniliprole into the artificial diet or spray onto the prey. Prepare an untreated control diet.

• Insect Exposure: Individually house adult predatory beetles and provide them with either the treated or control diet for a specified period (e.g., 10 days).

• Fecundity Assessment: Monitor the beetles daily and count the number of eggs laid on the oviposition substrate.

• Feeding Rate Assessment: At the end of the exposure period, provide a known number or mass of prey and record the amount consumed over a 24-hour period.

• Data Analysis: Compare the mean number of eggs laid and the feeding rate between the treated and control groups using appropriate statistical tests (e.g., t-test or ANOVA).

Mandatory Visualizations

Caption: Signaling pathway of Thiotraniliprole's mode of action on insect ryanodine receptors.

Caption: General experimental workflow for an acute contact toxicity assay.

Caption: Logical relationships in troubleshooting common lab assay issues.

References

• 1. benchchem.com [benchchem.com]
• 2. fao.org [fao.org]
• 3. Residual effect of commonly used insecticides on key predatory mites released for biocontrol in strawberry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. cotton.org [cotton.org]
• 6. Side effects of chlorantraniliprole, phosalone and spinosad on the egg parasitoid, Trichogramma brassicae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.scu.ac.ir [journals.scu.ac.ir]
• 8. Comparing effects of insecticides on two green lacewings species, Chrysoperla johnsoni and Chrysoperla carnea (Neuroptera: Chrysopidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. Oral and Topical Insecticide Response Bioassays and Associated Statistical Analyses Used Commonly in Veterinary and Medical Entomology - PubMed [pubmed.ncbi.nlm.nih.gov]

addressing variability in Thiotraniliprole bioassay results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing variability in Thiotraniliprole bioassay results.

Frequently Asked Questions (FAQs)

Q1: What is Thiotraniliprole and its mode of action?

Thiotraniliprole is a novel diamide insecticide.[1] Its primary mode of action is the activation of insect ryanodine receptors (RyRs), which are intracellular calcium channels crucial for muscle contraction.[1] Thiotraniliprole binding leads to an uncontrolled release of calcium from the sarcoplasmic reticulum, causing muscle paralysis, cessation of feeding, and ultimately, insect death.[1] This mechanism is highly selective for insect RyRs, offering a margin of safety for non-target organisms.

Q2: What are the most common sources of variability in Thiotraniliprole bioassays?

Variability in bioassay results can arise from several factors:

• Biological Variability:

  • Insect Health and Vigor: Unhealthy or stressed insect populations will exhibit inconsistent responses.

  • Genetic Heterogeneity: Genetic differences within and between insect colonies can lead to varied susceptibility.

  • Insect Age and Life Stage: Susceptibility to insecticides can vary significantly with the age and developmental stage of the insect.

• Procedural Variability:

  • Inconsistent Protocol Adherence: Deviations from standardized protocols are a major source of error.

  • Application Inconsistency: Uneven application of Thiotraniliprole to the substrate (e.g., leaves, diet) can result in variable dosing.[1]

• Chemical and Environmental Variability:

  • Compound Stability: Thiotraniliprole can degrade under certain conditions, such as extreme pH.

  • Environmental Conditions: Fluctuations in temperature, humidity, and photoperiod can affect insect physiology and insecticide efficacy.[1]

Q3: What are the known mechanisms of resistance to Thiotraniliprole?

Insecticide resistance to Thiotraniliprole and other diamides can develop through two primary mechanisms:

• Target-site resistance: This involves genetic mutations in the ryanodine receptor gene that reduce the binding affinity of the insecticide.

• Metabolic resistance: This is due to enhanced detoxification of the insecticide by metabolic enzymes, such as cytochrome P450s, glutathione S-transferases (GSTs), and carboxylesterases (CarEs), before it reaches the target site.

Q4: What are sublethal effects of Thiotraniliprole and how can they affect my bioassay?

Sublethal concentrations of Thiotraniliprole may not cause immediate mortality but can induce a range of effects that can influence bioassay outcomes. These can include:

• Behavioral Changes: Altered mobility patterns, feeding cessation, or changes in oviposition behavior.

• Developmental Effects: Prolonged larval or pupal stages, reduced pupation rates, and decreased adult emergence.

• Reproductive Effects: Reduced fecundity, egg viability, and longevity of adults.

These sublethal effects can complicate the interpretation of mortality data and should be considered when designing experiments and defining endpoints.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High mortality (>10%) in control group	Contamination of diet, water, or rearing containers.	Ensure all materials are sterile and free from contaminants. Use fresh, high-quality diet and water.
Unhealthy or stressed insects.	Use insects from a healthy, thriving colony. Avoid overcrowding and handle insects gently.
Solvent toxicity.	If using a solvent to dissolve Thiotraniliprole, ensure it is fully evaporated from the substrate before introducing insects. Run a solvent-only control to check for toxicity.
High variability between replicates	Inconsistent application of Thiotraniliprole.	Ensure uniform coating of leaves in leaf-dip assays or homogenous mixing in diet-incorporation assays.
Variation in insect age or size.	Use a synchronized cohort of insects of the same age and developmental stage.
Fluctuations in environmental conditions.	Maintain constant temperature, humidity, and photoperiod throughout the experiment.[1]
Lower than expected mortality at high concentrations	Insecticide degradation.	Prepare fresh insecticide solutions for each bioassay. Store stock solutions appropriately, protected from light and extreme temperatures. Be mindful of the pH of the solutions as extreme pH can cause hydrolysis.
Insect resistance.	Test a known susceptible insect strain in parallel to your test population to determine if resistance is a factor. A significant increase in the LC50 value for the field population is a strong indicator of resistance.[1]
Incorrect dosing.	Double-check all calculations for dilutions and ensure accurate pipetting.
No clear dose-response relationship	Inappropriate concentration range.	Conduct a preliminary range-finding experiment to determine the appropriate concentrations to use for the definitive bioassay.
Sublethal effects interfering with mortality assessment.	Observe insects for moribundity (inability to move in a coordinated manner when prodded) and consider moribund individuals as dead in your assessment.
Bioassay method unsuitable for the target pest.	Review literature for validated bioassay methods for the specific insect species you are working with.

Data Presentation

Table 1: Comparative Efficacy (LC50) of Thiotraniliprole and Other Insecticides against Plutella xylostella (Diamondback Moth)

Insecticide	LC50 (mg/L)	Larval Instar	Bioassay Method	Reference
Thiotraniliprole	0.000275 - 0.00037 (% solution)	3rd	Leaf-dip	[2]
Chlorantraniliprole	0.000321 - 0.00037 (% solution)	3rd	Leaf-dip	[2]
Flubendiamide	0.00050 - 0.00062 (% solution)	3rd	Leaf-dip	[2]
Spinosad	0.00486 - 0.00541 (% solution)	3rd	Leaf-dip	[2]

Note: LC50 values can vary significantly based on the insect strain, experimental conditions, and formulation of the insecticide.

Table 2: Efficacy (LC50) of Diamide Insecticides against Spodoptera frugiperda (Fall Armyworm)

Insecticide	LC50 (ppm or µg/g)	Larval Instar	Bioassay Method	Reference
Chlorantraniliprole	0.022 - 0.084 ppm	Not specified	Diet-incorporation	[3]
Chlorantraniliprole	0.25 µg/g	3rd	Diet-incorporation	[4]

Experimental Protocols

Leaf-Dip Bioassay Protocol (for Lepidopteran pests like Plutella xylostella)

• Insect Rearing:

  • Maintain a healthy, susceptible laboratory strain of the target insect under controlled conditions (e.g., 25 ± 1°C, 60-70% RH, 16:8 h L:D photoperiod).

  • Rear larvae on untreated host plant leaves (e.g., cabbage for P. xylostella).

  • Use 2nd or 3rd instar larvae for the bioassay.

• Insecticide Solution Preparation:

  • Prepare a stock solution of Thiotraniliprole in an appropriate solvent (e.g., acetone or DMSO). Note that acetone is more volatile and may be preferable to minimize solvent effects.

  • Perform serial dilutions of the stock solution with distilled water containing a surfactant (e.g., 0.1% Triton X-100 or Tween 80) to obtain at least five to seven test concentrations.

  • Prepare a control solution containing only distilled water and the surfactant.

• Bioassay Procedure:

  • Excise uniform leaf discs from fresh, untreated host plant leaves.

  • Individually dip each leaf disc into the respective insecticide solution for 10-15 seconds with gentle agitation.

  • Allow the treated leaf discs to air-dry completely on a clean, non-absorbent surface.

  • Place one treated leaf disc into a Petri dish or a well of a multi-well plate lined with moistened filter paper.

  • Introduce a known number of larvae (e.g., 10-20) into each replicate.

  • Seal the containers and incubate under the same conditions as insect rearing.

  • Assess mortality at 24, 48, and 72 hours. Consider larvae that are moribund as dead.

• Data Analysis:

  • Correct for control mortality using Abbott's formula if mortality in the control group is between 5% and 20%. If control mortality exceeds 20%, the bioassay should be repeated.

  • Calculate LC50 values and their 95% confidence limits using probit analysis.

Diet-Incorporation Bioassay Protocol (for pests like Spodoptera frugiperda)

• Insect Rearing:

  • Rear the target insect on a standardized artificial diet under controlled environmental conditions.

  • Use neonate or early instar larvae for the bioassay.

• Insecticide Solution and Diet Preparation:

  • Prepare a stock solution and serial dilutions of Thiotraniliprole as described for the leaf-dip bioassay.

  • Prepare the artificial diet according to the standard procedure. While the diet is still liquid and has cooled to a suitable temperature, add the appropriate volume of the insecticide solution to achieve the desired final concentrations.

  • Mix the treated diet thoroughly to ensure homogenous distribution of the insecticide.

  • Prepare a control diet with the same amount of solvent and surfactant as the treated diets.

• Bioassay Procedure:

  • Dispense a consistent volume of the treated or control diet into each well of a multi-well bioassay tray or individual rearing cups.

  • Allow the diet to solidify.

  • Transfer one larva into each well or cup using a fine paintbrush.

  • Seal the containers and incubate under standard rearing conditions.

  • Assess mortality at predetermined intervals (e.g., 3, 5, and 7 days).

• Data Analysis:

  • Analyze the data as described for the leaf-dip bioassay to determine LC50 values.

Visualizations

Caption: Thiotraniliprole's mechanism of action on insect ryanodine receptors.

Caption: A generalized workflow for conducting Thiotraniliprole bioassays.

References

• 1. xisdxjxsu.asia [xisdxjxsu.asia]
• 2. connectjournals.com [connectjournals.com]
• 3. Susceptibility to Chlorantraniliprole in Fall Armyworm (Lepidoptera: Noctuidae) Populations Infesting Sweet Corn in Southern Florida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijabbr.com [ijabbr.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Improving the Stability of Thiotraniliprole Stock Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preparing and storing stable Thiotraniliprole stock solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is Thiotraniliprole and what is its mode of action?

Thiotraniliprole is an insecticide belonging to the diamide class of chemistry.[1] Its mode of action involves the disruption of calcium regulation in the muscle cells of target insects by acting as a modulator of insect ryanodine receptors (RyRs).[1] By binding to these receptors, Thiotraniliprole locks the calcium channel in an open state, leading to an uncontrolled release of calcium. This results in continuous muscle contraction, paralysis, and ultimately the death of the insect.[1]

Q2: What are the key chemical properties of Thiotraniliprole?

Detailed physicochemical data for Thiotraniliprole is not extensively available in the public domain. However, based on its chemical structure and information on related diamide insecticides like Tetraniliprole, we can infer some key properties.

Property	Value
IUPAC Name	3-bromo-1-(3-chloro-2-pyridinyl)-N-[2,4-dichloro-6-(propan-2-ylcarbamothioyl)phenyl]pyrazole-5-carboxamide[2]
Molecular Formula	C₁₉H₁₅BrCl₃N₅OS[1][2]
Molecular Weight	547.7 g/mol [2]

For reference, the related compound Tetraniliprole has low water solubility and low vapor pressure.[3]

Q3: What solvents are recommended for preparing Thiotraniliprole stock solutions?

Commonly used solvents for preparing stock solutions of diamide insecticides include acetone and dimethyl sulfoxide (DMSO).[4] The choice of solvent will depend on the experimental requirements, including the desired concentration and compatibility with the biological system being studied. It is important to note that organic solvents can have cytotoxic effects and may interfere with enzymatic assays at higher concentrations.[5][6] Therefore, the final concentration of the solvent in the experimental setup should be minimized.

Q4: What is the optimal pH for maintaining the stability of Thiotraniliprole in aqueous solutions?

Q5: How should I store Thiotraniliprole stock solutions?

To maximize stability, Thiotraniliprole stock solutions should be stored in tightly sealed, amber glass vials to protect them from light.[10] It is generally recommended to store stock solutions at low temperatures, such as -20°C, for short- to medium-term storage. For long-term storage, -80°C is preferable. Avoid repeated freeze-thaw cycles, which can accelerate degradation. It is good practice to aliquot the stock solution into smaller, single-use volumes.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitation in stock solution	The concentration of Thiotraniliprole exceeds its solubility limit in the chosen solvent.	- Gently warm the solution and vortex to aid dissolution.- Prepare a more dilute stock solution.- Try a different solvent or a co-solvent system.
Precipitation upon dilution in aqueous buffer	- The final concentration of Thiotraniliprole in the aqueous solution is above its water solubility limit.- The organic solvent from the stock solution is not miscible with the aqueous buffer at the dilution ratio.	- Increase the proportion of organic solvent in the final solution (if experimentally permissible).- Use a surfactant or emulsifying agent to improve solubility.- Prepare a fresh, more dilute stock solution in a water-miscible solvent like DMSO or acetone.
Loss of insecticidal activity in bioassays	- Degradation of Thiotraniliprole in the stock solution due to improper storage (e.g., exposure to light, high temperature, or non-optimal pH).- Degradation in the experimental medium.	- Prepare a fresh stock solution from a new batch of Thiotraniliprole.- Ensure proper storage conditions (dark, low temperature).- Check and adjust the pH of the bioassay medium to be within the optimal range for stability (ideally pH 5-7).- Run a positive control with a freshly prepared standard to verify the activity of the compound.
Inconsistent experimental results	- Inaccurate initial weighing of the compound.- Pipetting errors during dilution.- Degradation of the stock solution over time.	- Use a calibrated analytical balance for weighing.- Use calibrated pipettes and proper pipetting techniques.- Prepare fresh dilutions from the stock solution for each experiment.- Periodically check the concentration of the stock solution using an appropriate analytical method (e.g., HPLC) if available.

Experimental Protocols

Protocol 1: Preparation of a Thiotraniliprole Stock Solution

This protocol provides a general procedure for preparing a stock solution of Thiotraniliprole. The final concentration should be adjusted based on the solubility of Thiotraniliprole in the chosen solvent and the requirements of the experiment.

Materials:

• Thiotraniliprole (technical grade, of known purity)

• Anhydrous acetone or DMSO

• Calibrated analytical balance

• Volumetric flask (e.g., 10 mL)

• Glass vials with PTFE-lined caps

• Pipettes and tips

Procedure:

• Calculate the required mass: Determine the mass of Thiotraniliprole needed to achieve the desired stock solution concentration. Account for the purity of the technical grade compound using the following formula: Mass to weigh (mg) = (Desired concentration (mg/mL) x Final volume (mL)) / (Purity of technical grade / 100)

• Weigh the compound: Accurately weigh the calculated mass of Thiotraniliprole into the volumetric flask.

• Dissolve the compound: Add a small amount of the chosen solvent (e.g., 5 mL of acetone for a 10 mL flask) to the volumetric flask. Gently swirl the flask to dissolve the compound completely. Sonication may be used to aid dissolution.

• Bring to volume: Once the compound is fully dissolved, add the solvent to the volumetric flask up to the calibration mark.

• Mix thoroughly: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Aliquot and store: Transfer the stock solution into amber glass vials in appropriate volumes for your experiments. Store the vials at -20°C or -80°C.

Visualizations

Caption: Experimental workflow for preparing and using Thiotraniliprole stock solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. Tiorantraniliprole | C19H15BrCl3N5OS | CID 141447658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Toxicity and Sublethal Effects of Diamide Insecticides on Key Non-Target Natural Predators, the Larvae of Coccinella septempunctata L. (Coleoptera: Coccinellidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of acetone, acetonitrile, ethanol, methanol and DMSO on cytochrome P450 in rainbow trout (Oncorhynchus mykiss) hepatic microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. atticusllc.com [atticusllc.com]
• 8. organisancorp.com [organisancorp.com]
• 9. hortscans.ces.ncsu.edu [hortscans.ces.ncsu.edu]
• 10. eurl-pesticides.eu [eurl-pesticides.eu]

mitigating insecticide resistance development to Thiotraniliprole in lab populations

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working to mitigate the development of insecticide resistance to Thiotraniliprole in laboratory populations.

Frequently Asked Questions (FAQs)

Q1: What is the primary mode of action of Thiotraniliprole?

Thiotraniliprole is a diamide insecticide that acts as an activator of insect ryanodine receptors (RyRs). These receptors are calcium channels located on the sarcoplasmic and endoplasmic reticulum of muscle and nerve cells. Activation by Thiotraniliprole leads to an uncontrolled release of internal calcium stores, resulting in muscle contraction, paralysis, and ultimately, insect death.

Q2: What are the main mechanisms of resistance to Thiotraniliprole?

There are two primary mechanisms of resistance to Thiotraniliprole and other diamide insecticides:

• Target-site resistance: This involves genetic mutations in the ryanodine receptor gene (RyR), which reduce the binding affinity of Thiotraniliprole to its target. A notable mutation conferring high-level resistance in some insects, such as Plutella xylostella, is the I4790K substitution.

• Metabolic resistance: This occurs due to the enhanced detoxification of the insecticide by metabolic enzymes before it can reach the RyR. The primary enzyme families involved are Cytochrome P450 monooxygenases (P450s), Glutathione-S-Transferases (GSTs), and Carboxylesterases (CarE).

Q3: What is cross-resistance, and how does it relate to Thiotraniliprole?

Cross-resistance is a phenomenon where resistance to one insecticide confers resistance to other insecticides, often those with a similar mode of action. Strains of insects resistant to Thiotraniliprole have demonstrated cross-resistance to other diamide insecticides like chlorantraniliprole and cyantraniliprole. However, cross-resistance is generally not observed with insecticides from different chemical classes.

Q4: What is the "fitness cost" of insecticide resistance?

Fitness cost refers to the disadvantages experienced by resistant insects in an insecticide-free environment compared to their susceptible counterparts. These costs can manifest as prolonged development times, reduced fecundity (egg-laying), lower egg viability, and shorter adult lifespan. The presence of fitness costs can be exploited in resistance management strategies, as the proportion of resistant individuals may decline in the absence of selection pressure.

Q5: How do I calculate the Resistance Ratio (RR)?

The Resistance Ratio is a measure of the extent of resistance in a population. It is calculated by dividing the LC50 (lethal concentration required to kill 50% of the population) of the resistant strain by the LC50 of a known susceptible strain.

RR = LC50 of Resistant Strain / LC50 of Susceptible Strain

A higher RR value indicates a greater level of resistance.

Troubleshooting Guides

Problem: Inconsistent results in dose-response bioassays (e.g., variable LC50 values between replicates).

Possible Cause	Troubleshooting Step
Variable insect health or age	Ensure that all insects used in the bioassays are of a consistent age and developmental stage. Discard any individuals that appear unhealthy or lethargic.
Incorrect insecticide concentration	Always prepare fresh serial dilutions of Thiotraniliprole for each experiment. Verify the purity of the technical grade insecticide and adjust stock solution calculations accordingly.
Inconsistent application of insecticide	In a leaf-dip assay, ensure uniform immersion and coverage of the leaf surface. Allow the treated leaves to air-dry completely before introducing the insects to prevent variability in exposure.
Environmental fluctuations	Maintain consistent temperature, humidity, and photoperiod conditions throughout the bioassay, as these factors can influence insect metabolism and insecticide efficacy.
Contamination	Ensure that all glassware, petri dishes, and rearing containers are thoroughly cleaned and free of any residual insecticide or other contaminants.

Problem: Higher than expected mortality in control groups.

Possible Cause	Troubleshooting Step
Solvent toxicity	If using a solvent like acetone to prepare the stock solution, ensure the final concentration in the serial dilutions is not toxic to the insects. Run a solvent-only control to verify.
Mechanical injury	Handle insects gently during transfer to the bioassay arenas to avoid physical harm.
Starvation or dehydration	Ensure that the bioassay setup provides adequate moisture (e.g., a moist filter paper) to prevent desiccation, especially for longer observation periods.
Pathogen infection	Monitor the health of the insect colony for any signs of viral, bacterial, or fungal infections, as this can increase mortality.

Problem: Suspected metabolic resistance, but synergist assays are inconclusive.

Possible Cause	Troubleshooting Step
Incorrect synergist concentration	Determine the maximum sublethal concentration of each synergist (PBO, TPP, DEF) before the main experiment. Using a concentration that is too high can cause direct mortality, while one that is too low may not effectively inhibit the target enzymes.
Inadequate pre-exposure time	If pre-treating with the synergist, ensure the exposure time is sufficient for the inhibitor to take effect before the insecticide is introduced. This may require optimization for your specific insect species.
Multiple resistance mechanisms	The insect population may possess multiple resistance mechanisms (e.g., both metabolic and target-site resistance). In such cases, a synergist may only partially restore susceptibility. Consider molecular assays to detect target-site mutations.

Data Presentation

Table 1: LC50 Values and Resistance Ratios (RR) for Diamide Insecticides in Laboratory-Selected Strains

Insect Species	Insecticide	Strain	LC50 (mg/L)	Resistance Ratio (RR)
Plutella xylostella	Chlorantraniliprole	Susceptible	0.23	-
Field	0.25	1.1
Chilo suppressalis	Chlorantraniliprole	Lab-Resistant (R1)	-	38.8
Lab-Resistant (R2)	-	110.4
Field-Resistant (HR)	-	249.6
Tetraniliprole	Susceptible	0.727	-
Field-Resistant	-	27.7 - 806.8
Spodoptera frugiperda	Chlorantraniliprole	Lab-Selected	-	4.48

Note: LC50 values can vary significantly between laboratories, insect populations, and bioassay methodologies.

Table 2: Synergism Ratios (SR) for Diamide Insecticides in Resistant Strains

Insect Species	Insecticide	Synergist	Synergism Ratio (SR)	Implicated Enzyme System
Chilo suppressalis (RA12)	Chlorantraniliprole	PBO	2.68	P450s
Chilo suppressalis (LYG12)	Chlorantraniliprole	PBO	2.33	P450s
Chilo suppressalis (ZJ13)	Chlorantraniliprole	PBO	12.43	P450s
DEF	6.31	Esterases
Tuta absoluta	Chlorantraniliprole	PBO	2.87	P450s
TPP	3.19	Esterases

SR = LC50 of insecticide alone / LC50 of insecticide + synergist. An SR value > 1 indicates synergism.

Table 3: Fitness Costs Associated with Diamide Resistance

Insect Species	Insecticide	Resistant Strain Parameter	Change Compared to Susceptible Strain
Spodoptera frugiperda	Chlorantraniliprole	Development Time	Significantly extended
Fecundity	Significantly reduced
Intrinsic Rate of Increase (r)	Significantly lower
Chilo suppressalis	Tetraniliprole	Relative Fitness	0.53 (lower)

Experimental Protocols

Protocol 1: Leaf-Dip Bioassay for LC50 Determination

This protocol is used to determine the concentration of Thiotraniliprole that is lethal to 50% of a test population.

Materials:

• Technical grade Thiotraniliprole

• Acetone or other suitable solvent

• Distilled water

• Tween 80 or other non-ionic surfactant

• Fresh, untreated host plant leaves (e.g., cabbage for P. xylostella)

• Petri dishes (9 cm diameter)

• Filter paper

• Second or third-instar larvae of the insect population

• Soft-bristled paintbrush

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Thiotraniliprole (e.g., 1000 mg/L) in the chosen solvent.

• Preparation of Serial Dilutions: Create a series of five to seven serial dilutions from the stock solution using distilled water containing 0.1% Tween 80. Also, prepare a control solution containing only distilled water and the surfactant.

• Leaf Treatment: Using forceps, dip host plant leaves into each dilution (and the control solution) for 10-20 seconds with gentle agitation to ensure complete coverage.

• Drying: Place the treated leaves on a clean, non-absorbent surface and allow them to air-dry for at least 30-60 minutes.

• Bioassay Setup: Place a piece of filter paper moistened with a few drops of distilled water in the bottom of each Petri dish. Place one treated leaf disc in each dish.

• Insect Introduction: Carefully transfer 10-15 larvae into each Petri dish using a soft-bristled paintbrush.

• Incubation: Seal the Petri dishes with their lids and place them in a controlled environment (e.g., 25 ± 1°C, >60% RH, 16:8 L:D photoperiod).

• Mortality Assessment: Record larval mortality after 48 or 72 hours. Larvae that do not move when prodded with the paintbrush are considered dead.

• Data Analysis: Correct for control mortality using Abbott's formula if it is between 5% and 20%. Use probit analysis to calculate the LC50 value, 95% confidence limits, and the slope of the dose-response curve.

Protocol 2: Synergist Assay to Investigate Metabolic Resistance

This protocol helps to identify the involvement of major detoxification enzyme families in Thiotraniliprole resistance.

Materials:

• All materials from Protocol 1

• Synergists:

  • Piperonyl butoxide (PBO) - P450 inhibitor

  • S,S,S-tributyl phosphorotrithioate (DEF) or Triphenyl phosphate (TPP) - Esterase inhibitors

  • Diethyl maleate (DEM) - GST inhibitor

Procedure:

• Determine Maximum Sublethal Concentration of Synergists: For each synergist, perform a dose-response bioassay to determine the highest concentration that causes no significant mortality in the test insect population.

• Synergist Co-exposure: Prepare serial dilutions of Thiotraniliprole as in Protocol 1, but for each synergist experiment, add the predetermined maximum sublethal concentration of the synergist (e.g., PBO) to each dilution.

• Bioassay: Perform the leaf-dip bioassay as described in Protocol 1 using the Thiotraniliprole + synergist solutions. Run a parallel bioassay with Thiotraniliprole alone.

• Data Analysis:

  • Calculate the LC50 of Thiotraniliprole alone and in combination with each synergist.

  • Calculate the Synergism Ratio (SR) for each synergist: SR = LC50 of Thiotraniliprole alone / LC50 of Thiotraniliprole + synergist

  • An SR value significantly greater than 1 suggests the involvement of the enzyme system inhibited by that synergist in the resistance mechanism.[1]

Protocol 3: Life Table Analysis for Fitness Cost Assessment

This protocol is used to evaluate the fitness costs associated with Thiotraniliprole resistance by comparing the life-history traits of resistant and susceptible strains.

Materials:

• Resistant and susceptible insect strains, reared under identical conditions without insecticide exposure for at least one generation.

• Rearing containers and fresh, untreated host plant material.

• A system for tracking individual insects or cohorts.

Procedure:

• Cohort Establishment: Collect a cohort of newly laid eggs (e.g., 100-200) from both the resistant and susceptible strains.

• Daily Monitoring: Check the cohorts daily and record the following parameters:

  • Egg hatching rate (%)

  • Duration of each larval instar (days)

  • Larval and pupal survival rates (%)

  • Pupal weight (optional)

  • Time to adult emergence (days)

  • Adult longevity (days)

  • Female fecundity (total number of eggs laid per female)

• Data Analysis:

  • Compare the individual life-history traits (e.g., development time, fecundity) between the resistant and susceptible strains using appropriate statistical tests (e.g., t-test or ANOVA).

  • Construct life tables for each strain to calculate population parameters such as:

    • Net reproductive rate (R0)

    • Intrinsic rate of increase (r)

    • Finite rate of increase (λ)

    • Mean generation time (T)

  • Calculate the relative fitness of the resistant strain by dividing its intrinsic rate of increase by that of the susceptible strain. A value less than 1 indicates a fitness cost.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Spray Solution pH for Thiotraniliprole Stability

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper adjustment of spray solution pH to prevent the hydrolysis of Thiotraniliprole and ensure its efficacy in experimental applications.

Frequently Asked Questions (FAQs)

Q1: What is Thiotraniliprole and why is the pH of its spray solution important?

A1: Thiotraniliprole is an insecticide belonging to the anthranilic diamide class. The pH of the spray solution is critical because, like other diamide insecticides, Thiotraniliprole is susceptible to alkaline hydrolysis. This chemical breakdown can reduce the active ingredient's effectiveness, leading to inaccurate and unreliable experimental results.

Q2: What is alkaline hydrolysis and how does it affect Thiotraniliprole?

A2: Alkaline hydrolysis is a chemical reaction in which a molecule is cleaved by reacting with water in an alkaline (high pH) environment. For diamide insecticides, this process leads to the degradation of the active compound into inactive substances.[1][2] This degradation is significantly faster at higher pH levels.

Q3: What is the recommended pH range for a Thiotraniliprole spray solution?

A3: To prevent degradation, the ideal pH for a Thiotraniliprole spray solution should be maintained in a slightly acidic to neutral range, typically between pH 5.0 and 7.0 . Within this range, the rate of hydrolysis is significantly reduced, ensuring the stability of the compound for the duration of your experiment.

Q4: How quickly does Thiotraniliprole degrade in an alkaline solution?

Q5: What should I do if my water source is alkaline?

A5: If your water source has a pH above 7.0, it is essential to adjust the pH of the spray solution before adding Thiotraniliprole. This can be achieved by using a suitable buffering agent or an acidifier.

Troubleshooting Guide

Problem	Possible Cause	Solution
Inconsistent or lower-than-expected efficacy of Thiotraniliprole.	The pH of the spray solution may be too high (alkaline), causing hydrolysis of the active ingredient.	1. Measure the pH of your water source and the final spray solution. 2. If the pH is above 7.0, adjust it to the recommended range of 5.0-7.0 using a buffering agent or acidifier. 3. Prepare fresh solutions for each experiment and use them promptly.
Precipitation or cloudiness in the spray tank after adding Thiotraniliprole.	Improper mixing order or reaction with other components in the tank mix.	1. Follow the correct mixing order: fill the tank with 50-75% of the water, add the buffering agent and agitate, then add Thiotraniliprole, and finally add the remaining water. 2. If tank-mixing with other pesticides or adjuvants, perform a jar test to check for physical compatibility.
pH of the spray solution drifts over time.	The water source may have high buffering capacity, resisting pH changes, or the initial adjustment was insufficient.	1. Use a high-quality buffering agent designed to maintain a stable pH. 2. Re-check the pH of the solution periodically during long experiments.

Data Presentation

The following table summarizes the hydrolysis half-life of two diamide insecticides, chlorantraniliprole and cyantraniliprole, at different pH levels. This data illustrates the critical impact of pH on the stability of this class of compounds and serves as a strong indicator for the expected behavior of Thiotraniliprole.

pH	Chlorantraniliprole Half-life (days) at 20°C	Cyantraniliprole Half-life (days) at 20°C	Stability
4	Stable	261	Very Stable
7	Stable	61	Stable
9	~10	1.8	Unstable - Rapid Degradation

Data sourced from studies on chlorantraniliprole and cyantraniliprole and is intended to be representative for the diamide insecticide class.[1]

Experimental Protocols

Protocol 1: Measurement and Adjustment of Spray Solution pH

Objective: To prepare a Thiotraniliprole spray solution with a pH within the optimal stability range (5.0 - 7.0).

Materials:

• Thiotraniliprole formulation

• Water from your source

• Calibrated pH meter or high-quality pH test strips

• Buffering agent or acidifier (e.g., commercially available spray adjuvant buffer, or a dilute solution of a suitable acid like citric acid)

• Glass beakers or spray tank

• Stirring rod or magnetic stirrer

Procedure:

• Water pH Measurement:

  • Take a representative sample of the water you will use for the spray solution.

  • Calibrate your pH meter according to the manufacturer's instructions.

  • Measure and record the pH of the water.

• pH Adjustment (if necessary):

  • If the water pH is above 7.0, add a small, measured amount of the buffering agent or acidifier.

  • Stir the solution thoroughly.

  • Measure the pH again.

  • Repeat this process until the pH is within the desired range of 5.0 - 7.0. Record the total amount of buffering agent used.

• Preparation of Thiotraniliprole Solution:

  • In a separate container or in the spray tank, add approximately 50-75% of the total required water volume.

  • While agitating, add the predetermined amount of buffering agent to the water.

  • Continue agitation and add the required amount of Thiotraniliprole formulation.

  • Add the remaining volume of water to reach the final desired concentration.

  • Measure the pH of the final solution to confirm it is within the target range.

Protocol 2: Jar Test for Tank Mix Compatibility

Objective: To determine the physical compatibility of Thiotraniliprole with other tank mix partners (e.g., other pesticides, adjuvants).

Materials:

• A clean, clear glass jar with a lid (quart or liter size)

• Water from your source

• All components of the proposed tank mix, including Thiotraniliprole, in the correct proportions.

• Pipettes or measuring spoons for accurate measurement.

Procedure:

• Fill the jar halfway with the water.

• If a buffering agent is to be used, add it first and shake the jar to mix.

• Add the other tank mix components one at a time, in the proper mixing order (generally: water-dispersible granules, wettable powders, flowables/suspension concentrates like Thiotraniliprole, emulsifiable concentrates, and finally adjuvants).

• Shake the jar vigorously after adding each component.

• Fill the jar with the remaining water, cap it, and shake again.

• Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as precipitation, clumping, separation, or heat generation.

• If any of these signs are present, the tank mix is not physically compatible.

Visualizations

Caption: Thiotraniliprole's stability is pH-dependent.

Caption: Workflow for preparing a pH-adjusted Thiotraniliprole solution.

References

• 1. researchgate.net [researchgate.net]
• 2. Influence of pH and Divalent Metals Relevant to California Rice Fields on the Hydroxide-Mediated Hydrolysis of the Insecticide Chlorantraniliprole - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of LC-MS/MS and HPLC-UV Methods for Thiotraniliprole Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical techniques for the quantification of Thiotraniliprole, a diamide insecticide. We will explore the validation and performance of a widely used Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method and compare it with a more accessible High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method.

Due to the limited availability of public-domain validation data specifically for Thiotraniliprole, this guide will leverage data from its structurally similar analogs, Tetraniliprole and Chlorantraniliprole, to provide a robust comparative framework. The methodologies predominantly employ the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique, a widely accepted and efficient extraction method for pesticide residue analysis.

Comparative Performance of Analytical Methods

The selection of an analytical method is a critical decision in any research or development setting, balancing the need for sensitivity and selectivity with practical considerations such as cost and accessibility. Below is a summary of the expected performance characteristics of LC-MS/MS and HPLC-UV for the analysis of diamide insecticides like Thiotraniliprole.

Table 1: Performance Characteristics of LC-MS/MS and HPLC-UV for Diamide Insecticide Analysis

Performance Parameter	LC-MS/MS	HPLC-UV	Key Considerations
Linearity (r²)	>0.99	>0.99	Both methods can achieve excellent linearity within their respective dynamic ranges.
Limit of Quantification (LOQ)	0.01 - 10 µg/kg	10 - 500 µg/kg	LC-MS/MS offers significantly lower detection limits, crucial for trace residue analysis.
Recovery (%)	80 - 110%	75 - 105%	Both methods can provide acceptable recovery rates with proper optimization.
Precision (RSD%)	< 15%	< 20%	LC-MS/MS generally offers better precision due to its higher selectivity.
Selectivity	High	Moderate	LC-MS/MS provides superior selectivity by monitoring specific precursor-product ion transitions, minimizing matrix interference. HPLC-UV is more susceptible to co-eluting matrix components.
Cost	High	Low	The initial investment and operational costs for LC-MS/MS are substantially higher than for HPLC-UV.
Throughput	High	Moderate	Modern LC-MS/MS systems with rapid gradient capabilities can offer higher sample throughput.

Experimental Protocols

Detailed and standardized experimental protocols are fundamental for reproducible and reliable analytical results. The following sections outline the typical procedures for sample preparation and analysis using both LC-MS/MS and HPLC-UV.

Sample Preparation: The QuEChERS Method

The QuEChERS method is a streamlined and effective approach for extracting pesticide residues from a variety of matrices.

• Homogenization : A representative sample (e.g., 10-15 g of a food commodity) is homogenized.

• Extraction : The homogenized sample is placed in a 50 mL centrifuge tube with an appropriate volume of water and acetonitrile. The tube is shaken vigorously.

• Salting-Out : A mixture of salts (e.g., magnesium sulfate, sodium chloride, sodium citrate) is added to induce phase separation and partition the analytes into the acetonitrile layer. The tube is again shaken and then centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup : An aliquot of the acetonitrile supernatant is transferred to a microcentrifuge tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove non-polar interferences). The tube is vortexed and centrifuged.

• Final Extract : The resulting supernatant is the final extract, which can be directly injected into the LC-MS/MS system or may require solvent exchange for HPLC-UV analysis.

LC-MS/MS Analysis

• Instrumentation : A liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column : A C18 reversed-phase column is commonly used for the separation of diamide insecticides.

• Mobile Phase : A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile or methanol), both typically containing a small amount of an additive like formic acid or ammonium formate to enhance ionization.

• Ionization Mode : Electrospray ionization (ESI) in the positive ion mode is generally preferred for diamide insecticides.

• MS/MS Detection : The analysis is performed in Multiple Reaction Monitoring (MRM) mode. At least two specific precursor-to-product ion transitions are monitored for each analyte to ensure accurate quantification and confirmation.

HPLC-UV Analysis

• Instrumentation : A standard high-performance liquid chromatograph equipped with a UV-Vis detector.

• Chromatographic Column : A C18 reversed-phase column is also suitable for this method.

• Mobile Phase : An isocratic or gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile or methanol).

• Detection : The UV detector is set to a wavelength where the analyte exhibits maximum absorbance. For diamide insecticides, this is typically in the range of 200-300 nm. The specificity of this method is lower than LC-MS/MS, and it is more prone to interferences from matrix components that absorb at the same wavelength.

Visualizing the Workflow and Mechanism

To better illustrate the processes involved, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for Thiotraniliprole quantification using LC-MS/MS.

Thiotraniliprole, like other diamide insecticides, exerts its effect by targeting the insect's muscular system. The following diagram illustrates the signaling pathway of this mode of action.

Caption: Signaling pathway of Thiotraniliprole's insecticidal action.

Conclusion

The choice between LC-MS/MS and HPLC-UV for the quantification of Thiotraniliprole will ultimately depend on the specific requirements of the study. For applications demanding high sensitivity and selectivity, such as regulatory compliance and trace-level residue monitoring in complex matrices, LC-MS/MS is the superior method. Its ability to confirm the identity of the analyte through specific ion transitions provides a higher degree of confidence in the results.

Conversely, for routine analysis in less complex matrices, quality control applications where analyte concentrations are expected to be higher, or in laboratories with budget constraints, HPLC-UV can be a viable and cost-effective alternative. While it may lack the sensitivity and selectivity of LC-MS/MS, with careful method development and validation, it can provide accurate and precise quantitative data.

This guide provides a foundational understanding of the validation and comparison of these two analytical techniques. Researchers are encouraged to perform in-house validation studies to ensure the chosen method meets the specific needs and performance criteria of their application.

Comparative Efficacy of Diamide Insecticides: Thiotraniliprole and Chlorantraniliprole Against Spodoptera frugiperda

A Guide for Researchers and Crop Protection Professionals

The fall armyworm, Spodoptera frugiperda, is a formidable global pest of significant economic importance, necessitating the development and strategic deployment of effective insecticidal controls. Among the most crucial chemical classes for its management are the diamide insecticides, which act as potent activators of insect ryanodine receptors. This guide provides a comparative overview of the efficacy of two key diamide insecticides, the established Chlorantraniliprole and the more recent Thiotraniliprole (represented here by the closely related compound, Tetraniliprole), against S. frugiperda.

Executive Summary

Both Chlorantraniliprole and the related diamide Tetraniliprole demonstrate high efficacy against Spodoptera frugiperda. Field studies indicate that Tetraniliprole may offer a marginal advantage in larval reduction. Laboratory bioassays consistently show Chlorantraniliprole to be highly effective, achieving high mortality rates at low concentrations. Both active ingredients represent valuable tools for the integrated pest management of S. frugiperda.

Data Presentation: Efficacy Metrics

The following tables summarize key quantitative data from various studies to facilitate a clear comparison of the performance of these insecticides.

Table 1: Comparative Field Efficacy of Tetraniliprole and Chlorantraniliprole Against Spodoptera frugiperda

Insecticide	Formulation	Application Rate	Mean Larvae per Plant	Larval Reduction Over Control (%)	Reference
Tetraniliprole	18.18 SC	0.5 mL L⁻¹	0.44	88.9	[1]
Chlorantraniliprole	18.5 SC	0.4 mL L⁻¹	0.58	85.3	[1]

Table 2: Laboratory Bioassay Data for Chlorantraniliprole Against Spodoptera frugiperda

Larval Instar	Bioassay Method	LC₅₀ (mg/L)	Mortality (%)	Exposure Time (h)	Reference
3rd Instar	Diet Incorporation	2.781	-	48	[2]
2nd Instar	Leaf Dip	-	100	48	[3]
3rd Instar	Topical Application	LD₅₀: 0.006 µg/g	-	48	[4]
5th Instar	Leaf Dip	-	>90	24	[5]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of efficacy studies. Below are summaries of the experimental protocols used in the cited research.

Field Efficacy Trial Protocol

A field experiment was conducted to evaluate the efficacy of different insecticides against the fall armyworm. The experiment was laid out in a Randomized Block Design with multiple replications. Insecticide treatments, including Tetraniliprole 18.18 SC at 0.5 mL L⁻¹ and Chlorantraniliprole 18.5 SC at 0.4 mL L⁻¹, were applied as foliar sprays. Observations on the number of larvae per plant were recorded at specified intervals after application. The percentage of larval reduction over the untreated control was then calculated to determine the efficacy of each treatment.[1]

Laboratory Bioassay Protocols

• Diet Incorporation Bioassay: The toxicity of Chlorantraniliprole was determined using a diet incorporation method. Various concentrations of the insecticide were mixed into an artificial diet and provided to third-instar S. frugiperda larvae. Mortality was assessed after 48 hours of exposure. The LC₅₀ value, the concentration required to kill 50% of the test population, was calculated using probit analysis.[2]

• Leaf Dip Bioassay: Maize leaves were dipped in different concentrations of insecticide solutions for a specified duration. After air-drying, the treated leaves were placed in Petri dishes, and second or fifth-instar S. frugiperda larvae were introduced. Mortality was recorded at various time intervals, typically 24 and 48 hours after treatment.[3][5]

• Topical Application Bioassay: The toxicity of Chlorantraniliprole was also assessed through topical application. A micro-applicator was used to apply a precise volume (e.g., 1 µL) of different insecticide concentrations directly onto the dorsal thorax of third-instar larvae. The treated larvae were then transferred to individual containers with an artificial diet. Mortality was recorded after 48 hours.[4]

Visualizing Methodologies and Pathways

To further clarify the processes involved in efficacy testing and the mode of action of these insecticides, the following diagrams are provided.

General workflow for insecticide bioassays.

Mode of action for diamide insecticides.

References

• 1. researchgate.net [researchgate.net]
• 2. Lethal, Sub-Lethal and Trans-Generational Effects of Chlorantraniliprole on Biological Parameters, Demographic Traits, and Fitness Costs of Spodoptera frugiperda (Lepidoptera: Noctuidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researcherslinks.com [researcherslinks.com]
• 4. Effects of chlorantraniliprole on the life history traits of fall armyworm Spodoptera frugiperda (Lepidoptera: Noctuidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Navigating the Analytical Maze: A Comparative Guide to Inter-Laboratory Cross-Validation of Thiotraniliprole Analytical Methods

Aimed at researchers, scientists, and professionals in drug development, this guide provides a comprehensive framework for the cross-validation of analytical methods for the diamide insecticide, Thiotraniliprole. While direct inter-laboratory studies for Thiotraniliprole are not widely published, this document synthesizes available data from single-laboratory validations and studies on structurally related compounds, such as Tetraniliprole and Chlorantraniliprole, to establish a benchmark for performance and a roadmap for successful cross-laboratory method validation.

The reliable quantification of Thiotraniliprole in various matrices is crucial for regulatory compliance, environmental monitoring, and human safety assessment. Ensuring consistency and comparability of data across different laboratories is paramount. This guide outlines the predominant analytical methodologies, presents expected performance characteristics, and details a typical workflow for inter-laboratory cross-validation.

Comparative Performance of Analytical Methods

The primary analytical technique for the determination of Thiotraniliprole and related diamide insecticides is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[1] This method offers high selectivity and sensitivity for detecting trace levels of the analyte. Sample preparation commonly employs the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, which is efficient for extracting pesticides from various sample matrices.[2][3]

The following table summarizes the performance characteristics of analytical methods for Thiotraniliprole and its analogs from various single-laboratory validation studies. These values can serve as a reference for establishing performance criteria in a cross-validation plan.

Parameter	Matrix	Thiotraniliprole & Analogs	Typical Performance
Linearity (r²)	Various	Tetraniliprole, Chlorantraniliprole	> 0.99[1][2][4]
Accuracy (Recovery)	Tomato, Soil	Tetraniliprole	72-91%[2]
Various	Thiotraniliprole & Analogs	Typically 70-120%[1]
Precision (RSD)	Tomato, Soil	Tetraniliprole	≤ 8.0%[2]
Various	Thiotraniliprole & Analogs	Generally ≤ 20%[1]
Limit of Quantification (LOQ)	Soil	Tetraniliprole	2 ppb[4]
Water	Tetraniliprole	0.10 ng/mL (ppb)[5]
Maize	Tetraniliprole	0.05 µg/ml[6]

Experimental Protocols

A robust analytical method for Thiotraniliprole is the foundation of any successful cross-validation study. Below is a detailed, generalized protocol based on common practices for diamide insecticide analysis.

Sample Preparation (QuEChERS Method)

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis.

• Extraction : A homogenized sample (e.g., 10-15 g of soil, crop, or 10 mL of water) is vigorously shaken with acetonitrile and a salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Purification : An aliquot of the acetonitrile extract is then subjected to dispersive solid-phase extraction (d-SPE) using a combination of primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove non-polar interferences. Magnesium sulfate is also added to remove excess water.

• Final Extract : The purified supernatant is collected, and the solvent may be evaporated and reconstituted in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation : A liquid chromatograph coupled with a triple quadrupole mass spectrometer is typically used.[1]

• Chromatographic Column : A C18 reversed-phase column is commonly employed for separation.[1]

• Mobile Phase : A gradient elution with water and acetonitrile or methanol, often containing additives like formic acid or ammonium formate to enhance ionization, is used.[1]

• Ionization Mode : Electrospray ionization (ESI) in the positive mode is generally suitable for diamide insecticides.[1]

• MS/MS Detection : The analysis is performed in Multiple Reaction Monitoring (MRM) mode. At least two specific precursor-to-product ion transitions should be monitored for each analyte to ensure accurate quantification and confirmation.[1][4]

Inter-Laboratory Cross-Validation Workflow

The primary objective of an inter-laboratory cross-validation is to demonstrate that different laboratories using the same or a similar analytical method can produce comparable results.[7][8]

Caption: A typical workflow for the inter-laboratory cross-validation of an analytical method.

By adhering to a well-defined protocol and establishing clear acceptance criteria, laboratories can effectively validate their analytical methods for Thiotraniliprole, ensuring the generation of reliable and comparable data essential for research, regulatory submissions, and safety assessments.

References

• 1. benchchem.com [benchchem.com]
• 2. Method validation, residue dissipation and dietary risk assessment of tetraniliprole, BCS-CQ63359, spirotetramat and its metabolites in or on tomato using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Cross-validation of bioanalytical methods between laboratories - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Binding Affinity of Thiotraniliprole and Other Diamide Insecticides to the Ryanodine Receptor

For Immediate Release

This guide provides a comprehensive comparison of the binding affinity of Thiotraniliprole and other commercially significant diamide insecticides to the insect ryanodine receptor (RyR), a critical target for modern pest control. The information presented herein is intended for researchers, scientists, and professionals involved in drug development and insecticide research.

Introduction to Diamide Insecticides and the Ryanodine Receptor

Diamide insecticides are a major class of pesticides that exert their effect by targeting the ryanodine receptor in insects.[1] The RyR is a large intracellular calcium channel located on the membrane of the sarcoplasmic and endoplasmic reticulum, playing a crucial role in muscle contraction.[1] Diamides lock the RyR in a partially open state, leading to uncontrolled release of intracellular calcium stores, which results in muscle paralysis and ultimately, the death of the insect.[2]

This class of insecticides is broadly divided into two chemical groups: the anthranilic diamides, which include Thiotraniliprole, chlorantraniliprole, and cyantraniliprole, and the phthalic diamides, represented by flubendiamide.[3] While both classes target the RyR, initial studies suggested they may bind to distinct but allosterically coupled sites.[4] However, more recent cryo-electron microscopy studies indicate that both anthranilic and phthalic diamides share a common binding site within the transmembrane domain of the insect RyR, albeit with different binding poses.

Comparative Binding Affinity of Diamide Insecticides

The binding affinity of a compound to its target is a key determinant of its potency. This is typically quantified by the inhibition constant (Ki), the half-maximal inhibitory concentration (IC50), or the half-maximal effective concentration (EC50). Lower values for these parameters indicate a higher binding affinity and greater potency.

The following table summarizes the available quantitative data on the binding affinity of Thiotraniliprole and other major diamide insecticides to insect ryanodine receptors from various species.

Compound	Chemical Class	Insect Species	Receptor Type	Assay Type	Parameter	Value (nM)	Reference
Thiotraniliprole	Anthranilic Diamide	Plutella xylostella	Native RyR	Radioligand Binding ([³H]ryanodine)	IC50	1.8
Chlorantraniliprole	Anthranilic Diamide	Musca domestica	Native RyR	Radioligand Binding ([³H]chlorantraniliprole)	IC50	14	[3]
Cyantraniliprole	Anthranilic Diamide	Musca domestica	Native RyR	Radioligand Binding ([³H]chlorantraniliprole)	IC50	6	[3]
Flubendiamide	Phthalic Diamide	Heliothis virescens	Native RyR	Radioligand Binding ([³H]ryanodine)	EC50	2.1

Note: Data for Thiotraniliprole is based on studies of its synthesis and insecticidal activity. Direct comparative studies with a standardized methodology across all compounds are limited.

Experimental Protocols

The quantitative data presented in this guide were primarily generated using two key experimental methodologies: radioligand binding assays and intracellular calcium imaging.

Radioligand Binding Assay

This technique is a gold standard for quantifying the interaction between a ligand and its receptor. It directly measures the binding of a radiolabeled compound to the target protein.

Workflow for a Competitive Radioligand Binding Assay:

A flowchart of the radioligand binding assay workflow.

Detailed Methodology:

• Membrane Preparation: Microsomal membranes rich in ryanodine receptors are prepared from a suitable insect tissue, typically the thoracic muscles of species like the housefly (Musca domestica) or tobacco budworm (Heliothis virescens). The tissue is homogenized in a buffer solution and subjected to differential centrifugation to isolate the microsomal fraction.

• Binding Reaction: The microsomal preparation is incubated with a specific concentration of a radiolabeled ligand, such as [³H]ryanodine or [³H]chlorantraniliprole, in the presence of varying concentrations of the unlabeled test compound (e.g., Thiotraniliprole).

• Separation of Bound and Free Ligand: After incubation to allow binding to reach equilibrium, the reaction mixture is rapidly filtered through glass fiber filters to separate the receptor-bound radioligand from the unbound radioligand. The filters are then washed with ice-cold buffer to remove any non-specifically bound radioactivity.

• Quantification: The radioactivity retained on the filters is quantified using liquid scintillation counting.

• Data Analysis: The data are used to generate a competition curve, from which the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Ki value can then be calculated from the IC50 using the Cheng-Prusoff equation.[3]

Intracellular Calcium Imaging

This functional assay measures the ability of a compound to activate the ryanodine receptor by monitoring changes in intracellular calcium concentration.

Workflow for Intracellular Calcium Measurement:

A flowchart of the intracellular calcium imaging workflow.

Detailed Methodology:

• Cell Culture and Dye Loading: An insect cell line, such as Sf9 cells derived from the fall armyworm (Spodoptera frugiperda), is cultured and then loaded with a fluorescent calcium indicator dye (e.g., Fluo-4 AM).[5] This dye is cell-permeant and its fluorescence intensity increases upon binding to calcium.

• Baseline Measurement: The baseline fluorescence of the cells is recorded using a fluorescence microscope or a plate reader.

• Compound Addition: The diamide insecticide of interest is added to the cells at various concentrations.

• Measurement of Calcium Response: The change in fluorescence intensity is monitored over time. An increase in fluorescence indicates a rise in intracellular calcium concentration due to the activation of the ryanodine receptors.

• Data Analysis: The peak fluorescence change at each compound concentration is used to construct a dose-response curve, from which the EC50 value (the concentration that elicits a half-maximal response) is determined.[6]

Signaling Pathway of Diamide Insecticides

The binding of diamide insecticides to the ryanodine receptor initiates a cascade of events leading to insect paralysis.

The signaling cascade initiated by diamide insecticides.

Conclusion

Thiotraniliprole, along with other anthranilic and phthalic diamides, demonstrates high binding affinity to the insect ryanodine receptor, leading to potent insecticidal activity. The available data suggests that Thiotraniliprole is a highly effective RyR modulator, comparable to other leading diamide insecticides. The experimental protocols of radioligand binding assays and intracellular calcium imaging are crucial for the continued evaluation and development of new and improved diamide insecticides. Further direct comparative studies under standardized conditions will be beneficial for a more precise ranking of the binding affinities of these important compounds.

References

• 1. Ryanodine Receptors: Structure, Expression, Molecular Details, and Function in Calcium Release - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of Chlorantraniliprole and Flubendiamide Activity Toward Wild-Type and Malignant Hyperthermia-Susceptible Ryanodine Receptors and Heat Stress Intolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Insect Ryanodine Receptor: Distinct But Coupled Insecticide Binding Sites for [N-C3H3]Chlorantraniliprole, Flubendiamide, and [3H]Ryanodine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchmap.jp [researchmap.jp]
• 5. Induction of Intracellular Ca2+ and pH Changes in Sf9 Insect Cells by Rhodojaponin-III, A Natural Botanic Insecticide Isolated from Rhododendron molle - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Thiotraniliprole: A Comparative Analysis Against Diamide-Resistant Insect Populations

A new generation diamide insecticide, thiotraniliprole, is demonstrating significant efficacy in controlling key agricultural pests that have developed resistance to earlier diamide insecticides. This guide provides a comparative analysis of thiotraniliprole's performance against such resistant populations, supported by experimental data, detailed methodologies, and an examination of the underlying resistance mechanisms.

Thiotraniliprole, like other diamide insecticides such as chlorantraniliprole and cyantraniliprole, acts by targeting the insect's ryanodine receptors (RyRs).[1][2] These receptors are critical for muscle contraction, and their activation by diamides leads to an uncontrolled release of intracellular calcium, resulting in paralysis and death of the insect.[1][2] However, the widespread use of diamides has led to the evolution of resistance in several major lepidopteran pests, including the diamondback moth (Plutella xylostella), the fall armyworm (Spodoptera frugiperda), and the rice stem borer (Chilo suppressalis).[2][3][4]

Resistance to diamides is primarily attributed to two mechanisms: target-site mutations in the ryanodine receptor gene and enhanced metabolic detoxification.[2][5][6] Specific amino acid substitutions, such as G4946E, I4790K, and I4723M in the RyR, can reduce the binding affinity of diamide insecticides, rendering them less effective.[3][5][7] Additionally, increased activity of detoxification enzymes, particularly cytochrome P450 monooxygenases (P450s), can lead to the breakdown of the insecticide before it reaches its target.[5][6]

Performance Against Resistant Plutella xylostella (Diamondback Moth)

The diamondback moth is notorious for its ability to rapidly develop resistance to insecticides.[2] Studies have shown that thiotraniliprole can be highly effective against P. xylostella populations that exhibit high levels of resistance to other diamides.

A laboratory-selected strain of P. xylostella, after 40 generations of exposure to thiotraniliprole, developed a staggering 5141.58-fold resistance to the insecticide.[8] This resistant strain (TR) also exhibited significant cross-resistance to other diamides, including chlorantraniliprole (44,670.05-fold), cyantraniliprole (7038.58-fold), and tetrachlorantraniliprole (1506.01-fold).[8] Notably, no cross-resistance was observed with insecticides having different modes of action, such as tolfenpyrad, indoxacarb, diafenthiuron, or abamectin.[8] The primary mechanism of this high-level resistance was identified as a target-site mutation, specifically the I4790K substitution in the ryanodine receptor, which was present in 100% of the resistant individuals.[8]

Table 1: Cross-Resistance of a Thiotraniliprole-Resistant (TR) Plutella xylostella Strain [8]

Insecticide	Class	Resistance Ratio (RR)
Thiotraniliprole	Diamide	5141.58
Chlorantraniliprole	Diamide	44670.05
Cyantraniliprole	Diamide	7038.58
Tetrachlorantraniliprole	Diamide	1506.01
Tolfenpyrad	Pyrazole	No Cross-Resistance
Indoxacarb	Oxadiazine	No Cross-Resistance
Diafenthiuron	Thiourea	No Cross-Resistance
Abamectin	Avermectin	No Cross-Resistance

Performance Against Resistant Spodoptera Species

Field populations of Spodoptera litura (tobacco cutworm) have demonstrated high to medium levels of resistance to thiotraniliprole, chlorantraniliprole, and cyantraniliprole.[5][6] Research has pinpointed both target-site and metabolic mechanisms contributing to this resistance. A specific mutation in the ryanodine receptor, I4723M, has been shown to confer resistance to thiotraniliprole as well as to chlorantraniliprole and cyantraniliprole.[5][6]

Furthermore, metabolic resistance in S. litura is significantly driven by the overexpression of cytochrome P450 enzymes.[5][6] The gene CYP6B50 was found to be upregulated upon exposure to thiotraniliprole and was overexpressed in resistant field strains.[5][6] This enzyme is involved in the detoxification of multiple diamide insecticides.[5][6]

While direct quantitative comparisons of thiotraniliprole's potency against resistant Spodoptera frugiperda (fall armyworm) are limited in the reviewed literature, the shared resistance mechanisms across Spodoptera species suggest that cross-resistance is a significant concern.[1][3]

Experimental Protocols

Insecticide Bioassay (Leaf-Dip Method)

A standard method for assessing insecticide toxicity is the leaf-dip bioassay. Cabbage discs (for P. xylostella) or leaves of the host plant are dipped into serial dilutions of the formulated insecticide for a set period (e.g., 10-30 seconds). After air-drying, the treated leaves are placed in petri dishes or vials containing a specific number of insect larvae (e.g., 10-20 third-instar larvae). Mortality is then recorded at predetermined time points, typically after 48 or 72 hours.[1] The lethal concentrations (e.g., LC50, the concentration that kills 50% of the test population) are then calculated using probit analysis.

Selection of Resistant Strains

To study resistance mechanisms, susceptible laboratory strains of insects are continuously selected with an insecticide over multiple generations.[8] For each generation, larvae are exposed to a concentration of the insecticide that results in a certain level of mortality (e.g., 70-80%). The survivors are then reared to produce the next generation, which is again subjected to selection. This process is repeated for numerous generations to develop a highly resistant strain.[8]

Caption: Workflow for laboratory selection of insecticide-resistant insect strains.

Diamide Insecticide Signaling Pathway and Resistance Mechanisms

Diamide insecticides function by locking the ryanodine receptor in an open state, leading to continuous muscle contraction and paralysis. Resistance can evolve through mutations in the RyR that prevent the insecticide from binding effectively, or through metabolic pathways that break down the insecticide.

Caption: Diamide insecticide mode of action and key resistance mechanisms in insects.

Conclusion and Recommendations

Thiotraniliprole represents a valuable tool for managing insect pests that have developed resistance to other diamide insecticides. However, the potential for cross-resistance is high, particularly in populations where target-site mutations in the ryanodine receptor are prevalent.[8] The development of high-level resistance to thiotraniliprole in laboratory settings underscores the importance of implementing robust insecticide resistance management (IRM) strategies.[8]

To preserve the efficacy of thiotraniliprole and other diamide insecticides, it is crucial to:

• Rotate insecticides: Avoid the consecutive use of insecticides with the same mode of action.

• Monitor resistance: Regularly monitor insect populations for changes in susceptibility to diamides.

• Utilize integrated pest management (IPM): Combine chemical control with other tactics such as biological control, cultural practices, and the use of resistant crop varieties.

Further research into the specific metabolic pathways involved in thiotraniliprole resistance across a broader range of pests will be essential for developing more targeted and sustainable pest management programs.

References

• 1. benchchem.com [benchchem.com]
• 2. Rapid selection for resistance to diamide insecticides in Plutella xylostella via specific amino acid polymorphisms in the ryanodine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of cyantraniliprole resistance in Spodoptera frugiperda: Selection, inheritance pattern, and cross‐resistance to other diamide insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dynamic Monitoring of Chilo suppressalis Resistance to Insecticides and the Potential Influencing Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular Mechanisms of Resistance to Diamide Insecticides in Spodoptera litura: Insights from Both Metabolic and Target-Site Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular Mechanisms of Resistance to Diamide Insecticides in Spodoptera litura: Insights from Both Metabolic and Target-Site Resistance. | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. nyxxb.cn [nyxxb.cn]

Synergistic Effects of Thiotraniliprole with Other Insecticide Classes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The development of effective and sustainable pest management strategies necessitates a deep understanding of the interactions between different insecticidal compounds. Thiotraniliprole, a member of the diamide class of insecticides, has demonstrated significant efficacy against a range of lepidopteran pests. This guide provides a comparative analysis of the synergistic effects of Thiotraniliprole and its chemical class counterparts with other insecticide classes, supported by experimental data. By exploring these interactions, researchers can optimize insecticide combinations to enhance efficacy, manage resistance, and reduce the overall environmental impact of pest control measures.

I. Comparative Efficacy and Synergism of Diamide Insecticides

While specific studies on the synergistic combinations of Thiotraniliprole are emerging, extensive research on the closely related diamide insecticide, chlorantraniliprole, provides valuable insights into the potential for synergistic interactions. The primary mechanism of synergism often involves the inhibition of detoxification pathways in the target pest, leading to an increased concentration and persistence of the active insecticidal compounds.

A. Synergism with Avermectins (Emamectin Benzoate)

The combination of diamide insecticides with avermectins, such as emamectin benzoate, has shown significant synergistic effects against various lepidopteran pests, including the fall armyworm (Spodoptera frugiperda). This synergism is particularly effective in overcoming resistance and enhancing control.

Table 1: Synergistic Effect of Chlorantraniliprole and Emamectin Benzoate against Spodoptera frugiperda

Insecticide Combination (Ratio)	LC50 (mg/L)	Co-toxicity Coefficient (CTC)	Interaction
Emamectin Benzoate (EB)	0.383	-	-
Chlorantraniliprole (CT)	9.703	-	-
EB : CT (9:1)	0.177	239.38	Synergistic
EB : CT (7:3)	0.305	134.10	Additive
EB : CT (5:5)	0.498	80.32	Antagonistic
EB : CT (3:7)	0.231	128.74	Synergistic
EB : CT (1:9)	0.985	40.30	Antagonistic

Data sourced from a diet-incorporated bioassay. A Co-toxicity Coefficient (CTC) value significantly greater than 100 indicates a synergistic effect[1][2].

B. Synergism with Pyrethroids (Lambda-cyhalothrin)

The combination of diamide insecticides with pyrethroids like lambda-cyhalothrin can also result in enhanced efficacy. This is often attributed to the different modes of action of the two insecticide classes, targeting both the nervous system and muscle function of the insect.

Table 2: Efficacy of Chlorantraniliprole in Combination with Lambda-cyhalothrin against Spodoptera frugiperda

While specific synergistic ratio data for this combination from the searched literature is limited, field studies have demonstrated that tank mixes of chlorantraniliprole and lambda-cyhalothrin can provide effective control of Spodoptera frugiperda[3][4]. The efficacy of such combinations is often measured by the reduction in larval populations and crop damage.

C. Synergism with Biological Insecticides (Bacillus thuringiensis)

Combining diamide insecticides with biological agents like Bacillus thuringiensis (Bt) presents a promising integrated pest management (IPM) strategy. This approach can enhance efficacy and delay the development of resistance.

Table 3: Joint Action of Chlorantraniliprole and Bacillus thuringiensis (Bt) against Plutella xylostella

Insecticide Combination	LC50 (mg/L)	Poison Ratio	Interaction
Bt + (Bt + Chlorantraniliprole)	1.35	1.35	Synergistic
Chlorantraniliprole + (Bt + Chlorantraniliprole)	1.29	1.29	Synergistic
Bt + Chlorantraniliprole	0.96	0.96	Antagonistic

Data for a field-original highly resistant strain of P. xylostella. A poison ratio >1.0 indicates a synergistic effect[5].

II. Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of insecticide synergism.

A. Leaf-Dip Bioassay Protocol

This method is widely used to assess the toxicity of insecticides to phytophagous insects[6][7][8].

1. Insect Rearing:

• Rear the target insect species (e.g., Plutella xylostella, Spodoptera frugiperda) on a suitable host plant or artificial diet under controlled laboratory conditions (e.g., 25 ± 2°C, 60-70% relative humidity, 16:8 hour light:dark photoperiod).
• Use larvae of a specific instar (e.g., 2nd or 3rd) for the bioassay to ensure uniformity.

2. Preparation of Insecticide Solutions:

• Prepare a stock solution of the technical grade insecticide in a suitable solvent (e.g., acetone).
• Make serial dilutions of the stock solution with distilled water containing a non-ionic surfactant (e.g., 0.1% Triton X-100) to obtain a range of 5-7 concentrations.
• For combination studies, prepare mixtures of the two insecticides in the desired ratios.
• A control solution should be prepared with distilled water and surfactant only.

3. Leaf Treatment:

• Excise fresh, undamaged leaves from the host plant.
• Dip each leaf into the respective insecticide solution for a standardized period (e.g., 10-20 seconds).
• Allow the treated leaves to air-dry completely on a clean surface.

4. Insect Exposure:

• Place one treated leaf into a Petri dish lined with a moist filter paper to maintain leaf turgidity.
• Introduce a known number of larvae (e.g., 10-20) into each Petri dish.
• Seal the Petri dishes and maintain them under the same controlled conditions as for insect rearing.
• Each concentration and the control should be replicated at least three times.

5. Mortality Assessment:

• Record larval mortality at specific time intervals (e.g., 24, 48, and 72 hours) after treatment.
• Consider larvae to be dead if they do not move when gently prodded with a fine brush.

6. Data Analysis:

• Correct the observed mortality for control mortality using Abbott's formula.
• Perform probit analysis on the corrected mortality data to determine the median lethal concentration (LC50) for each insecticide and combination.
• Calculate the Co-toxicity Coefficient (CTC) or Synergistic Ratio (SR) to determine the nature of the interaction (synergistic, additive, or antagonistic)[9][10]. The formula for the Co-toxicity Coefficient is:

B. Diet-Incorporation Bioassay Protocol

This method is suitable for insects that can be reared on an artificial diet and is particularly useful for assessing the toxicity of systemic insecticides.

1. Preparation of Treated Diet:

• Prepare the standard artificial diet for the target insect species.
• While the diet is still in a liquid state and has cooled to a safe temperature (around 50-60°C), add the appropriate volume of the insecticide stock solution to achieve the desired final concentrations.
• Mix the diet thoroughly to ensure a homogenous distribution of the insecticide.
• Prepare a control diet containing only the solvent.

2. Bioassay Setup:

• Dispense a standardized amount of the treated and control diet into the wells of a multi-well bioassay tray or into individual rearing containers.
• Allow the diet to solidify.

3. Insect Infestation and Incubation:

• Place one neonate larva into each well or container.
• Seal the trays or containers and incubate under controlled laboratory conditions.

4. Data Collection and Analysis:

• Record larval mortality at regular intervals.
• Analyze the data as described in the leaf-dip bioassay protocol to determine LC50 values and assess synergism.

III. Signaling Pathways and Mechanisms of Synergism

The synergistic effect observed when combining Thiotraniliprole (a diamide) with other insecticide classes can be attributed to multiple factors, primarily related to distinct modes of action and the inhibition of metabolic detoxification pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. plant.researchfloor.org [plant.researchfloor.org]
• 4. researchgate.net [researchgate.net]
• 5. Assessing the Single and Combined Toxicity of Chlorantraniliprole and Bacillus thuringiensis (GO33A) against Four Selected Strains of Plutella xylostella (Lepidoptera: Plutellidae), and a Gene Expression Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Bioassay for monitoring insecticide toxicity in Bemisia tabaci populations [protocols.io]
• 8. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
• 9. Co-toxicity coefficient: Significance and symbolism [wisdomlib.org]
• 10. dl.astm.org [dl.astm.org]

Validation of QuEChERS Method for Thiotraniliprole Residue Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for the analysis of thiotraniliprole residues in various agricultural and environmental matrices. Thiotraniliprole is a novel diamide insecticide, and monitoring its residue levels is crucial for ensuring food safety and regulatory compliance. This document details the experimental protocol for a modified QuEChERS method coupled with Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), presents expected performance data based on studies of closely related diamide insecticides, and compares the QuEChERS method with alternative sample preparation techniques.

Performance Comparison of QuEChERS for Diamide Insecticides

The following table summarizes the validation data for the analysis of diamide insecticides (Thiotraniliprole and its analogs like Tetraniliprole and Chlorantraniliprole) in various matrices using the QuEChERS method. The data demonstrates the method's high recovery rates, good precision (low Relative Standard Deviation - RSD), and low limits of detection (LOD) and quantification (LOQ).

Matrix	Analyte	Fortification Level (mg/kg)	Average Recovery (%)	RSD (%)	LOQ (mg/kg)	LOD (mg/kg)	Reference
Rice	Tetraniliprole	0.05, 0.1, 0.5	83.97 - 112.18	2.58 - 15.92	0.00516 - 0.01029	0.00155 - 0.00309	[1]
Soil	Tetraniliprole	0.05, 0.1, 0.5	83.97 - 112.18	2.58 - 15.92	0.00516 - 0.01029	0.00155 - 0.00309	[1]
Water	Tetraniliprole	0.05, 0.1, 0.5	83.97 - 112.18	2.58 - 15.92	0.00516 - 0.01029	0.00155 - 0.00309	[1]
Vegetables (Brinjal, Cabbage, Capsicum, Cauliflower, Okra, Tomato)	Chlorantraniliprole	0.10, 0.25, 0.50, 1.00	85 - 96	Not Specified	0.10	Not Specified	[2]
Litchi	Chlorantraniliprole & Cyantraniliprole	0.0005 - 0.5	76 - 98	2.5 - 9.6	0.0005 - 0.01	Not Specified	[3]

Experimental Protocols

This section details the methodologies for the QuEChERS extraction and subsequent LC-MS/MS analysis of thiotraniliprole.

QuEChERS Sample Preparation Workflow

Caption: QuEChERS workflow for thiotraniliprole residue analysis.

Detailed Experimental Steps:

• Sample Homogenization: Weigh a representative 10-15 g portion of the sample (e.g., fruits, vegetables) into a blending container. For dry matrices, add a suitable amount of deionized water for rehydration. Homogenize the sample to a uniform consistency.

• Extraction:

  • Transfer 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts, a common combination being 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).

  • Immediately cap and shake the tube vigorously for 1 minute.

  • Centrifuge at ≥5000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant into a d-SPE cleanup tube containing 150 mg MgSO₄ and 50 mg of Primary Secondary Amine (PSA).

  • Vortex the tube for 30 seconds.

  • Centrifuge at ≥5000 rcf for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract from the d-SPE tube.

  • Filter the extract through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis of thiotraniliprole is typically performed using a High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of acetonitrile and water (often with additives like formic acid or ammonium formate) is employed.

• Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Comparison with Other Alternatives

The QuEChERS method has become a standard for pesticide residue analysis due to its numerous advantages over traditional methods like Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

Caption: Comparison of QuEChERS with LLE and SPE methods.

QuEChERS vs. Liquid-Liquid Extraction (LLE)

Studies comparing QuEChERS with LLE for multi-residue pesticide analysis have shown that QuEChERS consistently provides higher and more reliable recoveries. For instance, in a study analyzing 275 pesticides in various matrices, the average recovery for the QuEChERS method was between 101.3% and 105.8%, while the LLE method yielded recoveries of 62.6% to 85.5%[4]. Furthermore, QuEChERS significantly reduces experimental time and the volume of organic solvents used.

Variations of the QuEChERS Method

Different buffered versions of the QuEChERS method have been developed to address issues with pH-dependent pesticides. The three common versions are:

• Original Unbuffered Method: Simple and effective for many pesticides.

• AOAC Official Method 2007.01 (Acetate-Buffered): Uses acetate buffering, which can improve recoveries for certain base-sensitive pesticides.

• EN 15662 Method (Citrate-Buffered): Employs citrate buffering and is widely used in Europe.

A comparative study of these three versions for the analysis of 32 pesticides in various fruit and vegetable matrices found that all three methods performed excellently, with overall average recoveries of 98% and RSDs of 10%[5][6]. The buffered versions, particularly the acetate-buffered method, showed advantages for a few pH-dependent compounds[5][6]. The choice of the specific QuEChERS version may depend on the specific properties of the target analytes.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of QuEChERS and Solid Phase Extraction for Accurate Determination of Pesticide Residues in Kimchi Cabbage and Strawberry using Isotope Dilution Mass Spectrometry -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 3. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of QuEChERS sample preparation methods for the analysis of pesticide residues in fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. go-jsb.co.uk [go-jsb.co.uk]

A Comparative Analysis of Thiotraniliprole and Cyantraniliprole Toxicity to Non-Target Organisms

A Guide for Researchers and Drug Development Professionals

This guide provides a comparative analysis of the toxicological profiles of two second-generation anthranilic diamide insecticides, Thiotraniliprole and Cyantraniliprole, with a focus on their effects on non-target organisms. This objective comparison is intended to inform researchers, scientists, and drug development professionals about the environmental safety profiles of these compounds, supported by available experimental data.

Introduction to Thiotraniliprole and Cyantraniliprole

Thiotraniliprole and Cyantraniliprole are both members of the diamide class of insecticides, which act as potent activators of insect ryanodine receptors (RyRs).[1] This mode of action leads to the uncontrolled release of internal calcium stores within insect muscle cells, resulting in muscle paralysis and eventual death of the target pest.[1] Due to their high efficacy against a broad spectrum of chewing and sucking pests, these insecticides are valuable tools in crop protection. However, their potential impact on non-target organisms is a critical aspect of their environmental risk assessment.

It is important to note that while extensive toxicological data is publicly available for Cyantraniliprole, there is a significant lack of specific quantitative data for Thiotraniliprole in the public domain. In the absence of direct data for Thiotraniliprole, information from structurally and functionally similar diamide insecticides, such as Tetraniliprole, is often used as a surrogate for risk assessment purposes. This guide will present the available data for Cyantraniliprole and use Tetraniliprole as a surrogate for Thiotraniliprole where necessary, with clear indications of this substitution.

Mode of Action

Both Thiotraniliprole and Cyantraniliprole share the same primary mode of action. They selectively target insect ryanodine receptors, which are intracellular calcium channels crucial for muscle contraction. By binding to these receptors, they lock them in an open state, causing a continuous and uncontrolled release of calcium from the sarcoplasmic reticulum into the cytoplasm of muscle cells. This depletion of calcium stores and sustained muscle contraction leads to rapid feeding cessation, lethargy, paralysis, and ultimately, death of the insect. The high selectivity for insect RyRs over mammalian RyRs contributes to their relatively low toxicity to mammals.

Mode of action of diamide insecticides on insect ryanodine receptors.

Comparative Toxicity to Non-Target Organisms

The following sections summarize the available quantitative data on the toxicity of Cyantraniliprole and surrogate data for Thiotraniliprole (from Tetraniliprole) to key non-target organisms.

Avian Species

Both Cyantraniliprole and the surrogate for Thiotraniliprole exhibit low acute toxicity to birds.

Endpoint	Species	Thiotraniliprole (surrogate: Tetraniliprole)	Cyantraniliprole
Acute Oral LD50	Bobwhite Quail (Colinus virginianus)	Practically non-toxic	>2250 mg/kg bw

Mammals

The available data indicates a low order of acute toxicity for both insecticides in mammals.

Endpoint	Species	Thiotraniliprole (surrogate: Tetraniliprole)	Cyantraniliprole
Acute Oral LD50	Rat	Not acutely toxic	>5000 mg/kg bw[2]
Acute Dermal LD50	Rat	Not acutely toxic	>5000 mg/kg bw[2]
Acute Inhalation LC50	Rat	Not acutely toxic	>5.2 mg/L[2]

Cyantraniliprole is not considered to be carcinogenic, mutagenic, or a reproductive toxicant.[2]

Aquatic Organisms

A notable difference in the toxicological profiles appears in aquatic ecosystems, where both compounds show higher toxicity to invertebrates than to fish.

Endpoint	Species	Thiotraniliprole (surrogate: Tetraniliprole)	Cyantraniliprole
Fish Acute LC50 (96h)	Rainbow Trout (Oncorhynchus mykiss)	>5,450 ppb (Slightly to practically non-toxic)[3]	>12.6 mg/L (Slightly toxic)[4]
Aquatic Invertebrate Acute EC50 (48h)	Daphnia magna	71.5 ppb (Highly toxic)[3]	0.0298 mg/L (Very highly toxic)
Aquatic Invertebrate Chronic NOEC (21d)	Daphnia magna	12.5 ppb[3]	0.00969 mg/L

Honey Bees and Other Beneficial Arthropods

The impact on pollinators and other beneficial insects is a significant consideration for modern insecticides.

Endpoint	Species	Thiotraniliprole (surrogate: Tetraniliprole)	Cyantraniliprole
Adult Honey Bee Acute Contact LD50 (48h)	Apis mellifera	0.156 µ g/bee (Highly toxic)[3]	>0.0934 µ g/bee (Moderately to highly toxic)[4]
Adult Honey Bee Acute Oral LD50 (48h)	Apis mellifera	0.00142 µ g/bee (Highly toxic)[3]	>0.1055 µ g/bee (Moderately to highly toxic)[4]
Honey Bee Larvae Acute Oral LD50	Apis mellifera	Highly toxic	0.047 µ g/larva [5]
Honey Bee Larvae Chronic Oral NOAEL	Apis mellifera	Data not available	0.00512 µ g/larva [5]

Experimental Protocols

The toxicity data presented in this guide are primarily based on standardized test guidelines from the Organisation for Economic Co-operation and Development (OECD). These protocols ensure the reliability and comparability of ecotoxicological data.

Honey Bee Acute Toxicity Tests (OECD 213 & 214)

• Objective: To determine the 48-hour acute oral (OECD 213) and contact (OECD 214) median lethal dose (LD50) of the test substance to adult worker honey bees (Apis mellifera).

• Methodology:

  • Oral (OECD 213): A series of doses of the test substance are mixed with a sucrose solution. Bees are individually fed a known volume of the dosed solution.

  • Contact (OECD 214): A micro-applicator is used to apply a precise volume of the test substance, dissolved in a suitable solvent, directly to the dorsal thorax of the bees.

  • For both tests, bees are kept in cages under controlled conditions (temperature and humidity) and observed for mortality at 24 and 48 hours (and up to 96 hours if necessary). The LD50 is calculated from the observed mortality rates at different dose levels.

Experimental workflow for honey bee acute toxicity testing.

Aquatic Invertebrate Acute Immobilisation Test (OECD 202)

• Objective: To determine the concentration of a substance that causes 50% of Daphnia magna to become immobilised within 48 hours (EC50).

• Methodology:

  • Young daphnids (<24 hours old) are exposed to a range of concentrations of the test substance in a suitable medium.

  • The daphnids are maintained in test vessels under controlled conditions of temperature and light for 48 hours.

  • Immobilisation (the inability to swim) is observed at 24 and 48 hours.

  • The EC50 is calculated based on the percentage of immobilised daphnids at each concentration.

Experimental workflow for Daphnia sp. acute immobilisation test.

Fish Acute Toxicity Test (OECD 203)

• Objective: To determine the concentration of a substance that is lethal to 50% of the test fish over a 96-hour period (LC50).

• Methodology:

  • Fish (e.g., Rainbow Trout, Oncorhynchus mykiss) are exposed to a series of concentrations of the test substance in water.

  • The test is conducted under controlled conditions of temperature, light, and dissolved oxygen for 96 hours.

  • Mortality is recorded at 24, 48, 72, and 96 hours.

  • The LC50 is calculated from the mortality data at the different test concentrations.

References

• 1. Federal Register :: Cyantraniliprole; Pesticide Tolerances [federalregister.gov]
• 2. mda.state.mn.us [mda.state.mn.us]
• 3. mda.state.mn.us [mda.state.mn.us]
• 4. benchchem.com [benchchem.com]
• 5. apvma.gov.au [apvma.gov.au]

Cross-Resistance Profile of Thiotraniliprole and Flubendiamide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-resistance profiles of two key diamide insecticides, thiotraniliprole and flubendiamide. The information presented is supported by experimental data to aid in understanding the nuances of resistance development and to inform resistance management strategies.

Executive Summary

Thiotraniliprole, a newer anthranilic diamide, and flubendiamide, a phthalic acid diamide, both target the insect ryanodine receptor (RyR), a critical component in muscle contraction.[1][2] Their shared mode of action creates a potential for cross-resistance, where resistance developed to one compound can confer resistance to the other. Experimental evidence, primarily in lepidopteran pests such as the diamondback moth (Plutella xylostella) and the fall armyworm (Spodoptera frugiperda), confirms the existence of cross-resistance between these two insecticides.[3][4] The primary mechanism underlying this cross-resistance is target-site mutations in the ryanodine receptor gene.[5]

Quantitative Data on Cross-Resistance

The following table summarizes the lethal concentration (LC50) values for thiotraniliprole and flubendiamide in susceptible and resistant insect strains, illustrating the extent of cross-resistance. The Resistance Ratio (RR) is calculated as the LC50 of the resistant strain divided by the LC50 of the susceptible strain. A high RR indicates a significant level of resistance.

Insect Species	Strain	Thiotraniliprole LC50 (mg/L)	Flubendiamide LC50 (mg/L)	Thiotraniliprole RR	Flubendiamide Cross-RR	Reference
Plutella xylostella	Susceptible (S)	0.009	0.02	-	-	[5]
Plutella xylostella	Thiotraniliprole-Resistant (TR)	46.274	2.58	5141.6	129.0	[5]
Spodoptera frugiperda	Susceptible (LAB-SUS)	Not Reported	20.77 (fold resistance)	Not Reported	-	[4]
Spodoptera frugiperda	Flubendiamide-Selected	Not Reported	136.5 (fold resistance)	31.9 (fold cross-resistance)	-	[4]

Experimental Protocols

The data presented above is primarily generated through leaf-dip bioassays. This is a standard method for evaluating the toxicity of insecticides to leaf-eating insects.[6]

Detailed Methodology for Leaf-Dip Bioassay

This protocol is a synthesized representation of standard leaf-dip bioassay procedures.[5][6][7]

1. Insect Rearing:

• A susceptible laboratory strain and field-collected resistant strains of the target insect (e.g., Plutella xylostella) are reared under controlled conditions (typically 25 ± 1°C, 60-70% relative humidity, and a 16:8 hour light:dark photoperiod).

• Larvae are reared on untreated host plant leaves (e.g., cabbage).

• Second or third instar larvae are typically used for the bioassay.

2. Insecticide Solution Preparation:

• Stock solutions of technical grade thiotraniliprole and flubendiamide are prepared in an appropriate solvent (e.g., acetone).

• A series of at least five serial dilutions are prepared from the stock solution using distilled water containing a small amount of a surfactant (e.g., 0.1% Triton X-100) to ensure even spreading on the leaf surface.

• A control solution containing only distilled water and the surfactant is also prepared.

3. Bioassay Procedure:

• Leaf discs of a uniform size are excised from fresh, untreated host plant leaves.

• Each leaf disc is dipped into one of the insecticide dilutions or the control solution for a standardized period (e.g., 10-30 seconds).

• The treated leaf discs are allowed to air dry completely.

• The dried leaf discs are placed individually in petri dishes or the wells of a multi-well plate lined with moistened filter paper.

• A set number of larvae (e.g., 10-20) are introduced into each petri dish or well.

• The containers are sealed and maintained under the same controlled conditions as for rearing.

4. Data Collection and Analysis:

• Larval mortality is assessed after a specific time period (e.g., 48 or 72 hours). Larvae that are unable to move when prodded with a fine brush are considered dead.

• The mortality data is corrected for any control mortality using Abbott's formula.

• The data is then subjected to probit analysis to determine the LC50 values, which is the concentration of the insecticide that causes 50% mortality of the test population.

• The resistance ratio (RR) is calculated by dividing the LC50 of the resistant strain by the LC50 of the susceptible strain.

• The cross-resistance ratio is determined by dividing the LC50 of a given insecticide for the resistant strain by the LC50 of the same insecticide for the susceptible strain.

Visualizations

Signaling Pathway of Diamide Insecticides

The following diagram illustrates the mode of action of thiotraniliprole and flubendiamide on the insect ryanodine receptor and the subsequent physiological effects.

References

• 1. Ryanodine Receptor as Insecticide Target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Resistance of Spodoptera frugiperda (Lepidoptera: Noctuidae) to the diamides chlorantraniliprole and flubendiamide: resistance development, heritability, inheritance and implications for management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nyxxb.cn [nyxxb.cn]
• 6. benchchem.com [benchchem.com]
• 7. rjas.org [rjas.org]

Safety & Regulatory Compliance

Proper Disposal of Thiotraniliprole: A Guide for Laboratory Professionals

Disclaimer: This document provides general guidance on the proper disposal of Thiotraniliprole. It is essential to consult the specific Safety Data Sheet (SDS) for Thiotraniliprole and to comply with all applicable federal, state, and local regulations.

The proper disposal of Thiotraniliprole, a diamide insecticide, is crucial for ensuring laboratory safety and environmental protection. Researchers, scientists, and drug development professionals must adhere to strict protocols to mitigate risks associated with this compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective equipment (PPE) is worn, including chemical-resistant gloves, eye protection, and a lab coat.[1][2] All handling of Thiotraniliprole waste should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust or aerosols.[3] An accessible safety shower and eyewash station are mandatory in the handling area.[3]

Disposal of Unused Thiotraniliprole

Unused or excess Thiotraniliprole is considered hazardous waste and must be disposed of accordingly.[4]

Procedural Steps:

• Do Not Dispose in Standard Waste Streams: Never dispose of Thiotraniliprole down the drain or in regular household garbage.[5][6] Pesticides can interfere with wastewater treatment processes and contaminate waterways, posing a significant risk to aquatic life.[5][6][7]

• Consult Label Instructions: The product label contains specific instructions for disposal which must be followed.[6][8]

• Household Hazardous Waste Programs: For small quantities, contact your local solid waste management authority or environmental agency to inquire about household hazardous waste collection programs.[6][8]

• Licensed Waste Disposal Contractor: For larger quantities, arrange for disposal through a licensed hazardous waste disposal company. Ensure the waste is properly packaged and labeled according to regulatory requirements.

Disposal of Empty Containers

Empty containers can retain hazardous residues and must be handled with care.[7]

Procedural Steps for Non-refillable Containers (5 gallons or less):

• Triple Rinse: Immediately after emptying, triple-rinse the container.[4][7]

• Fill the container one-quarter full with water and recap it.

• Shake the container for 10 seconds.

• Pour the rinsate into the application equipment or a mix tank for later use, or collect it for proper disposal as hazardous waste.[4]

• Repeat this procedure two more times.[4]

• Puncture and Dispose: After rinsing, puncture the container to prevent reuse and dispose of it in a sanitary landfill, or by other approved state and local procedures.[4] Recycling may be an option if the program specifically accepts pesticide containers.[7]

Management of Spills and Contaminated Materials

In the event of a spill, immediate action is required to contain and clean up the material safely.

Procedural Steps:

• Isolate the Area: Evacuate personnel from the immediate vicinity of the spill.[3]

• Contain the Spill: For liquid spills, create a dike around the area using absorbent materials like sand, cat litter, or commercial clay.[4] For dry spills, cover the material to prevent dispersal.[4]

• Absorb and Collect: Absorb liquid spills with a finely-powdered liquid-binding material.[3] Carefully sweep or scoop up the spilled material and place it into a suitable, labeled container for disposal.[9]

• Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with alcohol.[3]

• Dispose of Contaminated Materials: All contaminated materials, including absorbents and PPE, must be disposed of as hazardous waste according to Section 13 of the SDS.[3]

Environmental Fate and Degradation

Thiotraniliprole belongs to the diamide class of insecticides. While specific data for Thiotraniliprole is limited in the provided search results, information on related compounds like Tetraniliprole and Chlorantraniliprole indicates that they are slightly persistent to persistent in the environment.[10][11] The primary routes of degradation for these related compounds are hydrolysis under neutral and basic pH conditions and aqueous photolysis.[10][11]

Parameter	Information (Based on Related Diamide Insecticides)
Persistence in Soil	Stable under aerobic conditions; half-life can range from 52 to over 1,000 days.[12]
Mobility in Soil	Moderately mobile, with potential for leaching into groundwater.[11]
Aquatic Degradation	Primary degradation pathways are hydrolysis and photolysis.[10][11]
Toxicity	Highly toxic to freshwater invertebrates.[11]

Experimental Protocols for Environmental Fate Studies

Standardized guidelines from organizations like the OECD and EPA are followed for environmental fate studies of pesticides. A general protocol for an aerobic soil metabolism study is as follows:

• Test Substance: Radiolabeled ([¹⁴C]) Thiotraniliprole is used to track its degradation and the formation of metabolites.[10]

• Application: The test substance is applied to soil samples at a rate relevant to its agricultural use.[10]

• Incubation: Samples are incubated under controlled aerobic conditions (temperature, moisture) in the dark to prevent photodegradation.[10]

• Sampling and Extraction: Soil samples are taken at various time intervals and extracted using appropriate solvents.[10]

• Analysis: The concentration of the parent compound and its degradation products are quantified over time to determine the rate of degradation.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Thiotraniliprole waste.

Caption: Decision workflow for Thiotraniliprole waste disposal.

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. epa.gov [epa.gov]
• 7. Pesticide and Container Disposal – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 8. Disposal of Pesticides [npic.orst.edu]
• 9. titanag.com.au [titanag.com.au]
• 10. benchchem.com [benchchem.com]
• 11. mda.state.mn.us [mda.state.mn.us]
• 12. aphis.usda.gov [aphis.usda.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Thiotraniliprole

For laboratory professionals engaged in research and development, ensuring a safe environment is paramount. This guide provides essential safety and logistical information for handling Thiotraniliprole, a diamide insecticide. Adherence to these protocols is crucial for minimizing risks and ensuring the well-being of all personnel.

Hazard Identification and Personal Protective Equipment (PPE)

While some safety data sheets (SDS) may classify Thiotraniliprole as not a hazardous substance, it is prudent to handle it with care, recognizing the potential hazards associated with related chemical compounds. The primary routes of exposure are dermal (skin contact), ocular (eye contact), and inhalation. Therefore, a comprehensive PPE protocol is mandatory.

Recommended Personal Protective Equipment

PPE Category	Item	Specification	Rationale
Eye Protection	Safety Goggles	Conforming to EN166 or equivalent, with side shields.	Protects against splashes and airborne particles.
Hand Protection	Chemical-resistant gloves	Nitrile rubber, >0.4 mm thickness, with a breakthrough time of >480 min.	Prevents skin contact and absorption.
Body Protection	Laboratory Coat or Coveralls	Long-sleeved, worn over personal clothing.	Protects skin from accidental spills.
Respiratory Protection	Respirator	Use a suitable respirator if ventilation is inadequate or when handling powders.	Prevents inhalation of dust or aerosols.

Always consult the specific Safety Data Sheet (SDS) for the Thiotraniliprole product you are using for any additional PPE requirements.

Operational Plan for Safe Handling

A systematic workflow is essential for minimizing exposure and preventing contamination.

Workflow for Handling Thiotraniliprole